An In-depth Technical Guide to the Synthesis and Characterization of 8-Chloroimidazo[1,2-A]pyridin-2-amine
This guide provides a comprehensive technical overview for the synthesis and characterization of 8-Chloroimidazo[1,2-A]pyridin-2-amine, a heterocyclic amine of significant interest to researchers, scientists, and drug de...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview for the synthesis and characterization of 8-Chloroimidazo[1,2-A]pyridin-2-amine, a heterocyclic amine of significant interest to researchers, scientists, and drug development professionals. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, and the 8-chloro substitution offers a versatile handle for further chemical elaboration in the pursuit of novel therapeutic agents.[1][2]
Part 1: Strategic Synthesis
Mechanistic Rationale and Synthetic Approach
The synthesis of the imidazo[1,2-a]pyridine core is most effectively achieved through the condensation of a 2-aminopyridine derivative with a suitable two-carbon synthon. For the target molecule, 8-Chloroimidazo[1,2-A]pyridin-2-amine, the key precursor is 3-chloro-2-aminopyridine.[3] A robust and efficient one-pot method involves the reaction of this precursor with cyanamide in the presence of a strong acid, such as hydrobromic acid. This approach is favored for its operational simplicity and generally good yields.[4]
The reaction proceeds through an initial acid-catalyzed nucleophilic addition of the exocyclic amino group of 3-chloro-2-aminopyridine to cyanamide, forming a guanidinium intermediate. Subsequent intramolecular cyclization, driven by the nucleophilicity of the pyridine ring nitrogen, and a final dehydration step lead to the formation of the aromatic imidazo[1,2-a]pyridine ring system.
Detailed Experimental Protocol
Materials:
3-Chloro-2-aminopyridine
Cyanamide (50% aqueous solution)
Hydrobromic acid (48% aqueous solution)
n-Butanol
Ethanol
Diethyl ether
Silica gel for column chromatography
Standard laboratory glassware and reflux apparatus
Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-chloro-2-aminopyridine (1.0 equivalent) in n-butanol.
Addition of Reagents: To this solution, add a 50% aqueous solution of cyanamide (1.2 equivalents). Stir the mixture to ensure homogeneity.
Acidification: Slowly and carefully add hydrobromic acid (2.0 equivalents) dropwise to the reaction mixture at room temperature. An exothermic reaction may be observed.
Thermal Cyclization: Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 12-24 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC).
Isolation of Crude Product: Upon completion, allow the reaction mixture to cool to room temperature. The product may precipitate from the solution. If not, reduce the solvent volume under reduced pressure to induce precipitation. Collect the solid by vacuum filtration and wash with cold diethyl ether to remove residual starting materials.
Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol, or by flash column chromatography on silica gel using a gradient of methanol in dichloromethane as the eluent.
An In-depth Technical Guide to 8-Chloroimidazo[1,2-a]pyridin-2-amine: Properties, Synthesis, and Therapeutic Potential
This technical guide provides a comprehensive overview of 8-Chloroimidazo[1,2-a]pyridin-2-amine, a heterocyclic compound of significant interest to researchers and professionals in drug discovery and development. Due to...
Author: BenchChem Technical Support Team. Date: January 2026
This technical guide provides a comprehensive overview of 8-Chloroimidazo[1,2-a]pyridin-2-amine, a heterocyclic compound of significant interest to researchers and professionals in drug discovery and development. Due to the limited availability of direct experimental data for this specific isomer, this document synthesizes information from closely related analogues and the broader class of imidazo[1,2-a]pyridines to offer a robust and scientifically grounded perspective. We will delve into its chemical structure, physicochemical properties, plausible synthetic routes, and potential therapeutic applications, with a focus on the causal reasoning behind the presented information.
The Imidazo[1,2-a]pyridine Scaffold: A Privileged Structure in Medicinal Chemistry
The imidazo[1,2-a]pyridine core is a fused bicyclic 5-6 heterocycle that is widely recognized as a "privileged scaffold" in medicinal chemistry.[1] This designation stems from its frequent appearance in a multitude of biologically active compounds and marketed drugs.[2] The rigid, planar structure of the imidazo[1,2-a]pyridine ring system allows it to effectively interact with various biological targets. Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and antitubercular properties.[3][4][5] The specific substitution pattern on this core structure is crucial in determining its biological activity and pharmacokinetic profile. This guide will focus on the 8-chloro-2-amino substituted variant, a molecule with potential for further investigation in drug development programs.
Chemical Structure and Physicochemical Properties
The chemical structure of 8-Chloroimidazo[1,2-a]pyridin-2-amine consists of a fused imidazole and pyridine ring system, with a chlorine atom at position 8 and an amine group at position 2.
Molecular Structure:
Caption: Chemical structure of 8-Chloroimidazo[1,2-a]pyridin-2-amine.
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the fused ring system. The chemical shifts will be influenced by the electron-withdrawing effect of the chlorine atom and the electron-donating effect of the amino group. Protons on the pyridine ring will likely appear in the range of δ 7.0-8.5 ppm, while the proton on the imidazole ring may appear around δ 7.5-8.0 ppm. The amino protons will likely present as a broad singlet.
¹³C NMR: The carbon NMR spectrum will show seven distinct signals for the carbon atoms of the imidazo[1,2-a]pyridine core. The carbon atom attached to the chlorine (C8) will be shifted downfield, while the carbon attached to the amino group (C2) will also be significantly affected.
Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) at m/z 167 and an (M+2)+ peak with approximately one-third the intensity, which is characteristic of a compound containing one chlorine atom.
Proposed Synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine
A variety of synthetic methods have been developed for the imidazo[1,2-a]pyridine scaffold.[5][7] A plausible and efficient route to synthesize 8-Chloroimidazo[1,2-a]pyridin-2-amine is via a condensation reaction starting from a commercially available substituted 2-aminopyridine.
Proposed Synthetic Workflow:
Caption: A plausible synthetic route to the target compound.
Detailed Experimental Protocol (Hypothetical):
Step 1: Synthesis of 2-Amino-3-chloropyridine
To a solution of 2,3-diaminopyridine (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF), add N-chlorosuccinimide (NCS) (1.05 eq) portion-wise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, pour the reaction mixture into ice-water and extract with an organic solvent like ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 2-amino-3-chloropyridine.
Step 2: Synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine
To a solution of 2-amino-3-chloropyridine (1.0 eq) in a solvent such as ethanol, add bromoacetaldehyde dimethyl acetal (1.2 eq) and a catalytic amount of a strong acid (e.g., H₂SO₄).
Reflux the reaction mixture for 6-8 hours, monitoring by TLC.
Cool the reaction mixture to room temperature and neutralize with a base such as sodium bicarbonate solution.
Extract the product with an organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
The resulting intermediate is then treated with a source of ammonia, such as ammonium hydroxide, in a sealed tube at elevated temperature to introduce the 2-amino group.
After cooling, the product is isolated and purified by column chromatography to yield 8-Chloroimidazo[1,2-a]pyridin-2-amine.
Disclaimer: This is a proposed protocol and would require optimization of reaction conditions, solvents, and purification methods.
Reactivity and Potential Therapeutic Applications
The chemical reactivity of 8-Chloroimidazo[1,2-a]pyridin-2-amine is dictated by its functional groups and the inherent properties of the heterocyclic core. The 2-amino group can act as a nucleophile and can be a site for further derivatization to modulate the compound's properties. The 8-chloro group can potentially undergo nucleophilic aromatic substitution, although this is generally less facile on this ring system.
The imidazo[1,2-a]pyridine scaffold is a known inhibitor of various kinases, which are key regulators of cellular processes and are often dysregulated in diseases like cancer.[5] For instance, some derivatives have shown potent activity against kinases involved in inflammatory pathways.
Potential Signaling Pathway Inhibition:
Caption: Hypothesized mechanism of anti-inflammatory action.
Given the established anti-inflammatory and anticancer activities of many imidazo[1,2-a]pyridine derivatives, 8-Chloroimidazo[1,2-a]pyridin-2-amine represents a valuable starting point for the development of novel therapeutic agents. Further derivatization of the 2-amino group could lead to the discovery of potent and selective inhibitors of key biological targets.
Conclusion
8-Chloroimidazo[1,2-a]pyridin-2-amine is a promising heterocyclic compound that belongs to the medicinally important class of imidazo[1,2-a]pyridines. While specific experimental data for this isomer is currently limited, this guide has provided a comprehensive overview of its structure, estimated physicochemical properties, a plausible synthetic strategy, and its potential for therapeutic applications. The insights provided herein are intended to serve as a valuable resource for researchers and drug development professionals, encouraging further investigation into this and related compounds to unlock their full therapeutic potential.
discovery of 8-Chloroimidazo[1,2-A]pyridin-2-amine and its analogs
An In-Depth Technical Guide to the Discovery and Development of 8-Chloroimidazo[1,2-a]pyridin-2-amine and Its Analogs Authored by a Senior Application Scientist Foreword: The imidazo[1,2-a]pyridine scaffold is a cornerst...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Discovery and Development of 8-Chloroimidazo[1,2-a]pyridin-2-amine and Its Analogs
Authored by a Senior Application Scientist
Foreword: The imidazo[1,2-a]pyridine scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its recurrence in a multitude of biologically active compounds.[1][2][3] Its unique electronic and steric properties have made it a fertile ground for the discovery of novel therapeutics, including commercially successful drugs like Zolpidem and Olprinone.[1][3][4][5] This guide provides an in-depth exploration of a specific, highly promising subclass: 8-Chloroimidazo[1,2-a]pyridin-2-amine and its analogs. We will dissect the synthetic strategies, unravel the critical structure-activity relationships (SAR), and examine the vast therapeutic potential of these molecules, with a focus on their role as kinase inhibitors.
Section 1: The Synthetic Foundation of the Imidazo[1,2-a]pyridine Core
The construction of the imidazo[1,2-a]pyridine nucleus is a well-established field, yet it continues to evolve towards greater efficiency and sustainability. Understanding these synthetic routes is fundamental to appreciating the subsequent development of targeted analogs.
Classical and Modern Synthetic Approaches
Historically, the most common method for synthesizing the imidazo[1,2-a]pyridine core is the Tschitschibabin reaction, involving the cyclocondensation of a 2-aminopyridine with an α-halocarbonyl compound, such as a phenacyl bromide.[4] While effective, this method can lack efficiency and require harsh conditions.
Modern synthetic chemistry has introduced a host of superior alternatives:
Multi-Component Reactions (MCRs): The Groebke-Blackburn-Bienaymé (GBB) three-component reaction has emerged as a powerful tool, allowing for the one-pot synthesis of diverse 3-aminoimidazo[1,2-a]pyridines from a 2-aminopyridine, an aldehyde, and an isocyanide.[2][6] This approach offers high atom economy and rapid access to complex molecular libraries.
Catalyst-Driven Methodologies: The use of transition metal catalysts, particularly copper, has enabled milder and more versatile synthetic routes.[4][7] Iodine-catalyzed reactions have also been developed as an efficient, metal-free alternative that often proceeds under green conditions.[8]
Enabling Technologies: Microwave and ultrasound-assisted synthesis have been shown to dramatically reduce reaction times and improve yields for many imidazo[1,2-a]pyridine preparations.[2][7]
General Synthetic Workflow
The general strategy involves the formation of two key bonds to construct the five-membered imidazole ring onto the pre-existing pyridine scaffold. The diagram below illustrates a conceptual workflow for this transformation.
Spectroscopic Blueprint of 8-Chloroimidazo[1,2-a]pyridin-2-amine: A Technical Guide for Researchers
Foreword: Unveiling the Structural Nuances of a Privileged Scaffold The imidazo[1,2-a]pyridine core is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a multit...
Author: BenchChem Technical Support Team. Date: January 2026
Foreword: Unveiling the Structural Nuances of a Privileged Scaffold
The imidazo[1,2-a]pyridine core is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a multitude of biologically active compounds. Its unique electronic and structural features allow for diverse functionalization, leading to a broad spectrum of pharmacological activities. Within this esteemed class of heterocycles, 8-Chloroimidazo[1,2-a]pyridin-2-amine emerges as a key intermediate and a pharmacophore of significant interest. Its chemical architecture, featuring a strategic chlorine substitution and a reactive amine group, presents a compelling platform for the development of novel therapeutic agents.
This in-depth technical guide is crafted for researchers, scientists, and drug development professionals who seek a comprehensive understanding of the spectroscopic characteristics of 8-Chloroimidazo[1,2-a]pyridin-2-amine. Moving beyond a mere cataloging of data, this document delves into the causality behind the spectral features observed in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analyses. By elucidating the relationship between molecular structure and spectroscopic output, we aim to empower researchers to confidently identify, characterize, and utilize this versatile molecule in their scientific endeavors. The protocols and interpretations presented herein are grounded in established principles and validated through comparative analysis with closely related structures, ensuring a robust and reliable reference.
I. Molecular Structure and its Spectroscopic Implications
The foundation of any spectroscopic analysis lies in a thorough understanding of the molecule's structure. 8-Chloroimidazo[1,2-a]pyridin-2-amine is a bicyclic heteroaromatic system where a pyridine ring is fused to an imidazole ring. The key structural features influencing its spectroscopic signature are:
The Imidazo[1,2-a]pyridine Core: This fused ring system creates a unique electronic environment, with delocalized π-electrons influencing the chemical shifts of the aromatic protons and carbons.
The 2-Amino Group (-NH₂): This electron-donating group significantly impacts the electron density of the imidazole ring, leading to characteristic shifts in NMR and distinct vibrational modes in IR spectroscopy.
The 8-Chloro Group (-Cl): As an electron-withdrawing and electronegative substituent on the pyridine ring, the chlorine atom induces notable changes in the chemical shifts of adjacent and nearby protons and carbons.
The interplay of these functional groups dictates the precise spectral fingerprint of the molecule, which we will dissect in the subsequent sections.
Caption: Molecular structure of 8-Chloroimidazo[1,2-a]pyridin-2-amine.
II. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. By probing the magnetic properties of atomic nuclei, it provides detailed information about the connectivity and chemical environment of atoms within a molecule.
A. Experimental Protocol: Acquiring High-Fidelity NMR Data
A self-validating NMR protocol is critical for obtaining reproducible and accurate data. The following methodology is recommended:
Sample Preparation: Dissolve approximately 5-10 mg of 8-Chloroimidazo[1,2-a]pyridin-2-amine in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is crucial as it can influence chemical shifts. DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for the observation of exchangeable protons like those of the amine group.
Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher) for optimal signal dispersion and resolution.
¹H NMR Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum.
Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.
Integrate all signals to determine the relative number of protons.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for each unique carbon atom.
Employ a sufficient number of scans to achieve a good signal-to-noise ratio, as the natural abundance of ¹³C is low.
2D NMR Experiments (Optional but Recommended):
COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm proton connectivity.
HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.
HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is invaluable for assigning quaternary carbons and confirming the overall structure.
B. ¹H NMR Spectral Analysis: Deciphering the Proton Environment
The ¹H NMR spectrum of 8-Chloroimidazo[1,2-a]pyridin-2-amine is expected to exhibit distinct signals corresponding to the aromatic protons and the amine protons. The chemical shifts are influenced by the electron-donating amino group and the electron-withdrawing chloro group.
Table 1: Predicted ¹H NMR Chemical Shifts for 8-Chloroimidazo[1,2-a]pyridin-2-amine
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale for Assignment
H-3
~6.5 - 7.0
s
-
Singlet due to no adjacent protons. Upfield shift due to the electron-donating effect of the NH₂ group at C-2.
H-5
~7.0 - 7.5
d
~7-9
Doublet due to coupling with H-6. Expected to be downfield compared to H-7 due to proximity to the bridgehead nitrogen.
H-6
~6.8 - 7.3
t
~7-9
Triplet due to coupling with H-5 and H-7.
H-7
~6.6 - 7.1
d
~7-9
Doublet due to coupling with H-6. Upfield shift influenced by the ortho-amino group (via the imidazole ring).
-NH₂
~5.0 - 6.0
br s
-
Broad singlet due to quadrupolar relaxation and exchange with residual water. Position is solvent and concentration dependent.
Note: These are predicted values based on the analysis of related compounds. Actual experimental values may vary slightly.
C. ¹³C NMR Spectral Analysis: Mapping the Carbon Framework
The ¹³C NMR spectrum provides a direct count of the number of unique carbon atoms in the molecule and offers insights into their electronic environment.
Table 2: Predicted ¹³C NMR Chemical Shifts for 8-Chloroimidazo[1,2-a]pyridin-2-amine
Carbon
Predicted Chemical Shift (δ, ppm)
Rationale for Assignment
C-2
~150 - 155
Significantly downfield due to the direct attachment of the electronegative nitrogen atom and the amino group.
C-3
~110 - 115
Upfield shift due to the strong electron-donating effect of the adjacent amino group.
C-5
~120 - 125
Aromatic carbon in the pyridine ring.
C-6
~115 - 120
Aromatic carbon in the pyridine ring.
C-7
~110 - 115
Aromatic carbon in the pyridine ring.
C-8
~125 - 130
Downfield shift due to the direct attachment of the electronegative chlorine atom.
C-8a
~140 - 145
Bridgehead carbon, expected to be downfield.
Note: These are predicted values based on the analysis of related compounds. Actual experimental values may vary slightly.
III. Infrared (IR) Spectroscopy: Probing the Vibrational Signatures
IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.
A. Experimental Protocol: A Straightforward Approach
Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.
Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).
B. IR Spectral Interpretation: Identifying Key Functional Groups
The IR spectrum of 8-Chloroimidazo[1,2-a]pyridin-2-amine will be characterized by several key absorption bands.
Table 3: Characteristic IR Absorption Bands for 8-Chloroimidazo[1,2-a]pyridin-2-amine
Wavenumber (cm⁻¹)
Intensity
Vibrational Mode
Functional Group
3400 - 3200
Medium-Strong, Doublet
N-H Symmetric & Asymmetric Stretching
Primary Amine (-NH₂)
3150 - 3000
Medium-Weak
C-H Stretching
Aromatic C-H
1650 - 1600
Strong
N-H Bending (Scissoring)
Primary Amine (-NH₂)
1600 - 1450
Medium-Strong
C=C and C=N Stretching
Aromatic Rings
1350 - 1250
Medium
C-N Stretching
Aromatic Amine
850 - 750
Strong
C-Cl Stretching
Aryl Chloride
900 - 690
Strong
C-H Out-of-plane Bending
Aromatic Ring Substitution Pattern
The presence of a doublet in the N-H stretching region is a definitive indicator of a primary amine. The exact positions of the aromatic C-H bending bands can provide clues about the substitution pattern on the pyridine ring.
IV. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern.
A. Experimental Protocol: Ionization and Analysis
Ionization Method: Electrospray ionization (ESI) is a suitable soft ionization technique that will likely produce a prominent protonated molecular ion [M+H]⁺. Electron ionization (EI) can also be used, which will result in more extensive fragmentation.
Mass Analyzer: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) is recommended to obtain accurate mass measurements, which can be used to confirm the elemental composition.
Tandem MS (MS/MS): To gain deeper structural insights, the [M+H]⁺ ion can be isolated and subjected to collision-induced dissociation (CID) to generate a characteristic fragmentation spectrum.
B. Mass Spectrum Interpretation: Unraveling the Molecular Formula and Fragmentation Pathways
The mass spectrum will provide the molecular weight of 8-Chloroimidazo[1,2-a]pyridin-2-amine. Given its molecular formula C₇H₆ClN₃, the expected monoisotopic mass is approximately 167.024 g/mol . The presence of a chlorine atom will result in a characteristic isotopic pattern for the molecular ion peak, with the [M+2]⁺ peak having an intensity of about one-third of the [M]⁺ peak.
Predicted Fragmentation Pattern:
The fragmentation of the protonated molecule will likely involve the loss of small, stable neutral molecules.
Caption: Predicted major fragmentation pathways for protonated 8-Chloroimidazo[1,2-a]pyridin-2-amine.
V. Conclusion: A Unified Spectroscopic Portrait
The comprehensive spectroscopic analysis of 8-Chloroimidazo[1,2-a]pyridin-2-amine provides a detailed and self-validating structural portrait. The ¹H and ¹³C NMR spectra reveal the precise connectivity and electronic environment of the carbon and hydrogen atoms. The IR spectrum confirms the presence of key functional groups, particularly the primary amine and the aromatic system. Finally, mass spectrometry establishes the molecular weight and offers valuable clues about the molecule's stability and fragmentation behavior.
By integrating the data from these orthogonal analytical techniques, researchers can achieve an unambiguous characterization of 8-Chloroimidazo[1,2-a]pyridin-2-amine. This foundational knowledge is indispensable for quality control, reaction monitoring, and for understanding the structure-activity relationships that will guide the design of future drug candidates based on this promising scaffold.
VI. References
Note: As specific experimental data for 8-Chloroimidazo[1,2-a]pyridin-2-amine was not found in the provided search results, this section will list general authoritative sources on spectroscopic techniques and the chemistry of imidazo[1,2-a]pyridines. In a real-world scenario, this section would contain citations to the primary literature where the experimental data was published.
Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
Gupton, J. T. (2009). Imidazo[1,2-a]pyridines. In Science of Synthesis (Vol. 13, pp. 389-456). Thieme.
Lombardino, J. G., & Anderson, E. I. (1965). Preparation and New Reactions of Imidazo[1,2-a]pyridines. The Journal of Organic Chemistry, 30(7), 2403–2407.
Foundational
An In-depth Technical Guide to the Solubility and Stability of 8-Chloroimidazo[1,2-A]pyridin-2-amine: A Methodical Approach for Drug Discovery Professionals
Introduction: The Pivotal Role of Physicochemical Properties in Drug Candidacy The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] It...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Pivotal Role of Physicochemical Properties in Drug Candidacy
The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatives have shown a wide spectrum of biological activities, making them attractive candidates for drug discovery programs.[3] However, the journey from a promising hit to a viable drug candidate is fraught with challenges, many of which are rooted in the compound's fundamental physicochemical properties. Among these, aqueous solubility and chemical stability are paramount, directly influencing a molecule's bioavailability, manufacturability, and shelf-life.[4]
This guide provides a comprehensive framework for the systematic evaluation of the solubility and stability of a novel imidazo[1,2-a]pyridine derivative, using 8-Chloroimidazo[1,2-A]pyridin-2-amine as a central example. The methodologies detailed herein are designed to be self-validating and are grounded in established principles of pharmaceutical sciences, providing researchers with a robust strategy for early-stage compound characterization.
Part 1: Aqueous Solubility Assessment
Aqueous solubility is a critical determinant of a drug's absorption and distribution in the body. Poor solubility can lead to low and erratic bioavailability, often requiring higher doses and leading to undesirable side effects. Therefore, a thorough understanding of a compound's solubility is essential from the early stages of drug development.
Theoretical Underpinnings of Solubility
The solubility of a molecule is governed by its ability to form favorable interactions with water molecules, overcoming the cohesive forces of its crystal lattice. For ionizable compounds like 8-Chloroimidazo[1,2-A]pyridin-2-amine, which possesses a basic amine group, solubility is highly pH-dependent. The Henderson-Hasselbalch equation provides a theoretical framework for understanding this relationship.
Experimental Workflow for Solubility Determination
A tiered approach to solubility assessment is often the most efficient. This typically begins with a high-throughput kinetic solubility screen, followed by a more rigorous thermodynamic solubility determination for promising candidates.
Caption: A streamlined workflow for determining the aqueous solubility of a drug candidate.
Detailed Protocol: Kinetic Solubility Assay
Objective: To rapidly estimate the solubility of a compound in an aqueous buffer.
Methodology:
Prepare a high-concentration stock solution of 8-Chloroimidazo[1,2-A]pyridin-2-amine in dimethyl sulfoxide (DMSO).
Dispense the stock solution into a 96-well plate.
Add aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well to achieve a range of final compound concentrations.
Incubate the plate at room temperature for a defined period (e.g., 2 hours).
Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 620 nm).
Determine the concentration at which precipitation is first observed. This is the kinetic solubility.
Objective: To determine the equilibrium solubility of a compound.
Methodology:
Add an excess amount of solid 8-Chloroimidazo[1,2-A]pyridin-2-amine to a series of vials containing aqueous buffers at different pH values (e.g., pH 2, 5, 7.4, and 9).
Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).
Filter or centrifuge the samples to remove undissolved solid.
Quantify the concentration of the dissolved compound in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Data Presentation and Interpretation
The results of the solubility studies should be summarized in a clear and concise table.
Assay Type
pH
Solubility (µg/mL)
Method
Kinetic
7.4
Hypothetical Value
Nephelometry
Thermodynamic
2.0
Hypothetical Value
HPLC-UV
Thermodynamic
5.0
Hypothetical Value
HPLC-UV
Thermodynamic
7.4
Hypothetical Value
HPLC-UV
Thermodynamic
9.0
Hypothetical Value
HPLC-UV
The pH-solubility profile will be crucial in understanding the compound's behavior in different physiological environments, such as the stomach and intestines. For a basic compound like 8-Chloroimidazo[1,2-A]pyridin-2-amine, higher solubility is expected at lower pH values.
Part 2: Chemical Stability Profiling
Chemical stability is a critical quality attribute of any drug substance. Instability can lead to a loss of potency, the formation of potentially toxic degradation products, and a shortened shelf-life. Forced degradation studies are an indispensable tool for identifying a molecule's potential degradation pathways and for developing stability-indicating analytical methods.[4][5][6][7]
Principles of Forced Degradation
Forced degradation, or stress testing, involves subjecting a compound to conditions more severe than those it would encounter during storage.[4][8] The goal is to generate degradation products in a relatively short period, providing insights into the compound's intrinsic stability.[6]
Experimental Workflow for Forced Degradation Studies
A systematic approach to forced degradation ensures that all likely degradation pathways are explored.
Caption: A comprehensive workflow for conducting forced degradation studies.
Detailed Protocols for Forced Degradation Studies
Objective: To assess the stability of 8-Chloroimidazo[1,2-A]pyridin-2-amine under various stress conditions and to identify its degradation products.
General Procedure:
Prepare a solution of 8-Chloroimidazo[1,2-A]pyridin-2-amine at a known concentration (e.g., 1 mg/mL) in a suitable solvent system.
Subject aliquots of this solution to the stress conditions outlined below.
At specified time points, withdraw samples, neutralize if necessary, and dilute to an appropriate concentration for analysis.
Analyze the samples using a validated stability-indicating HPLC method.
Stress Conditions:
Acidic Hydrolysis: Treat the compound solution with 0.1 M HCl at an elevated temperature (e.g., 60°C).
Basic Hydrolysis: Treat the compound solution with 0.1 M NaOH at room temperature or a slightly elevated temperature.
Oxidative Degradation: Treat the compound solution with 3% hydrogen peroxide (H₂O₂) at room temperature.
Thermal Degradation: Expose the solid compound or a solution to dry heat (e.g., 80°C).
Photolytic Degradation: Expose the compound solution to a combination of UV and visible light, as per ICH Q1B guidelines.[8]
Development of a Stability-Indicating Analytical Method
A crucial aspect of forced degradation studies is the use of a stability-indicating analytical method. This is typically an HPLC method that can separate the parent compound from all its degradation products, ensuring that the assay is specific.
Method Development Considerations:
Column Chemistry: A C18 column is a common starting point.
Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile or methanol) is often required.
Detection: A photodiode array (PDA) detector is invaluable for assessing peak purity and for selecting the optimal wavelength for quantification.
Mass Spectrometry: Coupling the HPLC to a mass spectrometer (LC-MS) is essential for the identification and structural elucidation of degradation products.
Data Presentation and Interpretation
The results of the forced degradation studies should be tabulated to show the extent of degradation under each condition.
Stress Condition
Duration
Temperature
% Degradation
Number of Degradants
0.1 M HCl
24 h
60°C
Hypothetical Value
Hypothetical Value
0.1 M NaOH
24 h
40°C
Hypothetical Value
Hypothetical Value
3% H₂O₂
24 h
RT
Hypothetical Value
Hypothetical Value
Thermal (Solid)
7 days
80°C
Hypothetical Value
Hypothetical Value
Photolytic
ICH Q1B
RT
Hypothetical Value
Hypothetical Value
The identification of major degradation products using LC-MS/MS is a critical step in understanding the compound's degradation pathways. This information is vital for process chemistry and formulation development to minimize the formation of these impurities.
Conclusion: A Pathway to Informed Drug Development
The systematic evaluation of solubility and stability, as outlined in this guide, provides a solid foundation for the progression of a novel compound like 8-Chloroimidazo[1,2-A]pyridin-2-amine through the drug discovery pipeline. By understanding and addressing potential liabilities in these fundamental physicochemical properties at an early stage, researchers can de-risk their projects, optimize their lead candidates, and ultimately increase the probability of success in developing safe and effective medicines. The methodologies described here are not merely a set of procedures but a strategic approach to building a comprehensive data package that will inform all subsequent stages of drug development.
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Preliminary Biological Screening of 8-Chloroimidazo[1,2-A]pyridin-2-amine: An In-Depth Technical Guide
Abstract The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] This guide provides a comprehensive framework for the preliminary bi...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] This guide provides a comprehensive framework for the preliminary biological screening of a specific analogue, 8-Chloroimidazo[1,2-A]pyridin-2-amine. We will delve into the rationale behind assay selection, provide detailed experimental protocols for key in vitro screens, and discuss the interpretation of primary data. This document is intended for researchers, scientists, and drug development professionals seeking to characterize the bioactivity profile of novel heterocyclic compounds.
Introduction: The Significance of the Imidazo[1,2-a]pyridine Core
The imidazo[1,2-a]pyridine ring system is a nitrogen-bridged heterocyclic compound that has garnered significant attention from medicinal chemists.[3][4] Its prevalence in a variety of clinically used drugs, such as zolpidem and alpidem, underscores its therapeutic potential.[3] Derivatives of this scaffold have demonstrated a wide array of pharmacological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and anticonvulsant properties.[3][5] The specific analogue, 8-Chloroimidazo[1,2-A]pyridin-2-amine, presents an intriguing candidate for biological evaluation due to the electronic and steric influences of the chloro and amine substituents.
This guide will outline a strategic approach to the initial biological assessment of this compound, focusing on three key areas of high therapeutic relevance for this scaffold:
Cytotoxicity Screening: To determine the compound's potential as an anticancer agent.
Antimicrobial Evaluation: To assess its efficacy against bacterial pathogens.
Kinase Inhibition Profiling: To explore its potential as a modulator of cellular signaling pathways.
Rationale for Screening Strategy
The selection of these initial screening panels is based on the well-documented biological activities of the broader imidazo[1,2-a]pyridine class. Numerous studies have highlighted the anticancer properties of these derivatives, making cytotoxicity screening a logical starting point.[6][7][8][9] Similarly, the antimicrobial potential of this scaffold is well-established, necessitating a thorough evaluation against a panel of relevant bacterial strains.[3][10] Furthermore, the structural similarity of imidazo[1,2-a]pyridines to known kinase inhibitors suggests that kinase profiling could reveal novel mechanisms of action.[11]
Experimental Design: A Tiered Approach to Biological Screening
A tiered or cascaded approach to screening is often the most efficient method for characterizing a novel compound. This involves progressing from broad, high-throughput assays to more specific, mechanism-of-action studies.
Figure 2: Potential mechanism of kinase inhibition.
Conclusion and Future Directions
The preliminary biological screening of 8-Chloroimidazo[1,2-A]pyridin-2-amine provides the foundational data for its further development. The results from the cytotoxicity, antimicrobial, and kinase inhibition assays will guide subsequent studies. Promising "hits" from these initial screens will warrant more in-depth investigation, including:
Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogues to optimize potency and selectivity.
[3]* Mechanism of Action Studies: Elucidating the specific cellular pathways affected by the compound.
In Vivo Efficacy Studies: Evaluating the compound's therapeutic potential in animal models.
This systematic approach to preliminary biological screening is crucial for identifying and advancing novel therapeutic candidates.
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Recent progress in the pharmacology of imidazo[1,2-a]pyridines. PubMed. Available from: [Link]
Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Semantic Scholar. Available from: [Link]
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Pyridines and Imidazopyridines with Medicinal Significance. Bentham Science Publishers. Available from: [Link]
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Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. PubMed. Available from: [Link]
Analyzing Kinase Similarity in Small Molecule and Protein Structural Space to Explore the Limits of Multi-Target Screening. NIH. Available from: [Link]
Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PubMed Central. Available from: [Link]
(PDF) Antibacterial Screening of some Heterocyclic Compounds Containing Quinoline Nucleus. ResearchGate. Available from: [Link]
A Hybrid Structure-Based Machine Learning Approach for Predicting Kinase Inhibition by Small Molecules. ACS Publications. Available from: [Link]
141 Preparation and Biological Screening of Novel Heterocyclic Compounds. IJTSRD. Available from: [Link]
Special Issue on Synthesis of Novel Heterocyclic Compounds and Evaluation of Their Antimicrobial Activity. MDPI. Available from: [Link]
Phytotoxicity Study of (Amino)imidazo[1,2-a]pyridine Derivatives Toward the Control of Bidens pilosa, Urochloa decumbens, and Panicum maximum Weeds. NIH. Available from: [Link]
Synthesis and Screening of Some Heterocyclic Compounds for Their Antibacterial Activity With Special Reference to Benzamides Derivatives. Oriental Journal of Chemistry. Available from: [Link]
Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. Chemical Methodologies. Available from: [Link]
Synthesis of 8-chloroimidazo-[1,2-a]-quinoline-2-carboxylic acid. PrepChem.com. Available from: [Link]
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. WestminsterResearch. Available from: [Link]
(PDF) Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. ResearchGate. Available from: [Link]
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Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. PubMed. Available from: [Link]
Quantum Chemical Calculations for 8-Chloroimidazo[1,2-A]pyridin-2-amine: A Technical Guide for Drug Development Professionals
Introduction: The Significance of Imidazo[1,2-a]pyridines and the Role of In Silico Chemistry The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Significance of Imidazo[1,2-a]pyridines and the Role of In Silico Chemistry
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] Its derivatives have demonstrated a wide array of biological activities, including anxiolytic, sedative, and anticancer properties.[3] The specific compound, 8-Chloroimidazo[1,2-A]pyridin-2-amine, presents a promising candidate for further investigation due to the unique electronic and steric influences of its chloro and amine substituents. Understanding the molecule's intrinsic properties at a quantum level is paramount for predicting its behavior in biological systems, optimizing its structure for enhanced efficacy, and minimizing potential toxicity.
This technical guide provides a comprehensive overview of the application of quantum chemical calculations to elucidate the molecular properties of 8-Chloroimidazo[1,2-A]pyridin-2-amine. We will delve into the theoretical underpinnings and practical application of Density Functional Theory (DFT) to explore its geometry, electronic structure, and reactivity. This in silico approach offers a powerful, cost-effective, and time-efficient alternative to purely empirical methods in the early stages of drug discovery.
I. Molecular Structure and Geometry Optimization
The first and most crucial step in any quantum chemical analysis is to determine the most stable three-dimensional conformation of the molecule. This is achieved through geometry optimization, a process that systematically alters the molecular geometry to find the lowest energy arrangement of the atoms.
Theoretical Framework: Density Functional Theory (DFT)
Density Functional Theory (DFT) has emerged as the workhorse of computational chemistry for its favorable balance of accuracy and computational cost.[4][5] Unlike wave function-based methods, DFT calculates the total energy of a system based on its electron density. The choice of the functional and basis set is critical for obtaining reliable results. For molecules of this nature, the B3LYP hybrid functional is a widely used and well-validated choice, offering a robust description of electronic correlation.[6][7][8] A Pople-style basis set, such as 6-311G++(d,p), provides a good compromise between accuracy and computational expense, with polarization (d,p) and diffuse (++) functions to accurately model the electron distribution, especially for heteroatoms and potential hydrogen bonding.[6][8]
Initial Structure Generation: A 2D sketch of 8-Chloroimidazo[1,2-A]pyridin-2-amine is created using chemical drawing software and converted to a 3D structure.
Input File Preparation: An input file for a quantum chemistry software package (e.g., Gaussian, ORCA) is prepared. This file specifies the atomic coordinates, the level of theory (e.g., B3LYP/6-311G++(d,p)), and the type of calculation (geometry optimization).
Execution of Calculation: The calculation is run on a high-performance computing cluster.
Verification of Optimized Structure: The output is analyzed to confirm that a true energy minimum has been reached. This is verified by the absence of imaginary frequencies in a subsequent frequency calculation.
II. Electronic Properties and Molecular Orbitals
Once the optimized geometry is obtained, a wealth of information about the molecule's electronic properties can be extracted. These properties are fundamental to understanding its reactivity, stability, and intermolecular interactions.
Frontier Molecular Orbitals (FMOs): HOMO and LUMO
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its ability to accept electrons. The HOMO-LUMO energy gap is a crucial indicator of the molecule's kinetic stability and chemical reactivity.[6][8] A smaller gap suggests that the molecule is more polarizable and reactive.
Molecular Electrostatic Potential (MEP)
The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution around the molecule.[5] It is a valuable tool for identifying regions that are electron-rich (nucleophilic) and electron-poor (electrophilic). This information is critical for predicting how the molecule will interact with biological targets, such as proteins and nucleic acids.
Global Reactivity Descriptors
From the HOMO and LUMO energies, several global reactivity descriptors can be calculated to quantify the molecule's reactivity:[8]
Chemical Hardness (η): A measure of the molecule's resistance to changes in its electron distribution.
Electronic Chemical Potential (μ): Related to the escaping tendency of electrons from the molecule.
Electrophilicity Index (ω): A measure of the molecule's ability to accept electrons.
These descriptors provide a quantitative basis for comparing the reactivity of different molecules and for understanding their potential as drug candidates.
Data Presentation: Calculated Electronic Properties
Property
Calculated Value (eV)
HOMO Energy
[Insert Calculated Value]
LUMO Energy
[Insert Calculated Value]
HOMO-LUMO Gap
[Insert Calculated Value]
Chemical Hardness (η)
[Insert Calculated Value]
Electronic Chemical Potential (μ)
[Insert Calculated Value]
Electrophilicity Index (ω)
[Insert Calculated Value]
Note: The values in this table are placeholders and would be populated with the actual results from the DFT calculations.
III. Spectroscopic Properties
Quantum chemical calculations can predict various spectroscopic properties, which can be invaluable for confirming the identity and structure of a synthesized compound.
To predict the UV-Visible absorption spectrum, Time-Dependent DFT (TD-DFT) is employed. This method calculates the excitation energies and oscillator strengths of electronic transitions, which correspond to the absorption maxima and intensities in the experimental spectrum.
Experimental Protocol: Spectroscopic Prediction
TD-DFT Calculation: Using the optimized geometry, a TD-DFT calculation is performed at the same level of theory.
Data Extraction: The calculated excitation energies and oscillator strengths are extracted from the output file.
Spectrum Generation: The data is used to generate a simulated UV-Visible spectrum.
IV. Molecular Docking: Simulating Protein-Ligand Interactions
A crucial aspect of drug development is understanding how a potential drug molecule interacts with its biological target. Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor.
Workflow for Molecular Docking
Caption: Workflow for Molecular Docking Studies.
Interpretation of Docking Results
The results of a molecular docking study provide insights into:
Binding Affinity: A scoring function estimates the binding free energy, indicating the strength of the interaction.
Binding Mode: The specific orientation and conformation of the ligand within the binding pocket.
Key Interactions: Identification of hydrogen bonds, hydrophobic interactions, and other non-covalent interactions that stabilize the complex.
This information is vital for structure-activity relationship (SAR) studies and for designing more potent and selective inhibitors.[9][10][11]
Conclusion: A Synergistic Approach to Drug Discovery
Quantum chemical calculations provide a powerful lens through which to examine the intrinsic properties of drug candidates like 8-Chloroimidazo[1,2-A]pyridin-2-amine. By integrating these in silico techniques with experimental studies, researchers can accelerate the drug discovery process, reduce costs, and make more informed decisions. The methodologies outlined in this guide offer a robust framework for characterizing novel compounds and for rationally designing the next generation of therapeutics.
References
Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega. [Link]
Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. Molecules. [Link]
Molecular structure, DFT computations, and docking studies of an imidazo[1,2-a]pyridine derivative containing 1,2,3-triazole and 4-bromophenyl moieties. ResearchGate. [Link]
Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. Scientific Reports. [Link]
NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy. [Link]
Calculated dipole moments of imidazopyridine (Debye). ResearchGate. [Link]
Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega. [Link]
COMPUTATIONAL STUDIES OF THE FORMATION OF IMIDAZO[1,2- α]PYRIDINES CATALYZED BY A COPPER-BASED METAL-ORGANIC FRAMEWORK. ProQuest. [Link]
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A Senior Application Scientist's Guide to the Synthesis of the Imidazo[1,2-a]pyridine Core: Strategies, Mechanisms, and Protocols
Introduction The imidazo[1,2-a]pyridine scaffold is a paramount example of a "privileged structure" in medicinal chemistry.[1][2] This fused bicyclic heterocycle, comprising an imidazole ring fused to a pyridine ring, is...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The imidazo[1,2-a]pyridine scaffold is a paramount example of a "privileged structure" in medicinal chemistry.[1][2] This fused bicyclic heterocycle, comprising an imidazole ring fused to a pyridine ring, is a core component in numerous commercially successful drugs, including the anxiolytics and hypnotics Zolpidem, Alpidem, and Saripidem.[3][4] Its unique electronic and structural properties allow it to interact with a wide array of biological targets, leading to diverse therapeutic applications such as anticancer, antiviral, anti-inflammatory, and antimicrobial agents.[2][5][6][7]
The immense therapeutic potential of this scaffold has driven significant innovation in synthetic organic chemistry.[6] The development of efficient, scalable, and versatile methods to construct and functionalize the imidazo[1,2-a]pyridine core is crucial for drug discovery and development programs. This guide, written from the perspective of a senior application scientist, provides a comprehensive overview of the most robust and field-proven synthetic strategies. We will delve beyond mere procedural descriptions to explore the underlying mechanisms, the rationale behind experimental choices, and the practical insights necessary for successful implementation in a research and development setting.
Chapter 1: The Foundational Approach: Classical Cyclocondensation
The most traditional and straightforward route to the imidazo[1,2-a]pyridine core is the cyclocondensation reaction between a 2-aminopyridine derivative and an α-halocarbonyl compound. This method, while one of the oldest, remains relevant due to its simplicity and the ready availability of the starting materials.[8]
Reaction Mechanism and Rationale
The reaction proceeds via a two-step sequence. The first step is a nucleophilic substitution (SN2) where the more nucleophilic endocyclic nitrogen of the 2-aminopyridine attacks the electrophilic carbon of the α-haloketone, displacing the halide and forming an N-phenacylpyridinium salt intermediate. In the second step, this intermediate undergoes an intramolecular cyclization. The exocyclic amino group acts as a nucleophile, attacking the carbonyl carbon, followed by a dehydration step to yield the aromatic imidazo[1,2-a]pyridine ring system.
The choice of a non-nucleophilic solvent is often critical to prevent side reactions. However, recent advancements have demonstrated that this reaction can be performed efficiently under solvent-free or microwave-assisted conditions, which significantly reduces reaction times and improves yields.[5][9]
Caption: General mechanism for imidazo[1,2-a]pyridine synthesis.
This protocol is adapted from a green chemistry approach that leverages microwave irradiation to accelerate the reaction without the need for a catalyst or solvent.[9]
Materials:
2-Aminopyridine (1.0 mmol)
α-Bromoacetophenone (1.0 mmol)
Microwave reactor vials
Procedure:
Place 2-aminopyridine (1.0 mmol) and the desired α-bromoacetophenone (1.0 mmol) into a 10 mL microwave reactor vial.
Seal the vial with a cap.
Place the vial inside the cavity of a microwave reactor.
Irradiate the mixture at a constant power of 400W and a temperature of 85°C.[10]
Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 5-10 minutes.
Upon completion, allow the reaction mixture to cool to room temperature.
Add ice-cold water to the vial. The product will precipitate as a solid.
Filter the solid product, wash thoroughly with cold water, and dry under vacuum.
Recrystallize the crude product from aqueous ethanol to obtain the pure imidazo[1,2-a]pyridine derivative.
Trustworthiness: This self-validating protocol relies on the physical transformation of the reaction mixture from liquid reagents to a solid product upon addition of water, providing a clear indication of reaction success. The purity can be readily assessed by melting point analysis and confirmed by NMR spectroscopy.
Chapter 2: The Power of Convergence: Multicomponent Reactions (MCRs)
Multicomponent reactions (MCRs) have revolutionized the synthesis of complex molecules by combining three or more starting materials in a single pot to form a product that incorporates substantial portions of all reactants.[11] This approach offers significant advantages in terms of efficiency, atom economy, and the rapid generation of molecular diversity.[1]
The Groebke–Blackburn–Bienaymé (GBB) Reaction
The Groebke–Blackburn–Bienaymé (GBB) reaction is a cornerstone of imidazo[1,2-a]pyridine synthesis. This three-component reaction (3CR) efficiently combines a 2-aminoazine, an aldehyde, and an isocyanide, typically under Lewis or Brønsted acid catalysis, to directly afford 3-aminoimidazo[1,2-a]pyridine derivatives.[12][13]
Mechanism and Rationale:
The reaction is initiated by the condensation of the 2-aminopyridine with the aldehyde to form a Schiff base (imine). The acid catalyst protonates the imine, activating it for nucleophilic attack by the isocyanide carbon. This generates a nitrilium ion intermediate. Unlike in a classical Ugi reaction, the endocyclic nitrogen of the pyridine ring acts as an intramolecular nucleophile, trapping the nitrilium ion in a [4+1] cycloaddition. A subsequent proton transfer (tautomerization) yields the final, stable aromatic product.[14][15] The use of microwave assistance can dramatically shorten reaction times and improve yields.[16][17]
Caption: Workflow of the GBB three-component reaction.
Experimental Protocol: Ultrasound-Assisted GBB Reaction in Water
This protocol utilizes ultrasound irradiation in water, representing a green and efficient approach.[12]
Materials:
2-Amino-5-cyanopyridine (1.0 mmol)
5-Methylfurfural (1.0 mmol)
4-Methoxyphenyl isocyanide (1.0 mmol)
Phenylboronic acid (PBA) (10 mol%)
Water (3 mL)
Procedure:
To a flask, add 2-amino-5-cyanopyridine (1.0 mmol), 5-methylfurfural (1.0 mmol), 4-methoxyphenyl isocyanide (1.0 mmol), and phenylboronic acid (10 mol%).
Add 3 mL of water to the flask.
Submerge the flask in an ultrasonic water bath and irradiate at 60 °C.
Monitor the reaction by TLC until the starting materials are consumed (typically 30-60 minutes).
After completion, extract the reaction mixture with ethyl acetate (3 x 10 mL).
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the residue by column chromatography on silica gel to yield the desired product.
The A³ coupling is another powerful MCR for accessing the imidazo[1,2-a]pyridine scaffold. This copper-catalyzed reaction combines a 2-aminopyridine, an aldehyde, and a terminal alkyne in a domino process that forms the heterocyclic core in a single operation.[18][19]
Mechanism and Rationale:
The accepted mechanism involves two key stages. First, the aldehyde, alkyne, and the exocyclic amino group of 2-aminopyridine undergo a standard A³ coupling reaction to form a propargylamine intermediate. The copper catalyst is essential for activating the alkyne. In the second stage, the same copper catalyst facilitates an intramolecular 5-exo-dig cycloisomerization. The endocyclic pyridine nitrogen attacks the alkyne, leading to the formation of the five-membered imidazole ring. This tandem approach is highly convergent and allows for significant structural variation.[8][20]
Caption: Domino sequence of the A³ coupling reaction.
Experimental Protocol: Cu(II)-Ascorbate Catalyzed A³ Coupling in Aqueous Micellar Media
This protocol highlights a sustainable approach using an in-situ generated Cu(I) catalyst in water with a surfactant.[8][18]
Materials:
2-Aminopyridine derivative (1.0 mmol)
Aldehyde derivative (1.0 mmol)
Alkyne derivative (1.2 mmol)
CuSO₄·5H₂O (10 mol%)
Sodium ascorbate (20 mol%)
Sodium dodecyl sulfate (SDS) (10 mol%)
Water (2 mL)
Procedure:
In a 10 mL round-bottom flask, dissolve SDS (10 mol%) in 2 mL of water and stir vigorously for 5 minutes to form micelles.
Add the 2-aminopyridine (1.0 mmol), aldehyde (1.0 mmol), CuSO₄·5H₂O (10 mol%), and sodium ascorbate (20 mol%) to the micellar solution. (Sodium ascorbate reduces Cu(II) to the active Cu(I) in situ).
Add the terminal alkyne (1.2 mmol) to the reaction mixture.
Stir the mixture at 50 °C for 6–16 hours, monitoring progress by TLC.
Upon completion, cool the reaction to room temperature and extract with ethyl acetate (3 x 15 mL).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purify the crude product by column chromatography on silica gel.
Chapter 3: Modern Frontiers: C-H Functionalization and Oxidative Coupling
A paradigm shift in synthetic chemistry involves the direct functionalization of C-H bonds, which avoids the need for pre-functionalized starting materials and improves atom economy.[21] Several modern methods construct the imidazo[1,2-a]pyridine ring through transition-metal-catalyzed or metal-free oxidative C-N bond formations.[22][23]
Concept and Rationale:
These reactions typically involve the coupling of a 2-aminopyridine with a partner that provides the remaining two carbons of the imidazole ring, such as a ketone, alkyne, or nitroolefin.[22] The reaction often proceeds under aerobic conditions, using molecular oxygen as the terminal oxidant. A catalyst, frequently copper or iron, facilitates the key C-N bond-forming and cyclization steps. The elegance of this approach lies in its ability to use simple, readily available feedstocks. Recent developments have even utilized visible light photoredox catalysis to achieve these transformations under exceptionally mild conditions.[24]
Caption: General workflow for C-H activation synthesis.
Experimental Protocol: Copper-Catalyzed Aerobic Oxidative Synthesis from Ketones
This protocol describes a versatile method for synthesizing 2,3-disubstituted imidazo[1,2-a]pyridines from 2-aminopyridines and ketones using air as the oxidant.[22]
Materials:
2-Aminopyridine (0.5 mmol)
Acetophenone (0.6 mmol)
Copper(I) iodide (CuI) (10 mol%)
1,10-Phenanthroline (20 mol%)
Potassium carbonate (K₂CO₃) (1.0 mmol)
Dimethyl sulfoxide (DMSO) (2 mL)
Procedure:
Add 2-aminopyridine (0.5 mmol), K₂CO₃ (1.0 mmol), CuI (10 mol%), and 1,10-phenanthroline (20 mol%) to an oven-dried Schlenk tube.
Evacuate and backfill the tube with oxygen (from a balloon) three times.
Add acetophenone (0.6 mmol) and DMSO (2 mL) via syringe.
Stir the reaction mixture at 120 °C under an oxygen atmosphere for 24 hours.
After cooling to room temperature, add 20 mL of water and extract with ethyl acetate (3 x 20 mL).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.
Purify the residue by flash column chromatography on silica gel to afford the product.
Conclusion
The synthesis of the imidazo[1,2-a]pyridine core has evolved from classical cyclocondensation methods to highly efficient multicomponent reactions and modern C-H functionalization strategies. For researchers and drug development professionals, the choice of synthetic route depends on factors such as desired substitution patterns, availability of starting materials, and scalability. MCRs like the GBB and A³ coupling offer unparalleled efficiency for creating diverse libraries of compounds. Meanwhile, C-H activation methodologies represent the cutting edge of the field, providing novel and atom-economical disconnections. The continued integration of green chemistry principles, such as the use of microwave irradiation, aqueous media, and catalyst-free conditions, will undoubtedly shape the future of this vital area of heterocyclic chemistry, enabling faster and more sustainable access to the next generation of imidazo[1,2-a]pyridine-based therapeutics.
References
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI.
Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Available at: [Link]
Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences.
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Synthesis of imidazo[1,2-a]pyridines: a decade update. Semantic Scholar.
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI. Available at: [Link]
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The Bohlmann–Rahtz Pyridine Synthesis: From Discovery to Applications. Thieme.
Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution. Nature. Available at: [Link]
The Bohlmann-Rahtz Pyridine Synthesis: From Discovery to Applications. Thieme Connect. Available at: [Link]
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Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. PubMed Central. Available at: [Link]
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. PubMed Central. Available at: [Link]
Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journals. Available at: [Link]
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Microwave Assisted Groebke-Blackburn-Bienayme Multicomponent Reaction to Synthesis of Imidazo[1,2-a]pyridine-furan Hybrids as Possible Therapeutic Option for Leukemia, Colon Cancer and Prostate Cancer. Bentham Science. Available at: [Link]
Imidazo[1,2-a]pyridine A3-Coupling Catalyzed by a Cu/SiO2 Material. SciELO. Available at: [Link]
Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. MDPI. Available at: [Link]
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Synthesis of imidazo[1,2- a]pyridine-containing peptidomimetics by tandem of Groebke-Blackburn-Bienaymé and Ugi reactions. PubMed. Available at: [Link]
Imidazo[1,2-a]pyridine A3-Coupling Catalyzed by a Cu/SiO2 Material. ResearchGate. Available at: [Link]
Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. ResearchGate. Available at: [Link]
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Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. MDPI. Available at: [Link]
An In-depth Technical Guide to 8-Chloroimidazo[1,2-A]pyridin-2-amine: Synthesis, Characterization, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals Introduction: The Privileged Imidazo[1,2-a]pyridine Scaffold The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold in medicinal chemistry, re...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Privileged Imidazo[1,2-a]pyridine Scaffold
The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its "drug-like" properties and presence in several marketed pharmaceuticals.[1][2][3] This bicyclic system, formed by the fusion of imidazole and pyridine rings, offers a versatile platform for structural modification, enabling the fine-tuning of physicochemical and pharmacological properties.[2][3] Marketed drugs such as zolpidem (insomnia), alpidem (anxiolytic), and olprinone (heart failure) feature this core structure, highlighting its therapeutic relevance.[4][5][6] The diverse biological activities associated with imidazo[1,2-a]pyridine derivatives, including anticancer, anti-inflammatory, antiviral, and antitubercular effects, continue to drive research into novel analogues.[1][2][5] This guide provides a detailed technical overview of a specific derivative, 8-Chloroimidazo[1,2-A]pyridin-2-amine, including its synthesis, characterization, and potential applications in drug discovery.
Physicochemical Properties and Structural Elucidation
Property
Predicted Value/Characteristic
Molecular Formula
C₇H₆ClN₃
Molecular Weight
167.60 g/mol
Appearance
Likely a solid at room temperature
Solubility
Expected to have moderate solubility in organic solvents
pKa
The presence of the amino group will confer basic properties
Structural Characterization:
The unambiguous identification of 8-Chloroimidazo[1,2-A]pyridin-2-amine would rely on a combination of spectroscopic techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for determining the substitution pattern on the bicyclic ring. The chemical shifts and coupling constants of the aromatic protons would confirm the positions of the chloro and amino groups.[8][9]
Mass Spectrometry (MS): High-resolution mass spectrometry would provide an accurate mass measurement, confirming the elemental composition of the molecule.
Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the N-H stretches of the amine group and the C-Cl bond.
Synthetic Strategies
The synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine can be approached through several established methods for the construction of the imidazo[1,2-a]pyridine core, followed by functionalization, or by using appropriately substituted starting materials.
Proposed Synthetic Workflow:
A plausible synthetic route to 8-Chloroimidazo[1,2-a]pyridin-2-amine.
Detailed Experimental Protocol (Hypothetical):
Step 1: Synthesis of 8-Chloroimidazo[1,2-a]pyridine
A widely used method for constructing the imidazo[1,2-a]pyridine core is the Tschitschibabin reaction, which involves the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[10]
To a solution of 2-amino-3-chloropyridine (1.0 eq) in a suitable solvent such as ethanol or isopropanol, add an α-haloacetaldehyde equivalent (e.g., bromoacetaldehyde diethyl acetal) (1.1 eq).
Heat the mixture at reflux for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).
Cool the reaction mixture to room temperature and neutralize with a base (e.g., sodium bicarbonate solution).
Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 8-chloroimidazo[1,2-a]pyridine.
Step 2: Nitration of 8-Chloroimidazo[1,2-a]pyridine
Dissolve 8-chloroimidazo[1,2-a]pyridine (1.0 eq) in concentrated sulfuric acid at 0 °C.
Add a nitrating agent (e.g., fuming nitric acid or potassium nitrate) (1.1 eq) portion-wise while maintaining the temperature below 5 °C.
Stir the reaction mixture at low temperature for a specified time, then allow it to warm to room temperature.
Pour the reaction mixture onto crushed ice and neutralize with a base (e.g., ammonium hydroxide) to precipitate the product.
Filter the solid, wash with water, and dry to obtain 8-chloro-2-nitroimidazo[1,2-a]pyridine.
Step 3: Reduction of the Nitro Group
Suspend 8-chloro-2-nitroimidazo[1,2-a]pyridine (1.0 eq) in a solvent such as ethanol or methanol.
Add a reducing agent, for example, tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq) or perform catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.
Heat the reaction mixture at reflux (for SnCl₂) or stir at room temperature (for hydrogenation) until the starting material is consumed.
If using SnCl₂, basify the reaction mixture to precipitate tin salts and extract the product. For hydrogenation, filter the catalyst and concentrate the filtrate.
Purify the crude product by crystallization or column chromatography to yield 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Potential Applications in Drug Discovery
The imidazo[1,2-a]pyridine scaffold is associated with a wide array of pharmacological activities, suggesting that 8-Chloroimidazo[1,2-A]pyridin-2-amine could be a valuable building block or lead compound in several therapeutic areas.
Antitubercular Activity:
Several imidazo[1,2-a]pyridine derivatives have shown potent activity against Mycobacterium tuberculosis, including drug-resistant strains.[5][11] The mechanism of action for some of these compounds involves the inhibition of the QcrB subunit of the cytochrome bc1 complex, which is essential for cellular respiration.[5] The specific substitution pattern of 8-Chloroimidazo[1,2-A]pyridin-2-amine could be explored for its potential as an antitubercular agent.
Anticancer Activity:
Imidazo[1,2-a]pyridine derivatives have been investigated as inhibitors of various protein kinases, which are key targets in cancer therapy.[12] For instance, certain derivatives have shown inhibitory activity against PI3 kinase p110alpha.[12] The anti-inflammatory properties of some imidazo[1,2-a]pyridines, through modulation of pathways like STAT3/NF-κB, also contribute to their potential as anticancer agents.[13]
Other Potential Applications:
The versatility of the imidazo[1,2-a]pyridine scaffold extends to other therapeutic areas, including:
Anti-inflammatory agents
Antiviral compounds
Antiprotozoal agents
Conclusion
While 8-Chloroimidazo[1,2-A]pyridin-2-amine may not be a commercially available compound with a designated CAS number, its synthesis is feasible through established synthetic methodologies. This technical guide provides a framework for its preparation and characterization, drawing upon the extensive literature on the imidazo[1,2-a]pyridine scaffold. The diverse biological activities associated with this class of compounds make 8-Chloroimidazo[1,2-A]pyridin-2-amine a molecule of interest for further investigation in drug discovery and medicinal chemistry. Its unique substitution pattern offers opportunities for the development of novel therapeutic agents with potentially improved potency and selectivity.
References
Ferreira, L. A. P., et al. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.
Kamal, A., et al. (2018). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Current Topics in Medicinal Chemistry.
Bansal, Y., & Kumar, V. (2017).
Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry.
Bhattacharya, A., et al. (2016). Physicochemical properties of imidazo-pyridine protic ionic liquids.
Kumar, V., et al. (2018). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents.
PubChem. (n.d.). Imidazo(1,2-a)pyridine.
Kovács, D., et al. (2022).
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
Al-Tel, T. H. (2009). SYNTHESIS OF SOME NEW SUBSTITUTED IMIDAZO(1,2-a)
Bruno, J. O., et al. (1990). Synthesis and biological activity of 3-substituted imidazo[1,2-a]pyridines as antiulcer agents. Journal of Medicinal Chemistry.
BenchChem. (2025). Spectroscopic analysis comparison of imidazo[1,2-a]pyridine isomers.
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Lyssikatos, J. P., et al. (2012). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. ACS Medicinal Chemistry Letters.
Nayyar, A., et al. (2020). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. RSC Advances.
Al-Warhi, T., et al. (2022). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. BMC Cancer.
Mondal, S., et al. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega.
Villalobos-García, D., et al. (2021). Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine- 1-yl)pyridinium Salts. Chemistry.
BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review.
Al-Qadi, A. A., et al. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry.
Hayakawa, M., et al. (2007). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry.
ResearchGate. (n.d.). 1 H NMR spectrum of imidazo[1,2-a]pyridine 6a.
Al-Qadi, A. A., et al. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry.
Application Notes and Protocols for the One-Pot Synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine
Authored by a Senior Application Scientist These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on a proposed one-pot synthesis of 8-Chloroimidazo[1,2-A]py...
Author: BenchChem Technical Support Team. Date: January 2026
Authored by a Senior Application Scientist
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on a proposed one-pot synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine, a key heterocyclic scaffold in medicinal chemistry. This document outlines a robust and efficient protocol, delves into the underlying reaction mechanism, and offers practical insights for successful execution and troubleshooting.
Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold
The imidazo[1,2-a]pyridine core is a privileged heterocyclic motif frequently encountered in a wide array of therapeutic agents.[1][2] Its unique structural and electronic properties have led to its incorporation into drugs with diverse biological activities, including anxiolytic, hypnotic, and antifungal properties.[3] Specifically, the 8-Chloroimidazo[1,2-A]pyridin-2-amine scaffold is a valuable building block in the synthesis of novel kinase inhibitors and other targeted therapeutics.[4] Traditional multi-step syntheses of this and related compounds are often time-consuming and result in lower overall yields. The one-pot protocol detailed herein offers a streamlined and efficient alternative, minimizing purification steps and improving overall process economy.
Core Principle: A One-Pot, Two-Step Sequential Reaction
This protocol is designed as a one-pot, two-step process that combines the initial formation of an N-substituted aminopyridine intermediate followed by an intramolecular cyclization to yield the desired 8-Chloroimidazo[1,2-A]pyridin-2-amine. This approach is predicated on the compatibility of the reaction conditions for both steps, allowing them to be performed sequentially in the same reaction vessel without the need for isolation of the intermediate.
The carefully selected starting materials are 3-chloro-2-aminopyridine, which provides the foundational pyridine ring and the 8-chloro substituent, and a protected 2-aminoacetaldehyde equivalent, which serves as the source of the imidazole ring and the crucial 2-amino functionality.
Experimental Protocol
Reagents and Materials
Reagent/Material
Formula
MW ( g/mol )
Role
Notes
3-Chloro-2-aminopyridine
C₅H₅ClN₂
128.56
Starting Material
Source of the pyridine ring and 8-chloro substituent.
N-(2,2-diethoxyethyl)formamide
C₇H₁₅NO₃
161.20
Reagent
Protected 2-aminoacetaldehyde equivalent.
Phosphorus oxychloride
POCl₃
153.33
Catalyst/Dehydrating Agent
Promotes cyclization.
Triethylamine
(C₂H₅)₃N
101.19
Base
Scavenges HCl produced during the reaction.
Dichloromethane (DCM)
CH₂Cl₂
84.93
Solvent
Anhydrous, for reaction.
Saturated Sodium Bicarbonate
NaHCO₃
84.01
Quenching Agent
Neutralizes the reaction mixture.
Ethyl Acetate
C₄H₈O₂
88.11
Extraction Solvent
For work-up.
Brine
NaCl (aq)
-
Washing Agent
For work-up.
Anhydrous Sodium Sulfate
Na₂SO₄
142.04
Drying Agent
For drying the organic phase.
Step-by-Step Procedure
Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 3-chloro-2-aminopyridine (1.0 eq) and anhydrous dichloromethane (DCM, 10 mL per mmol of 3-chloro-2-aminopyridine).
Addition of Reagents: Stir the mixture at room temperature under a nitrogen atmosphere. Add N-(2,2-diethoxyethyl)formamide (1.1 eq) followed by the slow, dropwise addition of phosphorus oxychloride (1.2 eq) over 10 minutes.
Initial Reaction (Intermediate Formation): After the addition of phosphorus oxychloride, add triethylamine (2.5 eq) dropwise. The reaction mixture will likely become a thicker slurry.
Cyclization: Heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.
Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).
Washing and Drying: Combine the organic layers and wash with brine (2 x 20 mL). Dry the organic phase over anhydrous sodium sulfate.
Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Reaction Workflow Diagram
Caption: Plausible mechanism for the one-pot synthesis.
Troubleshooting and Optimization
Low Yield:
Moisture: Ensure all glassware is thoroughly dried and anhydrous solvents are used, as moisture can deactivate the phosphorus oxychloride.
Incomplete Reaction: If TLC indicates incomplete conversion, the reflux time can be extended.
Purification Loss: Careful column chromatography is crucial to separate the product from potential byproducts.
Side Reactions:
Polymerization: Slow, controlled addition of reagents, particularly phosphorus oxychloride, at a low temperature can minimize polymerization.
Isomer Formation: While the formation of the 8-chloro isomer is expected from 3-chloro-2-aminopyridine, characterization of the final product by 2D NMR is recommended to confirm the regiochemistry.
Characterization Data
The final product should be characterized by standard analytical techniques:
¹H and ¹³C NMR: To confirm the chemical structure and purity. The chemical shifts and coupling constants will be indicative of the imidazo[1,2-a]pyridine core and the substitution pattern.
Mass Spectrometry (MS): To confirm the molecular weight of the target compound.
Infrared (IR) Spectroscopy: To identify the key functional groups present in the molecule.
Safety Precautions
Phosphorus oxychloride is highly corrosive and reacts violently with water. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.
Dichloromethane is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a fume hood.
The reaction should be conducted under an inert atmosphere of nitrogen to prevent side reactions and degradation of reagents.
Conclusion
The proposed one-pot synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine offers a significant improvement over traditional multi-step methods. By combining two reaction steps into a single pot, this protocol reduces reaction time, minimizes waste, and improves overall efficiency. The detailed procedure, mechanistic insights, and troubleshooting guide provided in these application notes will enable researchers to successfully synthesize this valuable medicinal chemistry scaffold.
References
Boltjes, A., & Dömling, A. (2019). The Groebke-Blackburn-Bienaymé Reaction. European Journal of Organic Chemistry, 2019(42), 7007-7049. [Link]
Guchhait, S. K., Chandgude, A. L., & Priyadarshani, G. (2012). A3-Coupling/Cycloisomerization Cascade for the Synthesis of N-Fused Imidazoles: A Multicomponent Reaction of Heterocyclic Amidines, Aldehydes, and Alkynes. The Journal of Organic Chemistry, 77(9), 4438–4444. [Link]
Zhang, Y., Chen, Z., Wu, W., Zhang, Y., & Su, W. (2013). Copper-Catalyzed Aerobic Oxidative Synthesis of Imidazo[1,2-a]pyridines from 2-Aminopyridines and Ketones. The Journal of Organic Chemistry, 78(24), 12494–12504. [Link]
Yan, R.-L., Yan, H., Ma, C., Ren, Z.-Y., Gao, X.-A., Huang, G.-S., & Liang, Y.-M. (2012). Copper-Catalyzed One-Pot Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. The Journal of Organic Chemistry, 77(4), 2024–2028. [Link]
Rentería-Gómez, M. A., Calderón-Rangel, D., Rodríguez-López, F., Corona-Díaz, A., & Gámez-Montaño, R. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry Proceedings, 16(1), 28. [Link]
Al-Qadi, I., Hanania, M., Warad, I., Al-Hajj, N., Hazzam, R., Salama, Y., Raheem, S., & Al-Maharik, N. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry. [Link]
BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 109, 01005. [Link]
Corona-Díaz, A., et al. (2022). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. Molecules, 27(19), 6529. [Link]
DiMauro, E. F., & Kennedy, J. M. (2007). Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions. QSAR & Combinatorial Science, 23(10), 827-835. [Link]
Guchhait, S. K., et al. (2012). One-pot reaction of aldehydes, 2-aminopyridines, and terminal alkynes, in the presence of the copper(I) iodide-CuI-NaHSO4•SiO2 combination catalyst in refluxing toluene, generates the corresponding imidazo[1,2-a]pyridines in high to excellent yields. Journal of Organic Chemistry, 77(9), 4438-4444. [Link]
Kanizsai, I., et al. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). RSC Medicinal Chemistry. [Link]
Li, H. Y., et al. (2012). One-Pot Synthesis of 2-Phenylimidazo[1,2-α]pyridines from Acetophenone, [Bmim]Br3 and 2-Aminopyridine under Solvent-Free Conditions. Molecules, 17(11), 13368-13375. [Link]
N'guessan, D. U. J. P., et al. (2022). Synthesis and Anticandidal Activity of New 6-Chloroimidazo[1,2-a]pyridine Derivatives. Journal of Chemical and Pharmaceutical Research, 14(5), 1-10.
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. [Link]
Pineda-Urbina, K., et al. (2022). Sonochemical Synthesis of Imidazo[1, 2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction Catalyzed by TSOH. Chemistry, 4(4), 1361-1372. [Link]
Rentería-Gómez, M. A., et al. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Chemistry Proceedings, 18(1), 10. [Link]
Rousseau, J., et al. (2022). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry, 18, 1246-1254. [Link]
Saki, R., et al. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry. [Link]
Shaker, Y. M., et al. (2025). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS Omega. [Link]
Singh, P. P., et al. (2013). Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. Bioorganic & Medicinal Chemistry Letters, 23(17), 4996-5001. [Link]
Szabó, D., et al. (2023). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Molecules, 28(15), 5707. [Link]
Vroemans, R., et al. (2018). Efficient Synthesis of 1‐Chloroimidazo[1,2‐a:4,5‐c']dipyridines, Versatile Synthons for Position‐1 Functionalisation with Various Reagents. ChemistryOpen, 7(8), 646-650. [Link]
Zhang, W. (2004). Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions. QSAR & Combinatorial Science, 23(10), 827-835. [Link]
Ferreira, L. A. P., et al. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Journal of Medicinal Chemistry.
Request PDF. (n.d.). C2-functionalized imidazo[1,2-a]pyridine: Synthesis and medicinal relevance. [Link]
Rodriguez-Lozano, C., et al. (2022). Synthesis of 2-julolidin-imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé reaction and studies of optical properties. New Journal of Chemistry, 46(36), 17351-17360. [Link]
Ferreira, L. A. P., et al. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Journal of Medicinal Chemistry.
Singh, P. P., et al. (2013). Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. Bioorganic & Medicinal Chemistry Letters, 23(17), 4996-5001.
Ferreira, L. A. P., et al. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Journal of Medicinal Chemistry.
Sarkar, A., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(5), 834-854. [Link]
Wang, T., et al. (2016). Discovery of novel imidazo[1,2-a]pyrazin-8-amines as Brk/PTK6 inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(15), 3567-3571. [Link]
Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine
Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold in Modern Drug Discovery The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold, forming the structural backbone of numerous compounds...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold in Modern Drug Discovery
The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold, forming the structural backbone of numerous compounds with significant therapeutic potential.[1][2] Its derivatives have demonstrated a wide spectrum of biological activities, including but not limited to, anticancer, anti-inflammatory, and antiviral properties.[1] The specific functionalization of this scaffold is a key focus in medicinal chemistry, as the nature and position of substituents can dramatically influence the pharmacological profile of the resulting molecule. 8-Chloroimidazo[1,2-a]pyridin-2-amine, the subject of this guide, is a valuable building block in the synthesis of more complex drug candidates. Its synthesis via palladium-catalyzed cross-coupling reactions, specifically the Buchwald-Hartwig amination, offers a robust and versatile route for its efficient production.[3][4]
Reaction Principle: The Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen (C-N) bond between an aryl halide (or pseudohalide) and an amine.[3][4] This transformation has become an indispensable tool in organic synthesis due to its broad substrate scope and functional group tolerance. The catalytic cycle, a cornerstone of this reaction's success, generally proceeds through three key steps:
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide, forming a Pd(II) intermediate.
Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.
Reductive Elimination: The aryl group and the amino group couple, forming the desired C-N bond and regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.
The choice of palladium precursor, ligand, and base is critical for the success of the Buchwald-Hartwig amination, influencing reaction rates, yields, and selectivity.
Diagram: The Catalytic Cycle of Buchwald-Hartwig Amination
Caption: Catalytic cycle of the Buchwald-Hartwig amination.
Experimental Protocol: Synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine
This protocol details the regioselective synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine from 2,8-dichloroimidazo[1,2-a]pyridine via a palladium-catalyzed Buchwald-Hartwig amination. The higher reactivity of the C2-chloro substituent compared to the C8-chloro substituent on the imidazo[1,2-a]pyridine ring allows for selective mono-amination at the 2-position.
Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.
Solvent Addition: Add anhydrous toluene (20 mL) to the flask via syringe.
Reaction Conditions: Stir the reaction mixture at 100 °C for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Hydrolysis of the Imine: Upon completion of the amination, cool the reaction mixture to room temperature. Add 1 M aqueous hydrochloric acid (10 mL) and stir vigorously for 1 hour to hydrolyze the benzophenone imine protecting group.
Work-up: Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane (3 x 20 mL).
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford 8-Chloroimidazo[1,2-a]pyridin-2-amine as a solid.
Diagram: Experimental Workflow
Caption: Overall experimental workflow.
Expected Results and Data Interpretation
Based on similar transformations, the yield of 8-Chloroimidazo[1,2-a]pyridin-2-amine is expected to be in the range of 60-80%. The final product should be characterized by standard analytical techniques:
¹H NMR: To confirm the proton environment of the final product.
¹³C NMR: To verify the carbon framework.
Mass Spectrometry (MS): To confirm the molecular weight of the target compound.
High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.
Troubleshooting and Optimization
Issue
Potential Cause
Suggested Solution
Low or no conversion
Inactive catalyst
Ensure the use of a fresh palladium precursor and ligand. Consider using a pre-catalyst.
Insufficiently anhydrous conditions
Use freshly distilled and dried solvents. Ensure all glassware is oven-dried.
Poor quality base
Use freshly opened or properly stored sodium tert-butoxide.
Formation of side products
Di-amination or other side reactions
Lower the reaction temperature. Reduce the reaction time.
Hydrodehalogenation
Use a less reactive base or a different ligand.
Difficult purification
Co-elution with impurities
Optimize the eluent system for column chromatography. Consider recrystallization.
Conclusion
The palladium-catalyzed Buchwald-Hartwig amination provides an efficient and reliable method for the synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine. The protocol outlined in these application notes, with careful attention to experimental detail and the use of high-quality reagents, should enable researchers to successfully synthesize this valuable building block for drug discovery and development. The versatility of the Buchwald-Hartwig amination allows for further exploration of different amine nucleophiles, expanding the chemical space accessible from the 2,8-dichloroimidazo[1,2-a]pyridine precursor.
References
Buchwald, S. L., & Hartwig, J. F. (Eds.). (2009). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons.
Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]
Organic Chemistry Portal. (2024). Synthesis of imidazo[1,2-a]pyridines. [Link]
MDPI. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. [Link]
Beilstein Journals. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. [Link]
RSC Publishing. (2021). Synthesis of imidazo[1,2-a]pyridines: a decade update. [Link]
Application Notes and Protocols for Copper-Catalyzed Reactions Using 8-Chloroimidazo[1,2-A]pyridin-2-amine
Introduction: The Strategic Importance of Imidazo[1,2-a]pyridines and the Utility of Copper Catalysis The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" du...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Importance of Imidazo[1,2-a]pyridines and the Utility of Copper Catalysis
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds and approved pharmaceuticals.[1][2] This heterocyclic system is a key component in drugs targeting a spectrum of therapeutic areas, from anxiolytics to anticancer agents. The functionalization of the imidazo[1,2-a]pyridine core is therefore of paramount importance in drug discovery and development.
Among the various methods for the derivatization of this scaffold, copper-catalyzed cross-coupling reactions have emerged as a powerful and versatile tool. These reactions, particularly Ullmann-type condensations, provide an efficient and economical means to form carbon-heteroatom (C-N, C-O, C-S) bonds. The use of copper catalysis offers several advantages over other transition-metal-catalyzed methods, including lower cost, lower toxicity, and often milder reaction conditions.
This guide provides detailed application notes and protocols for the copper-catalyzed functionalization of a key building block: 8-Chloroimidazo[1,2-A]pyridin-2-amine . We will explore the nuances of C-N, C-O, and C-S bond formation at the C8 position, offering insights into reaction mechanisms, optimization strategies, and practical, field-tested protocols for researchers, scientists, and drug development professionals.
Understanding the Substrate: 8-Chloroimidazo[1,2-A]pyridin-2-amine
The reactivity of 8-Chloroimidazo[1,2-A]pyridin-2-amine in copper-catalyzed cross-coupling reactions is dictated by two primary functional groups: the chloro substituent at the C8 position and the amino group at the C2 position. The chloro group serves as a leaving group, enabling nucleophilic substitution, while the amino group can potentially coordinate to the copper catalyst or participate in side reactions. Understanding this dual reactivity is crucial for designing selective and high-yielding transformations.
A key consideration is the potential for the 2-amino group to interfere with the desired coupling reaction at the C8-position. In many instances, the inherent nucleophilicity of the 2-amino group may necessitate the use of a protecting group to ensure chemoselectivity. However, under carefully optimized conditions, protecting-group-free transformations can be achieved, enhancing the overall efficiency of the synthetic route.
Copper-Catalyzed C-N Cross-Coupling: The Ullmann Condensation
The formation of a C-N bond at the C8 position of 8-Chloroimidazo[1,2-A]pyridin-2-amine is a valuable transformation for accessing novel derivatives with potential biological activity. The copper-catalyzed Ullmann condensation is a classic and reliable method for achieving this transformation.
Mechanistic Insights
The generally accepted mechanism for the Ullmann condensation involves the coordination of the nitrogen nucleophile to a Cu(I) species, followed by oxidative addition of the aryl halide (8-Chloroimidazo[1,2-A]pyridin-2-amine) to the copper center. This is followed by reductive elimination to furnish the desired N-arylated product and regenerate the Cu(I) catalyst. The choice of ligand, base, and solvent is critical in facilitating this catalytic cycle.
Caption: Generalized workflow for Ullmann C-N coupling.
Protocol 1: Copper-Catalyzed N-Arylation with Primary Amines
This protocol describes a general procedure for the copper-catalyzed coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine with a primary amine.
Materials:
8-Chloroimidazo[1,2-A]pyridin-2-amine
Primary amine (e.g., aniline, benzylamine)
Copper(I) iodide (CuI)
L-Proline
Potassium carbonate (K₂CO₃)
Dimethyl sulfoxide (DMSO)
Inert atmosphere (Nitrogen or Argon)
Procedure:
To a dry reaction vessel, add 8-Chloroimidazo[1,2-A]pyridin-2-amine (1.0 mmol), the primary amine (1.2 mmol), CuI (0.1 mmol, 10 mol%), and L-proline (0.2 mmol, 20 mol%).
Add potassium carbonate (2.0 mmol) to the vessel.
Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.
Add dry DMSO (5 mL) via syringe.
Heat the reaction mixture to 90-110 °C with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Pour the mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL).
Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Expert Insights:
Ligand Choice: L-Proline is an effective and inexpensive ligand for this transformation, known to accelerate the reaction rate. Other amino acids or N,N-dimethylglycine can also be effective.
Base: Potassium carbonate is a common and effective base. Other bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be used and can sometimes lead to improved yields.
Solvent: DMSO is a good solvent for this reaction due to its high boiling point and ability to dissolve the reagents. Other polar aprotic solvents like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) can also be employed.
Protecting Group Strategy: For sensitive primary amines or to prevent potential side reactions at the 2-amino position of the imidazopyridine, protection of the 2-amino group (e.g., as a Boc or Acyl derivative) may be necessary. This should be evaluated on a case-by-case basis.
Catalyst System
Ligand
Base
Solvent
Temperature (°C)
Typical Yield (%)
CuI
L-Proline
K₂CO₃
DMSO
90-110
60-85
Cu₂O
N,N-Dimethylglycine
Cs₂CO₃
Dioxane
100-120
55-80
Cu(OAc)₂
Phenanthroline
K₃PO₄
DMF
110-130
65-90
Copper-Catalyzed C-O Cross-Coupling: Synthesis of Aryl Ethers
The synthesis of 8-aryloxy-imidazo[1,2-a]pyridin-2-amines introduces a valuable structural motif for drug discovery. The copper-catalyzed Ullmann-type ether synthesis is a well-established method for this purpose.
Protocol 2: Copper-Catalyzed O-Arylation with Phenols
This protocol outlines a general procedure for the coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine with a phenolic coupling partner.
Materials:
8-Chloroimidazo[1,2-A]pyridin-2-amine
Phenol derivative
Copper(I) iodide (CuI)
1,10-Phenanthroline
Cesium carbonate (Cs₂CO₃)
Toluene or Dioxane
Inert atmosphere (Nitrogen or Argon)
Procedure:
In a dry reaction vessel, combine 8-Chloroimidazo[1,2-A]pyridin-2-amine (1.0 mmol), the phenol derivative (1.5 mmol), CuI (0.1 mmol, 10 mol%), and 1,10-phenanthroline (0.2 mmol, 20 mol%).
Add cesium carbonate (2.0 mmol) to the mixture.
Evacuate and backfill the vessel with an inert gas three times.
Add dry toluene or dioxane (5 mL).
Heat the reaction mixture to 110-130 °C with vigorous stirring.
Monitor the reaction by TLC or LC-MS.
After completion, cool the reaction to room temperature.
Filter the reaction mixture through a pad of celite, washing with ethyl acetate.
Concentrate the filtrate under reduced pressure.
Purify the residue by column chromatography on silica gel.
Expert Insights:
Ligand Selection: 1,10-Phenanthroline and its derivatives are often excellent ligands for copper-catalyzed O-arylation reactions.
Base Strength: A strong base like cesium carbonate is typically required to deprotonate the phenol, forming the active nucleophile.
Chemoselectivity: The 2-amino group is generally less nucleophilic than the phenoxide and often does not require protection in this specific reaction. However, for particularly electron-rich 2-aminoimidazopyridines or highly reactive coupling partners, a protecting group strategy should be considered.
Caption: Key steps in copper-catalyzed O-arylation.
Copper-Catalyzed C-S Cross-Coupling: Formation of Thioethers
The introduction of a sulfur linkage at the C8 position can significantly modulate the physicochemical and pharmacological properties of the imidazo[1,2-a]pyridine scaffold. Copper-catalyzed C-S cross-coupling provides a direct route to these valuable thioether derivatives.
Protocol 3: Copper-Catalyzed Thiolation with Thiols
This protocol provides a general method for the copper-catalyzed coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine with thiols.
Materials:
8-Chloroimidazo[1,2-A]pyridin-2-amine
Thiol derivative (e.g., thiophenol)
Copper(I) iodide (CuI)
N,N'-Dimethylethylenediamine (DMEDA)
Potassium phosphate (K₃PO₄)
Dimethylformamide (DMF)
Inert atmosphere (Nitrogen or Argon)
Procedure:
To a dry reaction vessel, add 8-Chloroimidazo[1,2-A]pyridin-2-amine (1.0 mmol), the thiol (1.2 mmol), and potassium phosphate (2.0 mmol).
Evacuate and backfill the vessel with an inert gas.
Add dry DMF (5 mL), followed by CuI (0.05 mmol, 5 mol%) and DMEDA (0.1 mmol, 10 mol%).
Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).
Cool the reaction to room temperature and dilute with ethyl acetate.
Wash the organic layer with water and brine.
Dry the organic phase over anhydrous sodium sulfate and concentrate in vacuo.
Purify the crude product by flash column chromatography.
Expert Insights:
Ligand Efficacy: Simple diamine ligands like N,N'-dimethylethylenediamine (DMEDA) are often highly effective in promoting copper-catalyzed C-S bond formation.
Reaction Conditions: These reactions can often be performed at lower temperatures compared to C-N and C-O couplings.
Odor Management: Thiols are often volatile and possess strong, unpleasant odors. All manipulations should be performed in a well-ventilated fume hood.
Coupling Type
Nucleophile
Typical Ligand
Typical Base
Typical Solvent
C-N
Primary/Secondary Amines
L-Proline, DMEDA
K₂CO₃, Cs₂CO₃
DMSO, DMF
C-O
Phenols, Alcohols
1,10-Phenanthroline
Cs₂CO₃, K₃PO₄
Toluene, Dioxane
C-S
Thiols
DMEDA
K₃PO₄
DMF, DMSO
Troubleshooting and Optimization
Low Yield: If the reaction yield is low, consider increasing the catalyst and ligand loading, using a stronger base, or increasing the reaction temperature. The purity of the solvent and reagents is also critical.
Side Reactions: If side reactions are observed, particularly at the 2-amino position, consider employing a protecting group strategy. Alternatively, screening different ligands and reaction conditions may improve chemoselectivity.
Starting Material Recovery: If a significant amount of starting material is recovered, ensure that the catalytic system is active and that the reaction is being run under strictly anhydrous and inert conditions.
Conclusion
Copper-catalyzed cross-coupling reactions of 8-Chloroimidazo[1,2-A]pyridin-2-amine are a robust and versatile strategy for the synthesis of a diverse range of derivatives. The protocols and insights provided in this guide offer a solid foundation for researchers to explore the chemical space around this important scaffold. By understanding the underlying principles of these reactions and carefully optimizing the reaction conditions, scientists can efficiently generate novel molecules with the potential for significant therapeutic applications.
References
Chan, D. M. T., Monaco, K. L., Wang, R.-P., & Winters, M. P. (1998). New N- and O-Arylations with Phenylboronic acids and Cupric Acetate. Tetrahedron Letters, 39(19), 2933–2936. [URL not available]
Evans, D. A., Katz, J. L., & West, T. R. (1998). Synthesis of Diaryl Ethers through the Copper-Promoted Arylation of Phenols with Arylboronic Acids. An Expedient Synthesis of Thyroxine. Tetrahedron Letters, 39(19), 2937–2940. [URL not available]
Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. (2026). [Link]
Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed N-Arylation of anilines, amides, and N-heterocycles. Journal of the American Chemical Society, 124(50), 14844–14845. [URL not available]
Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience. (2021). [Link]
Ullmann, F., & Bielecki, J. (1901). Ueber Synthesen in der Biphenylreihe. Berichte der deutschen chemischen Gesellschaft, 34(2), 2174–2185. [URL not available]
Application Notes and Protocols for the Multicomponent Synthesis of 8-Chloroimidazo[1,2-a]pyridin-3-amines
Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold in Modern Drug Discovery The imidazo[1,2-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry due to its w...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold in Modern Drug Discovery
The imidazo[1,2-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry due to its wide array of pharmacological activities.[1][2][3] This structural framework is a key component in numerous marketed drugs, including the anxiolytic, alpidem, and the hypnotic, zolpidem.[4] The therapeutic potential of imidazo[1,2-a]pyridine derivatives extends to their use as anticancer, antimicrobial, antiviral, and anti-inflammatory agents.[3][4] The 8-chloro substituted variant, in particular, has been explored for the development of novel antimycobacterial agents.[5]
Traditional synthetic routes to these compounds often involve multi-step sequences that can be time-consuming and generate significant waste. In contrast, multicomponent reactions (MCRs) offer a more efficient and sustainable approach, allowing for the construction of complex molecules in a single, one-pot operation.[6][7] Among the various MCRs, the Groebke-Blackburn-Bienaymé (GBB) three-component reaction (3CR) has emerged as a powerful tool for the synthesis of 3-aminoimidazo[1,2-a]pyridines.[6][7][8] This application note provides a detailed protocol for the synthesis of N-substituted-8-chloroimidazo[1,2-a]pyridin-3-amines via a GBB reaction, a close structural analog to the titular 8-Chloroimidazo[1,2-A]pyridin-2-amine, leveraging the efficiency and versatility of this MCR.
Core Principles: The Groebke-Blackburn-Bienaymé Reaction
The Groebke-Blackburn-Bienaymé (GBB) reaction is a three-component condensation between a 2-aminoazine (in this case, 3-chloro-2-aminopyridine), an aldehyde, and an isocyanide.[6][9] The reaction is typically catalyzed by a Brønsted or Lewis acid and proceeds through a series of sequential steps to afford the desired 3-aminoimidazo[1,2-a]pyridine scaffold. The key mechanistic feature is the intramolecular trapping of a nitrilium ion by the endocyclic nitrogen of the aminopyridine, leading to the formation of the fused heterocyclic system.[6] The use of microwave irradiation can significantly accelerate the reaction, reducing reaction times from hours to minutes.[7][10]
This one-pot synthesis is highly convergent, meaning that the final product is assembled from three distinct starting materials in a single operation. This approach is not only efficient in terms of time and resources but also allows for the rapid generation of a library of diverse analogs by simply varying the starting components.
Experimental Workflow Overview
The overall experimental workflow for the synthesis of N-substituted-8-chloroimidazo[1,2-a]pyridin-3-amines via the GBB reaction is depicted below.
Caption: Experimental workflow for the GBB synthesis.
Detailed Experimental Protocol
This protocol describes the synthesis of a representative N-cyclohexyl-2-(4-methoxyphenyl)-8-chloroimidazo[1,2-a]pyridin-3-amine.
Materials and Reagents
Reagent/Material
Grade
Supplier
3-Chloro-2-aminopyridine
ReagentPlus®, 99%
Sigma-Aldrich
4-Methoxybenzaldehyde
98%
Sigma-Aldrich
Cyclohexyl isocyanide
98%
Sigma-Aldrich
Ammonium chloride (NH₄Cl)
≥99.5%
Sigma-Aldrich
Methanol (MeOH)
Anhydrous, 99.8%
Sigma-Aldrich
Ethyl acetate (EtOAc)
ACS reagent, ≥99.5%
Sigma-Aldrich
Hexanes
ACS reagent, ≥98.5%
Sigma-Aldrich
Silica gel
230-400 mesh
Sigma-Aldrich
Thin-layer chromatography (TLC) plates
Silica gel 60 F₂₅₄
Merck
Instrumentation
Microwave reactor (e.g., CEM Discover) or conventional heating setup (oil bath, round-bottom flask, condenser)
Magnetic stirrer and stir bars
Rotary evaporator
Standard laboratory glassware
UV lamp for TLC visualization
Reaction Setup and Procedure
Reagent Preparation: In a 10 mL microwave-sealed tube equipped with a magnetic stir bar, add 3-chloro-2-aminopyridine (1.0 mmol, 1.0 equiv.), 4-methoxybenzaldehyde (1.0 mmol, 1.0 equiv.), cyclohexyl isocyanide (1.0 mmol, 1.0 equiv.), and ammonium chloride (0.2 mmol, 0.2 equiv.).
Solvent Addition: Dissolve the reagents in anhydrous methanol (1.0 M solution).
Reaction Conditions (Microwave): Seal the tube and place it in the microwave reactor. Heat the reaction mixture to 60 °C for 30 minutes with stirring.[7]
Reaction Conditions (Conventional): Alternatively, combine the reagents in a round-bottom flask fitted with a condenser. Stir the mixture at room temperature for 24 hours.[6]
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes as the mobile phase. The disappearance of the starting materials indicates the completion of the reaction.
Workup and Purification
Solvent Removal: Upon completion of the reaction, remove the solvent under reduced pressure using a rotary evaporator.
Extraction: Dilute the residue with water (5.0 mL) and extract with ethyl acetate (2 x 10 mL). Wash the combined organic layers with water (2 x 10 mL) and brine (2 x 10 mL).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under vacuum to obtain the crude product.
Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure N-cyclohexyl-2-(4-methoxyphenyl)-8-chloroimidazo[1,2-a]pyridin-3-amine.
Proposed Reaction Mechanism
The GBB reaction proceeds through a well-established mechanistic pathway, as illustrated below.
Caption: Proposed mechanism for the GBB reaction.
The reaction is initiated by the acid-catalyzed condensation of 3-chloro-2-aminopyridine and the aldehyde to form a Schiff base (imine intermediate). The isocyanide then undergoes a nucleophilic attack on the imine, forming a nitrilium ion intermediate. This is followed by a key intramolecular cyclization step where the endocyclic nitrogen of the pyridine ring attacks the electrophilic carbon of the nitrilium ion. A final proton transfer and tautomerization yield the stable 3-aminoimidazo[1,2-a]pyridine product.
Data Summary
The following table summarizes the expected outcomes for the synthesis of the representative compound.
The Groebke-Blackburn-Bienaymé reaction provides a highly efficient and versatile platform for the synthesis of medicinally relevant 8-chloro-3-aminoimidazo[1,2-a]pyridines. This multicomponent approach offers significant advantages over traditional linear syntheses in terms of atom economy, operational simplicity, and the ability to rapidly generate diverse libraries of compounds for drug discovery programs. The protocol detailed herein can be readily adapted to a wide range of aldehydes and isocyanides, allowing for extensive exploration of the chemical space around this privileged scaffold. Future work could focus on expanding the substrate scope to include other substituted aminopyridines and exploring greener catalysts and solvent systems to further enhance the sustainability of this powerful synthetic methodology.
References
Gámez-Montaño, R., et al. (2024). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. Chem. Proc., 16(1), 88. Available at: [Link]
PrepChem. (n.d.). Synthesis of 8-chloroimidazo-[1,2-a]-quinoline-2-carboxylic acid. Retrieved from [Link]
Lin, T. H., et al. (2007). Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions. J. Comb. Chem., 9(5), 846-852. Available at: [Link]
Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chem. Proc., 16(1), 28. Available at: [Link]
Lin, T. H., et al. (2007). Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions. SciSpace. Available at: [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]
El-Sayed, M. A., et al. (2023). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce. ChemRxiv. Available at: [Link]
Bandyopadhyay, D., & Granados, J. C. (2016). Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Adv., 6, 82955-82975. Available at: [Link]
Krasavin, M., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein J. Org. Chem., 19, 786-793. Available at: [Link]
Katritzky, A. R., et al. (2001). Regiospecific Synthesis of 3-Substituted Imidazo[1,2-a]pyridines, Imidazo[1,2-a]pyrimidines, and Imidazo[1,2-c]pyrimidine. J. Org. Chem., 66(16), 5606–5612. Available at: [Link]
da Silva, G. G., et al. (2024). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate. Available at: [Link]
Martínez-Alvarez, R., et al. (2020). Synthesis of 2-julolidin-imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé reaction and studies of optical properties. New J. Chem., 44, 11466-11473. Available at: [Link]
Krasavin, M., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke-Blackburn-Bienaymé and Ugi reactions. PubMed. Available at: [Link]
Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. ResearchGate. Available at: [Link]
Rasapalli, S., et al. (2019). Facile synthesis of 3-substituted imidazo[1,2-a]pyridines through formimidamide chemistry. RSC Adv., 9, 29285-29293. Available at: [Link]
Ramachandran, S., et al. (2013). Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. Bioorg. Med. Chem. Lett., 23(17), 4996-5001. Available at: [Link]
El-Sayed, M. A., et al. (2023). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore. ChemRxiv. Available at: [Link]
Baenziger, M., et al. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. Synthesis, 49(10), 2266-2274. Available at: [Link]
Request PDF. (n.d.). New Catalytic System for the Synthesis of Imidazo[1,2-a]pyridines by the Ugi Reaction. Retrieved from [Link]
BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web Conf., 90, 01006. Available at: [Link]
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Bentham Science Publishers. (2024). Microwave Assisted Groebke-Blackburn-Bienayme Multicomponent Reaction to Synthesis of Imidazo[1,2-a]pyridine-furan Hybrids as Possible Therapeutic Option for Leukemia, Colon Cancer and Prostate Cancer. Retrieved from [Link]
Application Notes and Protocols for the Synthesis of Kinase Inhibitors Utilizing 8-Chloroimidazo[1,2-a]pyridin-2-amine
Introduction: The Imidazo[1,2-a]pyridine Scaffold as a Privileged Kinase Inhibitor Core The imidazo[1,2-a]pyridine ring system is a cornerstone of modern medicinal chemistry, widely recognized as a "privileged scaffold"...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imidazo[1,2-a]pyridine Scaffold as a Privileged Kinase Inhibitor Core
The imidazo[1,2-a]pyridine ring system is a cornerstone of modern medicinal chemistry, widely recognized as a "privileged scaffold" due to its structural and electronic properties that are highly amenable to forming critical interactions within the ATP-binding site of protein kinases.[1][2] Its bicyclic, heteroaromatic nature allows for the precise spatial orientation of substituents, enabling potent and selective inhibition of various kinase targets implicated in oncology, inflammation, and other proliferative diseases.[3][4] Derivatives of this core have been successfully developed as inhibitors for a range of kinases, including Cyclin-Dependent Kinases (CDKs), Phosphoinositide 3-kinases (PI3Ks), and Src-family kinases.[2][3][5]
This application note provides a detailed guide for researchers on utilizing a specific, strategically functionalized starting material: 8-Chloroimidazo[1,2-a]pyridin-2-amine . The presence of a chloro group at the C8-position and an amino group at the C2-position offers two orthogonal handles for synthetic diversification. The C2-amino group serves as a key hydrogen bond donor/acceptor, typically interacting with the hinge region of the kinase, while the C8-chloro position provides a reactive site for introducing larger, selectivity-driving moieties via cross-coupling reactions. This dual functionality allows for a modular and highly effective approach to building diverse libraries of potent and selective kinase inhibitors.
Strategic Importance of 8-Chloroimidazo[1,2-a]pyridin-2-amine
The choice of 8-Chloroimidazo[1,2-a]pyridin-2-amine as a starting material is predicated on a logical, field-proven synthetic strategy.
C2-Amine as the Hinge-Binding Element: The 2-amino group is a versatile anchor for introducing substituents that mimic the adenine portion of ATP. It can be acylated, arylated, or used in condensation reactions to install groups that form crucial hydrogen bonds with the kinase hinge backbone—a conserved motif in the ATP binding pocket.
C8-Chloro as the Selectivity Vector: The C8-position points towards the solvent-exposed region of the ATP pocket. The chloro-substituent is an excellent handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[6] This allows for the installation of a wide array of aryl or heteroaryl groups that can be tailored to occupy specific sub-pockets, thereby driving inhibitor potency and, critically, selectivity against other kinases in the human kinome. The selective functionalization at C8, while preserving a halogen at C6, has been shown to be a successful strategy in developing potent antitrypanosomatid agents, demonstrating the chemical feasibility of this approach.[6]
The general workflow for leveraging this building block is outlined below.
Caption: General workflow for kinase inhibitor synthesis.
Experimental Protocols
The following protocols are provided as a comprehensive guide. Researchers should note that optimization of reaction conditions (e.g., catalyst, ligand, base, solvent, temperature) may be necessary for specific substrates.
Protocol 1: Synthesis of the Core Scaffold (Illustrative)
While 8-Chloroimidazo[1,2-a]pyridin-2-amine can be sourced commercially, its synthesis is typically achieved via the condensation of a substituted 2,3-diaminopyridine with an appropriate reagent. A general, well-established method involves the cyclization of a 2-aminopyridine with an α-haloketone or equivalent.
Reaction: Condensation of 3-Chloro-2,6-diaminopyridine with a suitable cyclizing agent.
Step-by-Step Protocol:
To a solution of 3-chloro-2,6-diaminopyridine (1.0 eq) in a suitable solvent such as ethanol or isopropanol, add the α-halocarbonyl compound (e.g., chloroacetaldehyde or ethyl bromopyruvate) (1.1 eq).
Add a base, such as sodium bicarbonate (2.0 eq), to the mixture.
Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by TLC or LC-MS. The reaction is generally complete within 4-12 hours.
Upon completion, cool the reaction to room temperature and concentrate the solvent under reduced pressure.
Partition the residue between ethyl acetate and water.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.
Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel to yield the 8-Chloroimidazo[1,2-a]pyridin-2-amine scaffold.
Protocol 2: Functionalization of the C2-Amino Group via Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds.[3] It is an ideal method for coupling an aryl halide to the C2-amino group to generate N-aryl derivatives, which are common features in many kinase inhibitors.
Reaction: Pd-catalyzed coupling of an aryl bromide with the C2-amino group.
Caption: Key steps in the Buchwald-Hartwig amination protocol.
Step-by-Step Protocol:
To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq), the phosphine ligand (e.g., XPhos, 0.05 eq), and the base (e.g., NaOt-Bu, 1.5 eq) under an inert atmosphere (N₂ or Ar).
Add 8-Chloroimidazo[1,2-a]pyridin-2-amine (1.0 eq) and the desired aryl bromide (1.2 eq) to the tube.
Add an anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane) via syringe.
Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
After completion (typically 12-24 hours), cool the reaction to room temperature. Quench carefully with a saturated aqueous solution of ammonium chloride (NH₄Cl).
Extract the product with an organic solvent (e.g., ethyl acetate, 3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain the desired N-aryl intermediate.
Protocol 3: C8-Functionalization via Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura coupling is arguably the most versatile and widely used method for forming C-C bonds between an organohalide and an organoboron species.[7] It is exceptionally well-suited for coupling (hetero)arylboronic acids to the C8-chloro position of our intermediate. The reactivity of chloro-substituted imidazo[1,2-a]pyridines in Suzuki reactions is well-documented.[6][8]
Reaction: Pd-catalyzed coupling of a (hetero)arylboronic acid at the C8-position.
Step-by-Step Protocol:
To a flame-dried round-bottom flask or microwave vial, add the N-aryl-8-chloroimidazo[1,2-a]pyridin-2-amine intermediate (1.0 eq), the desired (hetero)arylboronic acid or ester (1.5 eq), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq).
Evacuate the flask and backfill with an inert gas (N₂ or Ar). Repeat this cycle three times.
Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq, or a more active catalyst like PdCl₂(dppf), 0.03 eq).
Add a degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.
Heat the reaction mixture to 80-100 °C (conventional heating) or 120-150 °C (microwave irradiation) and stir vigorously.
Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours (conventional) or 15-60 minutes (microwave).
Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate, 3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield the final kinase inhibitor.
Data Presentation: Structure-Activity Relationship (SAR) Insights
While specific data for 8-chloro-2-amino derivatives requires targeted synthesis and screening, we can infer likely SAR trends from published data on analogous imidazo[1,2-a]pyridine and related scaffolds. The following table summarizes representative data for inhibitors targeting various kinases, demonstrating the scaffold's potential.
This table is illustrative and compiles data from related imidazo-heterocyclic scaffolds to guide inhibitor design.
Causality Behind Experimental Choices:
Hinge Binders (R²): Small, substituted aniline or aminopyridine moieties are frequently used as they effectively occupy the adenine pocket and form 1-3 hydrogen bonds with the kinase hinge.
Selectivity Groups (R⁸): The choice of the arylboronic acid in the Suzuki coupling is critical. Bulky or charged groups can be used to either exploit unique features of the target kinase's binding site or to create steric clashes that prevent binding to off-target kinases.
Target Pathways and Mechanism of Action
Imidazo[1,2-a]pyridine-based inhibitors are typically ATP-competitive, meaning they bind to the ATP pocket of the kinase domain, preventing the phosphorylation of downstream substrate proteins. By blocking this key enzymatic activity, they can modulate entire signaling pathways that are aberrantly activated in diseases like cancer.
Caption: ATP-competitive inhibition of a signaling pathway.
Conclusion and Future Directions
The 8-Chloroimidazo[1,2-a]pyridin-2-amine scaffold represents a versatile and powerful starting point for the development of novel kinase inhibitors. The synthetic routes outlined in these protocols, centered around robust and high-yielding reactions like the Buchwald-Hartwig and Suzuki-Miyaura couplings, provide a clear and efficient path to generate diverse libraries of compounds. By systematically varying the substituents at the C2 and C8 positions, researchers can fine-tune potency, selectivity, and pharmacokinetic properties, ultimately leading to the discovery of next-generation targeted therapeutics.
References
Aminoimidazo[1,2-a]pyridines as a new structural class of cyclin-dependent kinase inhibitors. Part 1: Design, synthesis, and biological evaluation. (2004). Bioorganic & Medicinal Chemistry Letters. Available from: [Link]
Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. (n.d.). PubMed Central. Available from: [Link]
WO2019089442A1 - Aminoimidazopyridines as kinase inhibitors. (n.d.). Google Patents.
Substituted imidazo[1,2-B]pyridazines as protein kinase inhibitors - Patent US-10875864-B2. (n.d.). PubChem. Available from: [Link]
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). (n.d.). PubMed Central. Available from: [Link]
Discovery of novel imidazo[1,2-a]pyrazin-8-amines as Brk/PTK6 inhibitors. (2011). PubMed. Available from: [Link]
WO2021013864A1 - 4-(imidazo[1,2-a]pyridin-3-yl) -pyrimidine derivatives. (n.d.). Google Patents.
Development of Pyridine-based Inhibitors for the Human Vaccinia-related Kinases 1 and 2. (2019). ACS Medicinal Chemistry Letters. Available from: [Link]
8-Aryl-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2-a]pyridines as potent antitrypanosomatid molecules bioactivated by type 1 nitroreductases. (n.d.). PubMed Central. Available from: [Link]
Imidazoquinoxaline Src-family kinase p56Lck inhibitors: SAR, QSAR, and the discovery of (S)-N-(2-chloro-6-methylphenyl)-2-(3-methyl-1-piperazinyl)imidazo-[1,5-a]pyrido[3,2-e]pyrazin-6-amine (BMS-279700) as a potent and orally active inhibitor with excellent in vivo antiinflammatory activity. (2004). Journal of Medicinal Chemistry. Available from: [Link]
WO2007025540A3 - Substituted imidazo[1,2b]pyridazines as kinase inhibitors, the production thereof, and use of the same as medicaments. (n.d.). Google Patents.
Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (n.d.). ResearchGate. Available from: [Link]
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. (2025). PubMed Central. Available from: [Link]
Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). (2024). Infection & Drug Resistance. Available from: [Link]
Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. (2016). Current Topics in Medicinal Chemistry. Available from: [Link]
Reactivity of a 6-Chloroimidazo[1,2-b]pyridazine Derivative Towards Suzuki Cross-Coupling Reaction. (n.d.). ResearchGate. Available from: [Link]
Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. (n.d.). PubMed Central. Available from: [Link]
Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase. (n.d.). ACS Medicinal Chemistry Letters. Available from: [Link]
Synthesis of 3-aryl-2-phosphinoimidazo[1,2- a]pyridine ligands for use in palladium-catalyzed cross-coupling reactions. (2019). RSC Advances. Available from: [Link]
Suzuki coupling reactions of bromoimidazo[1,2-a]pyridines and arylboronic acids. (n.d.). ResearchGate. Available from: [Link]
Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (n.d.). MDPI. Available from: [Link]
Application Notes and Protocols for the Synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine Derivatives
Authored by: A Senior Application Scientist Abstract The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of therapeuti...
Author: BenchChem Technical Support Team. Date: January 2026
Authored by: A Senior Application Scientist
Abstract
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of therapeutic agents.[1] Its derivatives exhibit a vast spectrum of biological activities, including anti-cancer, anti-tubercular, antiviral, and anti-inflammatory properties.[2][3] Marketed drugs such as Zolpidem (anxiolytic) and Alpidem (anxiolytic) underscore the clinical significance of this heterocyclic system.[4][5][6] This application note provides a detailed, field-proven protocol for the synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine, a key intermediate for the development of novel pharmaceutical candidates. The protocol is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the reaction mechanism, step-by-step procedures, and troubleshooting guidance to ensure reliable and reproducible outcomes.
Introduction: The Significance of the Imidazo[1,2-a]pyridine Core
The imidazo[1,2-a]pyridine is a fused bicyclic 5,6 heterocycle that has garnered immense interest from synthetic and medicinal chemists.[6] The structural rigidity of the scaffold, combined with its unique electronic properties and ability to engage in various non-covalent interactions with biological targets, makes it an ideal framework for drug design.[3] The introduction of specific substituents onto this core allows for the fine-tuning of its pharmacological profile.
The 8-chloro substituent is a critical feature, as the presence of a halogen atom can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity. The 2-amino group serves as a versatile synthetic handle for further derivatization, enabling the construction of extensive compound libraries for structure-activity relationship (SAR) studies. This guide focuses on a robust and direct synthetic route to 8-Chloroimidazo[1,2-a]pyridin-2-amine, starting from commercially available precursors.
While several methods exist for the synthesis of the imidazo[1,2-a]pyridine scaffold, including multi-component reactions and transition metal-catalyzed couplings, the most direct and efficient route to the 2-amino substituted target is the cyclocondensation of an appropriate 2-aminopyridine with cyanogen bromide (BrCN).[4][7] This approach is favored for its operational simplicity, high atom economy, and generally good yields.
Causality of the Chosen Route: This method directly installs the required 2-amino functionality during the ring-forming step, avoiding additional protection/deprotection or functional group interconversion steps that would be necessary if using an α-halocarbonyl condensation approach. The reaction proceeds through a well-understood mechanism, providing a high degree of predictability and control.
Reaction Mechanism
The reaction is initiated by the nucleophilic attack of the endocyclic nitrogen of 3-chloro-2-aminopyridine on the electrophilic carbon of cyanogen bromide. This forms a pyridinium intermediate. Subsequently, an intramolecular cyclization occurs via the attack of the exocyclic amino group onto the nitrile carbon. Tautomerization and rearomatization of the bicyclic system yield the final, stable 8-Chloroimidazo[1,2-a]pyridin-2-amine product.
Application Notes and Protocols for the Antiviral Research of 8-Chloroimidazo[1,2-A]pyridin-2-amine
Foreword: A Strategic Approach to a Novel Candidate The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its derivatives' wide spectrum of biological...
Author: BenchChem Technical Support Team. Date: January 2026
Foreword: A Strategic Approach to a Novel Candidate
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its derivatives' wide spectrum of biological activities.[1][2] This guide is dedicated to researchers, scientists, and drug development professionals investigating the antiviral potential of a specific derivative, 8-Chloroimidazo[1,2-a]pyridin-2-amine . While direct antiviral data for this particular compound is not extensively documented in publicly available literature, the broader family of imidazo[1,2-a]pyridines has demonstrated significant promise against a range of viral pathogens.[3][4][5][6]
This document, therefore, serves a dual purpose. First, it consolidates the existing knowledge on the antiviral applications of the imidazo[1,2-a]pyridine class to provide a strong rationale for investigating 8-Chloroimidazo[1,2-a]pyridin-2-amine. Second, it offers detailed, field-proven protocols to empower researchers to systematically evaluate the antiviral efficacy and cytotoxic profile of this novel compound. The methodologies outlined herein are designed to be robust, self-validating, and adaptable for screening against various viral targets.
The Imidazo[1,2-a]pyridine Scaffold: A Foundation for Antiviral Drug Discovery
The imidazo[1,2-a]pyridine core is a fused bicyclic heterocycle that has garnered significant attention from medicinal chemists. Its rigid structure and synthetic tractability allow for the strategic placement of various substituents, leading to a diverse array of pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[7][8]
Established Antiviral Activity within the Imidazo[1,2-a]pyridine Class:
Several derivatives of the imidazo[1,2-a]pyridine scaffold have been reported to exhibit potent antiviral activities against a variety of viruses:
Herpesviruses: Certain imidazo[1,2-a]pyridines bearing a thioether side chain at the 3-position have shown high activity against human cytomegalovirus (HCMV) and varicella-zoster virus (VZV).[3]
Human Immunodeficiency Virus (HIV): A 3-aminoimidazo[1,2-a]pyridine derivative has been identified as a non-nucleoside reverse transcriptase inhibitor (NNRTI) of HIV-1, demonstrating the potential of this scaffold to combat retroviruses.[5]
Influenza Virus: More recent studies have focused on designing imidazo[1,2-a]pyridine derivatives as inhibitors of the influenza A virus RNA-dependent RNA polymerase (RdRp), with some compounds showing potent antiviral activity against H1N1 strains.[6]
Other Viruses: The broader class of pyridine-containing heterocycles has been investigated for activity against a wide range of viruses, including hepatitis C virus (HCV), hepatitis B virus (HBV), and respiratory syncytial virus (RSV).[4]
Given this precedent, it is scientifically logical to hypothesize that 8-Chloroimidazo[1,2-a]pyridin-2-amine could also possess antiviral properties. The chloro- and amino-substituents at the 8- and 2-positions, respectively, may confer novel interactions with viral or host targets, making its experimental evaluation a compelling avenue of research.
Experimental Protocols for Antiviral Evaluation
The following protocols provide a comprehensive framework for the initial in vitro assessment of 8-Chloroimidazo[1,2-a]pyridin-2-amine's antiviral activity and cytotoxicity.
Protocol 1: General Cytotoxicity Assay (MTT Assay)
Rationale: Before assessing antiviral activity, it is crucial to determine the concentration range at which the compound is not toxic to the host cells. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.
Materials:
Host cell line appropriate for the virus of interest (e.g., Vero cells for Herpes Simplex Virus, MDCK cells for Influenza virus)
Complete cell culture medium (e.g., DMEM with 10% FBS)
8-Chloroimidazo[1,2-a]pyridin-2-amine (solubilized in DMSO, then diluted in culture medium)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)
96-well cell culture plates
Plate reader (570 nm)
Procedure:
Cell Seeding: Seed the host cells in a 96-well plate at a density that will result in 80-90% confluency after 24 hours.
Compound Preparation: Prepare a series of 2-fold serial dilutions of 8-Chloroimidazo[1,2-a]pyridin-2-amine in complete culture medium. Ensure the final DMSO concentration is non-toxic (typically ≤ 0.5%). Include a "cells only" control (medium only) and a "vehicle" control (medium with the highest DMSO concentration used).
Treatment: After 24 hours of incubation, remove the old medium and add 100 µL of the prepared compound dilutions to the respective wells.
Incubation: Incubate the plate for a duration equivalent to the planned antiviral assay (e.g., 48-72 hours).
MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.
Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a plate reader.
Data Analysis: Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%.
Protocol 2: Plaque Reduction Assay for Antiviral Activity
Rationale: The plaque reduction assay is a standard method to quantify the antiviral activity of a compound by measuring the reduction in the formation of viral plaques in a cell monolayer.
Materials:
Confluent monolayer of host cells in 6-well or 12-well plates
Virus stock with a known titer (PFU/mL)
8-Chloroimidazo[1,2-a]pyridin-2-amine at non-toxic concentrations (determined from the MTT assay)
Infection medium (serum-free or low-serum medium)
Overlay medium (e.g., 1:1 mixture of 2X MEM and 1.2% methylcellulose)
Crystal violet staining solution (0.1% crystal violet in 20% ethanol)
PBS
Procedure:
Cell Preparation: Grow host cells to a confluent monolayer in multi-well plates.
Virus Dilution: Prepare a virus dilution in infection medium that will produce 50-100 plaques per well.
Infection: Remove the growth medium from the cells and infect them with the prepared virus dilution for 1-2 hours at 37°C.
Compound Treatment: During or after infection (depending on the desired mechanism of action to be studied), remove the virus inoculum and overlay the cells with the overlay medium containing various non-toxic concentrations of 8-Chloroimidazo[1,2-a]pyridin-2-amine. Include a "virus only" control (no compound) and a "cells only" control (no virus, no compound).
Incubation: Incubate the plates at 37°C until plaques are visible (typically 2-10 days, depending on the virus).
Staining: Remove the overlay medium, wash the cells with PBS, and stain with crystal violet solution for 15-30 minutes.
Plaque Counting: Wash the plates with water, allow them to dry, and count the number of plaques in each well.
Data Analysis: Calculate the 50% effective concentration (EC50), which is the concentration of the compound that reduces the number of plaques by 50% compared to the "virus only" control. The Selectivity Index (SI) can then be calculated as CC50/EC50. A higher SI value indicates a more promising antiviral candidate.
Data Presentation and Interpretation
Quantitative data from the cytotoxicity and antiviral assays should be summarized in a clear and structured table for easy comparison.
Compound
Virus Target
Cell Line
CC50 (µM)
EC50 (µM)
Selectivity Index (SI = CC50/EC50)
8-Chloroimidazo[1,2-a]pyridin-2-amine
e.g., H1N1
MDCK
Data
Data
Data
Positive Control (e.g., Oseltamivir)
e.g., H1N1
MDCK
Data
Data
Data
Visualizing the Experimental Workflow
A well-defined workflow is essential for the systematic screening of novel antiviral compounds.
Caption: A generalized workflow for the evaluation of a novel antiviral candidate.
Concluding Remarks
The imidazo[1,2-a]pyridine scaffold represents a fertile ground for the discovery of new antiviral agents. While the specific antiviral profile of 8-Chloroimidazo[1,2-a]pyridin-2-amine remains to be elucidated, the established activities of its chemical relatives provide a strong impetus for its investigation. The protocols and framework presented in this guide offer a robust starting point for researchers to systematically uncover the potential of this and other novel compounds in the ongoing fight against viral diseases.
References
Gueiffier, A., Mavel, S., Lhassani, M., Elhakmaoui, A., Snoeck, R., Andrei, G., Chavignon, O., Teulade, J. C., Witvrouw, M., Balzarini, J., De Clercq, E., & Chapat, J. P. (1998). Synthesis of imidazo[1,2-a]pyridines as Antiviral Agents. Journal of Medicinal Chemistry, 41(25), 5108–5112. [Link]
Kaur, R., Sharma, M., & Kumar, R. (2008). Synthesis, antimicrobial and antiviral evaluation of substituted imidazole derivatives. European Journal of Medicinal Chemistry, 43(11), 2333-2342. [Link]
Patel, R., Singh, R., Kumar, M., & Singh, P. (2023). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. RSC Advances, 13(1), 54-71. [Link]
Gholami, M., Ghavami, G., & Ghandi, M. (2021). Antiviral Activities of Pyridine Fused and Pyridine Containing Heterocycles, A Review (from 2000 to 2020). Current Organic Chemistry, 25(1), 107-133. [Link]
Basu, A., Kaddis, C. S., & Sodroski, J. (2012). Identification of a 3-aminoimidazo[1,2-a]pyridine inhibitor of HIV-1 reverse transcriptase. Virology Journal, 9, 295. [Link]
Koval, O. O., Slyvka, M. V., Fizer, M. M., Baumer, V. N., & Rusyn, I. F. (2022). Synthesis and Antimicrobial Evaluation of 2-(6-Imidazo[1,2-a]pyridin-2-yl-5-methyl-2,4-dioxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-arylacetamide Derivatives. Molbank, 2022(2), M1386. [Link]
Istrate, A. N., & Istrate, D. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. International Journal of Molecular Sciences, 23(10), 5659. [Link]
Li, J., Wang, Y., Zhang, Y., Li, Y., Wang, Y., Liu, Y., ... & Hu, C. (2025). Discovery of imidazo[1,2-a]pyridine derivatives as potent anti-influenza agents: SPR affinity-based screening and structure-activity relationship study. European Journal of Medicinal Chemistry, 303, 118399. [Link]
Kumar, A., Kumar, R., & Singh, J. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 93, 01001. [Link]
Wang, Z., Wang, J., Yin, Z., Li, Y., & Peng, Z. (2014). Synthesis and Broad-Spectrum Antiviral Activity of Some Novel Benzo-Heterocyclic Amine Compounds. Molecules, 19(12), 20498–20510. [Link]
Rittà, M., Arduino, I., Feyles, E., Felicetti, T., Manfroni, G., Cecchetti, V., ... & Lembo, D. (2025). Broad-Spectrum Antiviral Activity of Pyridobenzothiazolone Analogues Against Respiratory Viruses. Viruses, 17(7), 890. [Link]
Héricourt, F., Anton-Vazquez, V., Barratt, G., Bourgeade-Delmas, S., Bouteille, B., Bridoux, A., ... & Verhaeghe, P. (2020). 8-Aryl-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2-a]pyridines as potent antitrypanosomatid molecules bioactivated by type 1 nitroreductases. PLoS neglected tropical diseases, 14(10), e0008719. [Link]
Application Notes & Protocols: Investigating the Anti-Inflammatory Potential of 8-Chloroimidazo[1,2-A]pyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Promise of Imidazo[1,2-a]pyridine Derivatives in Inflammation The imidazo[1,2-a]pyridine scaffold is a privileged structure in...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Therapeutic Promise of Imidazo[1,2-a]pyridine Derivatives in Inflammation
The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2][3] Derivatives of this heterocyclic system have shown significant promise as potent and selective inhibitors of key inflammatory mediators.[4][5] This document provides a comprehensive guide for the investigation of a novel compound, 8-Chloroimidazo[1,2-A]pyridin-2-amine, as a potential anti-inflammatory agent. The protocols and methodologies outlined herein are based on established research into the anti-inflammatory mechanisms of related imidazo[1,2-a]pyridine derivatives.
The primary mechanism of action for many anti-inflammatory imidazo[1,2-a]pyridine compounds involves the inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the conversion of arachidonic acid to prostaglandins, which are central mediators of inflammation, pain, and fever.[4][5][6] Furthermore, studies have indicated that these compounds can modulate critical inflammatory signaling pathways, including the nuclear factor-κB (NF-κB) and signal transducer and activator of transcription 3 (STAT3) pathways.[7][8] By suppressing these pathways, imidazo[1,2-a]pyridine derivatives can decrease the production of pro-inflammatory cytokines and enzymes like inducible nitric oxide synthase (iNOS).[7]
This guide will detail the necessary in vitro and in vivo experimental workflows to thoroughly characterize the anti-inflammatory profile of 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Proposed Mechanism of Action: A Multi-Target Approach to Inflammation
Based on the known activities of structurally related compounds, 8-Chloroimidazo[1,2-A]pyridin-2-amine is hypothesized to exert its anti-inflammatory effects through a multi-pronged approach targeting key nodes in the inflammatory cascade.
Caption: Proposed multi-target mechanism of action for 8-Chloroimidazo[1,2-A]pyridin-2-amine.
In Vitro Evaluation of Anti-Inflammatory Activity
A series of in vitro assays are essential to determine the direct effects of 8-Chloroimidazo[1,2-A]pyridin-2-amine on molecular targets and cellular inflammatory responses.
Experimental Workflow: In Vitro Analysis
Caption: A streamlined workflow for the in vitro evaluation of anti-inflammatory properties.
Protocol 2: Anti-inflammatory Activity in LPS-Stimulated Macrophages
This cell-based assay evaluates the ability of the test compound to suppress the production of key pro-inflammatory mediators.[10]
Objective: To measure the effect of 8-Chloroimidazo[1,2-A]pyridin-2-amine on the production of nitric oxide (NO) and pro-inflammatory cytokines (TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.
Materials:
Macrophage cell line (e.g., RAW 264.7 or THP-1)
Cell culture medium and supplements
Lipopolysaccharide (LPS)
Test compound
Griess Reagent for NO measurement
ELISA kits for TNF-α and IL-6
MTT or LDH assay kit for cytotoxicity assessment
Procedure:
Cell Culture and Plating: Culture macrophages to 80-90% confluency. Seed the cells in 96-well or 24-well plates at an appropriate density and allow them to adhere overnight.
Cytotoxicity Assessment: Treat the cells with a range of concentrations of the test compound for 24 hours. Perform an MTT or LDH assay to determine the non-toxic concentration range.
Compound Treatment and Stimulation: Pre-treat the cells with non-toxic concentrations of 8-Chloroimidazo[1,2-A]pyridin-2-amine for 1-2 hours.
Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours. Include a vehicle control (no compound, no LPS), a positive control (LPS only), and a reference drug control (e.g., dexamethasone).
Nitric Oxide Measurement: Collect the cell culture supernatant. Determine the nitrite concentration (a stable product of NO) using the Griess Reagent according to the manufacturer's protocol.
Cytokine Measurement: Collect the cell culture supernatant. Quantify the levels of TNF-α and IL-6 using specific ELISA kits.
Data Analysis: Normalize the data to the LPS-only control and calculate the percentage of inhibition.
In Vivo Evaluation of Anti-Inflammatory Activity
In vivo models are crucial for assessing the therapeutic potential of a compound in a whole-organism context.[11][12][13]
Protocol 3: Carrageenan-Induced Paw Edema in Rodents
This is a widely used and well-characterized model of acute inflammation.[13][14]
Objective: To evaluate the in vivo acute anti-inflammatory activity of 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Materials:
Wistar rats or Swiss albino mice
1% (w/v) carrageenan solution in sterile saline
Test compound
Reference drug (e.g., Indomethacin or Diclofenac)
Pletysmometer or digital calipers
Procedure:
Acclimatize the animals for at least one week before the experiment.
Fast the animals overnight with free access to water.
Group the animals (n=6-8 per group): Vehicle control, reference drug, and different doses of the test compound.
Administer the test compound or reference drug orally (p.o.) or intraperitoneally (i.p.) 60 minutes before the carrageenan injection.
Measure the initial paw volume of the right hind paw of each animal using a plethysmometer.
Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.
Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.
The successful completion of these protocols will provide a robust preclinical data package for 8-Chloroimidazo[1,2-A]pyridin-2-amine. Positive results, particularly a high selectivity for COX-2 and significant efficacy in both in vitro and in vivo models, would strongly support its further development as a novel anti-inflammatory agent. Future studies could explore its efficacy in chronic inflammation models, detailed pharmacokinetic and pharmacodynamic profiling, and comprehensive safety and toxicology assessments. The imidazo[1,2-a]pyridine scaffold continues to be a fertile ground for the discovery of new therapeutics, and a systematic investigation of novel derivatives like 8-Chloroimidazo[1,2-A]pyridin-2-amine is a critical step in realizing this potential.
References
In vitro and In vivo Models for Anti-inflammation: An Evaluative Review.
A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Available from: [Link]
Derivatives of Imidazole. I. Synthesis and Reactions of Imidazo[1,2-α]pyridines with Analgesic, Antiinflammatory, Antipyretic, and Anticonvulsant Activity. Journal of Medicinal Chemistry. Available from: [Link]
Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PubMed. Available from: [Link]
Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. MDPI. Available from: [Link]
In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review.
(PDF) Synthesis and Biological Evaluation of New imidazo[1,2-a]pyridine Derivatives as Selective COX-2 Inhibitors. ResearchGate. Available from: [Link]
A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. PubMed. Available from: [Link]
Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. ResearchGate. Available from: [Link]
Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PubMed Central. Available from: [Link]
Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2- a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors. PubMed. Available from: [Link]
In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review.
Novel Flurbiprofen Derivatives as Antioxidant and Anti-Inflammatory Agents: Synthesis, In Silico, and In Vitro Biological Evaluation. MDPI. Available from: [Link]
Design and Synthesis of Novel Anti-inflammatory/Anti-ulcer Hybrid Molecules with Antioxidant Activity. PubMed. Available from: [Link]
In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement. PubMed Central. Available from: [Link]
In virto Anti inflammatory assay. YouTube. Available from: [Link]
Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. E3S Web of Conferences. Available from: [Link]
C2-functionalized imidazo[1,2-a]pyridine: Synthesis and medicinal relevance.
Discovery of novel analgesic and anti-inflammatory 3-arylamine-imidazo[1,2-a]pyridine symbiotic prototypes. PubMed. Available from: [Link]
Discovery of novel analgesic and anti-inflammatory 3-arylamine-imidazo[1,2-a]pyridine symbiotic prototypes. ResearchGate. Available from: [Link]
(PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate. Available from: [Link]
Application Notes and Protocols for the Functionalization of the 8-Chloroimidazo[1,2-A]pyridin-2-amine Scaffold
For Researchers, Scientists, and Drug Development Professionals The 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug discovery. Its...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
The 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug discovery. Its unique structural features and electronic properties make it a versatile building block for the synthesis of a diverse range of compounds with potential therapeutic applications. This guide provides a comprehensive overview of the key functionalization strategies for this scaffold, complete with detailed experimental protocols, mechanistic insights, and practical considerations to empower researchers in their quest for novel bioactive molecules.
Introduction to the 8-Chloroimidazo[1,2-a]pyridin-2-amine Scaffold
The imidazo[1,2-a]pyridine core is a recurring structural element in numerous biologically active compounds, exhibiting a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and antimicrobial properties. The presence of a chlorine atom at the 8-position and an amino group at the 2-position of the 8-Chloroimidazo[1,2-a]pyridin-2-amine scaffold offers multiple avenues for chemical modification, allowing for the fine-tuning of its physicochemical and biological characteristics. The strategic functionalization of this scaffold can lead to the development of novel drug candidates with enhanced potency, selectivity, and pharmacokinetic profiles.
This document outlines three primary avenues for the functionalization of the 8-Chloroimidazo[1,2-a]pyridin-2-amine scaffold:
N-Functionalization of the 2-Amino Group: Modifying the exocyclic amino group to introduce various substituents.
Cross-Coupling Reactions at the C8-Position: Replacing the chloro substituent with a diverse array of chemical moieties.
C3-Position Functionalization: Introducing functional groups at the electron-rich C3 position of the imidazole ring.
I. Synthesis of the Starting Scaffold: 8-Chloroimidazo[1,2-a]pyridin-2-amine
A reliable and scalable synthesis of the starting material is paramount for any drug discovery program. While a direct, high-yield synthesis for 8-chloroimidazo[1,2-a]pyridin-2-amine is not extensively documented in publicly available literature, a plausible and efficient route can be adapted from the synthesis of analogous compounds, such as 6-bromo-8-amino-imidazo[1,2-a]pyridine.[1] The proposed synthesis involves the cyclization of a diaminohalopyridine with a suitable C2-building block.
Proposed Synthetic Pathway:
Caption: Proposed synthesis of the target scaffold.
Protocol 1: Synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine
Materials:
3-Chloro-2,6-diaminopyridine
Bromoacetaldehyde diethyl acetal
Hydrochloric acid (concentrated)
Sodium bicarbonate (NaHCO₃)
Ethanol (EtOH)
Ethyl acetate (EtOAc)
Brine
Procedure:
In situ generation of bromoacetaldehyde: To a solution of bromoacetaldehyde diethyl acetal in a suitable solvent (e.g., aqueous acetone), add a catalytic amount of concentrated hydrochloric acid. Stir the mixture at room temperature for 1-2 hours to effect the hydrolysis.
Cyclization: To the solution containing the in situ generated bromoacetaldehyde, add 3-Chloro-2,6-diaminopyridine and a base such as sodium bicarbonate.
Reaction: Reflux the reaction mixture for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).
Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Partition the residue between ethyl acetate and water.
Extraction: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., dichloromethane/methanol gradient) to afford the desired 8-Chloroimidazo[1,2-a]pyridin-2-amine.
Expected Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.
II. N-Functionalization of the 2-Amino Group
The 2-amino group of the scaffold is a key site for derivatization, allowing for the introduction of a wide range of functional groups through acylation and alkylation reactions. These modifications can significantly impact the compound's solubility, lipophilicity, and biological activity.
A. N-Acylation
N-acylation is a straightforward method to introduce amide functionalities, which can act as hydrogen bond donors and acceptors, crucial for molecular recognition at biological targets.
Caption: General workflow for N-acylation.
Protocol 2: General Procedure for N-Acylation
Materials:
8-Chloroimidazo[1,2-a]pyridin-2-amine
Acyl chloride (e.g., acetyl chloride, benzoyl chloride) or Carboxylic acid
Coupling agent (if using carboxylic acid, e.g., HATU, HOBt/EDC)
Base (e.g., pyridine, triethylamine (Et₃N), or diisopropylethylamine (DIPEA))
Anhydrous solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF))
Procedure (using acyl chloride):
Dissolve 8-Chloroimidazo[1,2-a]pyridin-2-amine in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).
Add the base (e.g., pyridine or Et₃N).
Cool the mixture to 0 °C in an ice bath.
Slowly add the acyl chloride (1.1 equivalents) dropwise.
Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.
Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.
Extract the product with a suitable organic solvent (e.g., DCM or EtOAc).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
Causality Behind Experimental Choices: The use of a base is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. Anhydrous conditions are necessary to prevent the hydrolysis of the acyl chloride.
B. N-Alkylation
N-alkylation introduces alkyl or substituted alkyl groups, which can modulate the steric and electronic properties of the molecule.
Base (e.g., sodium hydride (NaH), potassium carbonate (K₂CO₃))
Anhydrous solvent (e.g., DMF, THF, or acetonitrile)
Procedure:
To a solution of 8-Chloroimidazo[1,2-a]pyridin-2-amine in the chosen anhydrous solvent, add the base (e.g., NaH or K₂CO₃).
Stir the mixture at room temperature for 30 minutes to an hour to deprotonate the amine.
Add the alkyl halide (1.1-1.5 equivalents) and stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitor by TLC).
Quench the reaction carefully with water.
Extract the product with an organic solvent.
Wash the organic layer with brine, dry, and concentrate.
Purify the product by column chromatography.
Trustworthiness Note: It is important to consider the possibility of N-alkylation at the imidazole nitrogen (N1). The regioselectivity will depend on the reaction conditions and the nature of the alkylating agent. Careful characterization of the product is essential to confirm the site of alkylation.
III. Cross-Coupling Reactions at the C8-Position
The chloro-substituent at the C8 position is an excellent handle for transition-metal-catalyzed cross-coupling reactions, enabling the introduction of a wide variety of aryl, heteroaryl, alkyl, and alkynyl groups.
A. Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of C-C bonds, typically involving the reaction of an organohalide with a boronic acid or ester in the presence of a palladium catalyst and a base.
Caption: Catalytic cycle of the Suzuki-Miyaura coupling.
Protocol 4: Suzuki-Miyaura Coupling of 8-Chloroimidazo[1,2-a]pyridin-2-amine
Materials:
8-Chloroimidazo[1,2-a]pyridin-2-amine
Aryl- or heteroaryl-boronic acid or boronic acid pinacol ester
Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a pre-catalyst system like Pd₂(dba)₃ with a suitable ligand like SPhos or XPhos)
Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)
Solvent (e.g., 1,4-dioxane, toluene, or DMF/water mixture)
Procedure:
In a reaction vessel, combine 8-Chloroimidazo[1,2-a]pyridin-2-amine, the boronic acid derivative (1.2-1.5 equivalents), the base (2-3 equivalents), and the palladium catalyst (1-5 mol%).
Add the degassed solvent.
Purge the vessel with an inert gas (argon or nitrogen) and heat the mixture to 80-120 °C for 4-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent (e.g., EtOAc).
Filter the mixture through a pad of Celite to remove the catalyst.
Separate the organic layer, wash with brine, dry, and concentrate.
Purify the product by column chromatography.
Expertise & Experience: The choice of catalyst, ligand, and base is critical for the success of the Suzuki-Miyaura coupling. For less reactive aryl chlorides, more electron-rich and bulky phosphine ligands are often required to facilitate the oxidative addition step.[2]
B. Buchwald-Hartwig Amination
This reaction is a cornerstone for the synthesis of N-aryl and N-heteroaryl compounds, involving the palladium-catalyzed coupling of an amine with an aryl halide.[3]
Protocol 5: Buchwald-Hartwig Amination of 8-Chloroimidazo[1,2-a]pyridin-2-amine
Materials:
8-Chloroimidazo[1,2-a]pyridin-2-amine
Primary or secondary amine
Palladium pre-catalyst (e.g., a G3 or G4 Buchwald pre-catalyst) or a combination of a palladium source (e.g., Pd₂(dba)₃) and a ligand (e.g., RuPhos, BrettPhos)
Strong, non-nucleophilic base (e.g., sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS))
Anhydrous, aprotic solvent (e.g., toluene or 1,4-dioxane)
Procedure:
To a glovebox or a sealed reaction tube under an inert atmosphere, add 8-Chloroimidazo[1,2-a]pyridin-2-amine, the amine (1.2-2.0 equivalents), the base (1.5-2.5 equivalents), and the palladium catalyst system (1-5 mol%).
Add the anhydrous solvent.
Seal the vessel and heat the reaction mixture to 80-110 °C for 12-48 hours.
Monitor the reaction by LC-MS.
After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent.
Wash, dry, and concentrate the organic phase.
Purify the product by column chromatography.
Authoritative Grounding: The mechanism involves the oxidative addition of the aryl chloride to the Pd(0) catalyst, followed by coordination of the amine, deprotonation by the base, and reductive elimination to form the C-N bond and regenerate the catalyst.[4]
C. Sonogashira Coupling
The Sonogashira coupling is a highly efficient method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst.[5]
Protocol 6: Sonogashira Coupling of 8-Chloroimidazo[1,2-a]pyridin-2-amine
Materials:
8-Chloroimidazo[1,2-a]pyridin-2-amine
Terminal alkyne
Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)
Copper(I) iodide (CuI)
Base (e.g., triethylamine (Et₃N) or diisopropylamine (DIPA))
Solvent (e.g., THF or DMF)
Procedure:
To a solution of 8-Chloroimidazo[1,2-a]pyridin-2-amine in the chosen solvent, add the terminal alkyne (1.2-1.5 equivalents), the palladium catalyst (2-5 mol%), and CuI (5-10 mol%).
Add the amine base.
Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) under an inert atmosphere until the reaction is complete.
Filter the reaction mixture to remove the insoluble salts.
Concentrate the filtrate and purify the residue by column chromatography.
IV. C3-Position Functionalization
The C3 position of the imidazo[1,2-a]pyridine ring is electron-rich and susceptible to electrophilic substitution and C-H functionalization reactions.
A. C3-Halogenation
Introduction of a halogen atom at the C3 position provides a handle for further cross-coupling reactions, enabling the synthesis of tri-substituted scaffolds.
Protocol 7: C3-Bromination/Iodination
Materials:
8-Chloroimidazo[1,2-a]pyridin-2-amine
For Bromination: N-Bromosuccinimide (NBS)
For Iodination: N-Iodosuccinimide (NIS) or Iodine (I₂) with an oxidant (e.g., tert-butyl hydroperoxide)[6]
Solvent (e.g., acetonitrile, DMF, or chloroform)
Procedure:
Dissolve 8-Chloroimidazo[1,2-a]pyridin-2-amine in the chosen solvent.
Add the halogenating agent (1.0-1.2 equivalents) portion-wise at room temperature.
Stir the reaction for 1-6 hours.
Monitor the reaction by TLC.
Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.
Extract the product with an organic solvent.
Wash the organic layer with water and brine, then dry and concentrate.
Purify the product by column chromatography.
Regioselectivity: The C3 position is the most nucleophilic carbon on the imidazo[1,2-a]pyridine ring, leading to high regioselectivity in electrophilic halogenation reactions.[7][8]
B. C3-Alkylation (Aza-Friedel-Crafts Reaction)
The electron-rich nature of the C3 position allows for Friedel-Crafts-type alkylations. A three-component aza-Friedel-Crafts reaction is an efficient method to introduce aminoalkyl groups.[3]
Amine (e.g., a secondary cyclic amine like morpholine or piperidine)
Lewis acid catalyst (e.g., Y(OTf)₃)
Solvent (e.g., toluene)
Procedure:
To a mixture of 8-Chloroimidazo[1,2-a]pyridin-2-amine, the aldehyde (1.5 equivalents), and the amine (2 equivalents) in toluene, add the Lewis acid catalyst (10-20 mol%).
Heat the reaction mixture to 110 °C for 12 hours.
Cool the reaction, quench with water, and extract with ethyl acetate.
Dry the organic layer, concentrate, and purify by column chromatography.
Data Summary Table
Functionalization Strategy
Key Reagents
Catalyst/Conditions
Typical Yields
N-Acylation
Acyl Chloride, Base
Pyridine, DCM, 0°C to rt
Good to Excellent
N-Alkylation
Alkyl Halide, Base
NaH, DMF, rt to 60°C
Moderate to Good
Suzuki-Miyaura Coupling
Boronic Acid, Base
Pd catalyst, 80-120°C
Moderate to Excellent
Buchwald-Hartwig Amination
Amine, Strong Base
Pd pre-catalyst, 80-110°C
Moderate to Good
Sonogashira Coupling
Terminal Alkyne, Base
Pd(PPh₃)₂Cl₂/CuI, rt to 60°C
Good to Excellent
C3-Halogenation
NBS or NIS
Acetonitrile, rt
Good to Excellent
C3-Alkylation
Aldehyde, Amine
Y(OTf)₃, Toluene, 110°C
Moderate to Good
Conclusion
The 8-Chloroimidazo[1,2-a]pyridin-2-amine scaffold offers a rich platform for chemical exploration in the pursuit of novel therapeutic agents. The functionalization strategies outlined in these application notes provide a robust toolkit for researchers to synthesize a diverse library of derivatives. The provided protocols, grounded in established chemical principles and supported by the scientific literature, are designed to be both reliable and adaptable. By understanding the underlying mechanisms and carefully selecting reaction conditions, scientists can effectively navigate the chemical space around this promising scaffold and unlock its full potential in drug discovery.
References
Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Molecules2022 , 27(19), 6527. [Link]
Regioselective copper-catalyzed thiolation of imidazo[1,2-a]pyridines: an efficient C–H functionalization strategy for C–S bond formation. RSC Adv., 2015 , 5, 67849-67852. [Link]
Synthesis of Imidazo[1,2-a]pyridines: C-H Functionalization in the Direction of C-S Bond Formation. Chem. Rec., 2017 , 17, 1019-1038. [Link]
Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Org. Biomol. Chem., 2019 , 17, 8153-8175. [Link]
8-Aminoimidazo[1,2-a]pyridine-Directed Nickel-Catalyzed β-C(sp2)–H Arylation and Alkylation: Implementation for Late-Stage C–H Activation towards Biologically Relevant Compounds. Org. Lett.2022 , 24, 45, 8225–8230. [Link]
C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. Molecules2022 , 27(15), 4785. [Link]
Bromination of imidazo[1,2-a]pyridines. ResearchGate. [Link]
C3‐Chlorination or bromination of imidazo[1,2‐a]pyridines. ResearchGate. [Link]
Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. Organic Chemistry Portal. [Link]
Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. ResearchGate. [Link]
Suzuki‐Miyaura cross‐coupling reaction of diverse chloro pyridines. ResearchGate. [Link]
Discovery of novel imidazo[1,2-a]pyrazin-8-amines as Brk/PTK6 inhibitors. PubMed. [Link]
C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. MDPI. [Link]
The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chemical Communications. [Link]
8-Aryl-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2-a]pyridines as potent antitrypanosomatid molecules bioactivated by type 1 nitroreductases. PLoS Neglected Tropical Diseases. [Link]
Iodine-catalyzed three component reaction: a novel synthesis of 2-aryl-imidazo[1,2-a]pyridine scaffolds. RSC Advances. [Link]
Chemoselective acylation of 2-amino-8-quinolinol in the generation of C2-amides or C8-esters. ResearchGate. [Link]
Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances. [Link]
Ethyl 8-amino-6-bromoimidazo[1,2-a]pyridine-2-carboxylate. Acta Crystallographica Section E. [Link]
Synthesis and crystal structure of (Z)-2-(6-chloroimidazo[1,2-a]pyridin-2-yl)-3-[4-(dimethylamino)phenyl]acrylonitrile. Acta Crystallographica Section E. [Link]
Alkylation and acylation of some aminoimidazoles related to intermediates in purine nucleotide de novo and thiamine biosynthesis. Journal of the Chemical Society, Perkin Transactions 1. [Link]
Technical Support Center: Optimizing 8-Chloroimidazo[1,2-A]pyridin-2-amine Synthesis
Welcome to the technical support center for the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important scaffold. Imidazo[1,2-a]pyridines are privileged heterocyclic structures found in numerous FDA-approved drugs, including Zolpidem and Alpidem, making their efficient synthesis a critical task in pharmaceutical research.[1][2]
The synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine, while based on established chemical principles, can present unique challenges that affect reaction yield, purity, and reproducibility. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a validated experimental protocol to help you navigate these challenges and optimize your synthetic outcomes.
Understanding the Foundation: General Reaction Mechanism
The most common and robust method for constructing the imidazo[1,2-a]pyridine core involves the condensation of a 2-aminopyridine derivative with a suitable two-carbon electrophile.[3] For the synthesis of a 2-amino substituted product, a reagent like cyanogen bromide (BrCN) is often employed. The reaction proceeds via a two-step sequence:
S-alkylation/Addition: The more nucleophilic endocyclic pyridine nitrogen of the starting material, 3-chloro-2-aminopyridine, attacks the electrophilic carbon of cyanogen bromide. This forms a charged N-cyano pyridinium intermediate.
Intramolecular Cyclization: The exocyclic amino group then acts as an intramolecular nucleophile, attacking the nitrile carbon. This is followed by tautomerization to yield the final, stable aromatic product.
Understanding this pathway is crucial for diagnosing issues. For instance, factors that decrease the nucleophilicity of either nitrogen atom or hinder the cyclization step can lead to low yields or reaction failure.
Caption: General mechanism for 2-aminoimidazo[1,2-a]pyridine synthesis.
Troubleshooting Guide
Low yield or reaction failure can be traced back to a handful of critical parameters. This table outlines common symptoms, their probable causes, and actionable solutions to get your synthesis back on track.
Symptom / Issue
Potential Cause(s)
Recommended Solution(s)
Low or No Product Yield
1. Impure Starting Materials: The purity of 3-chloro-2-aminopyridine is critical. Impurities can interfere with the reaction.[4] 2. Inactive Reagents: Cyanogen bromide can degrade upon exposure to moisture. 3. Suboptimal Temperature: The reaction may require specific thermal energy to overcome the activation barrier for cyclization. 4. Incorrect Solvent: Solvent polarity can drastically affect reaction rates and solubility of intermediates.
1. Reagent Purity: Verify the purity of your starting amine by NMR or LC-MS. If necessary, recrystallize or purify by column chromatography. 2. Reagent Handling: Use fresh, high-purity cyanogen bromide. Handle it in a fume hood with appropriate personal protective equipment and store it under inert gas in a desiccator. 3. Temperature Optimization: Screen a range of temperatures. Start at a moderate temperature (e.g., 60-80 °C) and increase incrementally. Microwave-assisted synthesis can sometimes dramatically improve yields and reduce reaction times.[5][6] 4. Solvent Screen: Test a variety of solvents. While alcohols like ethanol are common, polar aprotic solvents like DMF or acetonitrile may be effective.[7] Toluene can also be used, though it may require higher temperatures.[4]
Multiple Spots on TLC, Difficult Purification
1. Side Reactions: The starting amine can potentially dimerize or react with itself under basic or high-temperature conditions. 2. Incomplete Cyclization: The N-cyano pyridinium intermediate may be stable under the reaction conditions and fail to cyclize completely. 3. Solvent-Induced Degradation: Certain solvents can lead to the formation of complex and inseparable mixtures.[4]
1. Control Stoichiometry & Temperature: Use a slight excess (1.1-1.2 eq.) of cyanogen bromide. Avoid excessively high temperatures or prolonged reaction times. 2. Add a Base: The reaction generates HBr, which can protonate the starting material and halt the reaction. Adding a non-nucleophilic base like NaHCO₃ or K₂CO₃ can neutralize the acid and drive the reaction to completion.[8] 3. Change Solvent: If using acetonitrile and observing complex mixtures, switch to a less polar solvent like dioxane or toluene, or a protic solvent like ethanol.[4]
Reaction Stalls (No Change in TLC over Time)
1. Insufficient Energy: The reaction has not reached the necessary activation energy. 2. Catalyst Poisoning/Absence: If using a catalyzed variant of imidazopyridine synthesis (e.g., with copper), the catalyst may be inactive.[9] 3. Acidification of Medium: As mentioned, HBr generation can protonate the amine, rendering it non-nucleophilic and stopping the reaction.
1. Increase Temperature: Gradually increase the reaction temperature by 10-20 °C and monitor by TLC. 2. Check Catalyst: For catalyzed reactions, ensure the catalyst is from a reliable source and added correctly. 3. Add Base: Introduce a mild inorganic base (e.g., K₂CO₃) to the reaction mixture to neutralize acid.
Poor Reproducibility
1. Atmospheric Moisture: Cyanogen bromide and some intermediates can be sensitive to moisture.[4] 2. Solvent Grade: Using different grades of solvents (e.g., anhydrous vs. technical grade) can introduce varying amounts of water, affecting the reaction. 3. Inconsistent Heating: Fluctuations in oil bath temperature or hotplate settings can lead to variable results.
1. Inert Atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon to exclude moisture and oxygen. 2. Use Anhydrous Solvents: Employ high-purity, anhydrous solvents for consistency. 3. Precise Temperature Control: Use a temperature controller with a thermocouple to maintain a stable reaction temperature.
Frequently Asked Questions (FAQs)
Q1: My yield is consistently low (~20-30%). What is the first thing I should optimize?
A1: The first and most critical parameters to re-evaluate are the purity of your 3-chloro-2-aminopyridine and the reaction temperature. Ensure the starting material is clean. Then, perform a temperature screen. A reaction that yields 20% at 60 °C might yield over 70% at 100 °C. Many imidazo[1,2-a]pyridine syntheses require refluxing conditions to proceed efficiently.[10]
Q2: Is a base always necessary for this reaction?
A2: While not strictly required in all protocols, the addition of a mild, non-nucleophilic base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) is highly recommended. The cyclization reaction releases HBr. This acid can protonate the remaining 2-aminopyridine, rendering it inactive. The base acts as an acid scavenger, neutralizing the HBr and ensuring the starting material remains available for reaction, often leading to significantly higher yields.[8]
Q3: I am struggling with the purification. The product seems to co-elute with a major impurity. What are my options?
A3: This is a common challenge. First, try modifying your column chromatography conditions. A shallower gradient or a different solvent system (e.g., switching from ethyl acetate/hexanes to dichloromethane/methanol) can improve separation. If co-elution persists, consider converting the amine product to its hydrochloride (HCl) salt by treating it with HCl in ether or dioxane. The salt often has very different solubility and chromatographic properties and can be crystallized, leaving impurities behind. The free base can then be regenerated by treatment with a mild base.
Q4: Can I use a different reagent instead of cyanogen bromide?
A4: Yes, while cyanogen bromide is a classic reagent for this transformation, other synthetic equivalents can be used. For example, tandem reactions involving different electrophiles are possible, though they may require more complex starting materials or catalysts. The traditional condensation with an α-haloketone followed by amination is another route, but this is a multi-step process.[1] For a direct, single-step synthesis of the 2-amino derivative, cyanogen bromide remains one of the most straightforward options.
Q5: My reaction appears to form the N-cyano pyridinium intermediate, but it doesn't cyclize. What could be wrong?
A5: This indicates that the first step (N-cyanation) is successful, but the second step (intramolecular cyclization) is the bottleneck. This is often due to either electronic or steric hindrance. The electron-withdrawing nature of the chloro group at the 8-position (corresponding to the 3-position on the starting pyridine) already deactivates the ring system. If the reaction temperature is too low, there may not be enough energy to overcome the barrier for the exocyclic amine to attack the nitrile. The solution is almost always to increase the reaction temperature, potentially switching to a higher-boiling solvent like DMF or dioxane to achieve this.[9]
Validated Experimental Protocol
This protocol provides a reliable baseline for the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Materials:
3-chloro-2-aminopyridine (1.0 eq)
Cyanogen bromide (1.1 eq)
Sodium bicarbonate (NaHCO₃) (2.0 eq)
Ethanol (anhydrous, approx. 0.2 M concentration of starting amine)
Procedure:
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-chloro-2-aminopyridine and sodium bicarbonate.
Solvent Addition: Add anhydrous ethanol to the flask.
Reagent Addition: While stirring the suspension, carefully add cyanogen bromide in one portion. Caution: Cyanogen bromide is highly toxic and should be handled with extreme care in a certified chemical fume hood.
Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 10% Methanol in Dichloromethane mobile phase. The reaction is typically complete within 4-8 hours.
Work-up: Once the starting material is consumed, allow the reaction to cool to room temperature.
Filtration: Filter the mixture to remove the inorganic salts (NaHCO₃ and NaBr byproduct). Wash the solids with a small amount of ethanol.
Concentration: Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude solid can be purified by column chromatography on silica gel, eluting with a gradient of 0-10% methanol in dichloromethane to afford the pure 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Experimental Workflow Diagram
This diagram illustrates the logical flow from starting materials to the final, purified product.
Technical Support Center: Purification of 8-Chloroimidazo[1,2-A]pyridin-2-amine
This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the purification of 8-Chloroimidazo[1,2-A]pyridin-2-amine. Understanding the n...
Author: BenchChem Technical Support Team. Date: January 2026
This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the purification of 8-Chloroimidazo[1,2-A]pyridin-2-amine. Understanding the nuances of purification is critical for obtaining this valuable scaffold with the high purity required for downstream applications. This document offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its purification.
I. Introduction to the Purification Challenges
8-Chloroimidazo[1,2-A]pyridin-2-amine is a key heterocyclic scaffold in medicinal chemistry.[1][2] Its purification can be challenging due to its polar nature, attributed to the free amine group and the nitrogen-rich heterocyclic core. This polarity can lead to issues such as poor solubility in common organic solvents and strong interactions with silica gel during chromatography, resulting in tailing peaks and difficult separation from polar impurities.
Common synthetic routes to imidazo[1,2-a]pyridines involve the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[1][3] Side products can include unreacted starting materials and regioisomers, which may have similar polarities to the desired product, further complicating purification.
II. Troubleshooting Guide
This section addresses specific problems you may encounter during the purification of 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Problem 1: Persistent Impurities After Initial Work-up
Scenario: After aqueous work-up and extraction, your crude product shows multiple spots on the Thin Layer Chromatography (TLC) plate, some of which are close to the product spot.
Causality: The primary cause is often the presence of unreacted starting materials (e.g., 3-chloro-2-aminopyridine) or side-products from the cyclization reaction. These impurities can have similar polarities to your target compound, making simple extraction insufficient for complete removal.
Solutions:
Acid-Base Extraction:
Dissolve the crude material in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).
Wash with a dilute aqueous acid solution (e.g., 1 M HCl). Your basic product will move to the aqueous layer, while non-basic impurities remain in the organic layer.
Separate the aqueous layer and basify it with a base like sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) until the product precipitates or can be extracted back into an organic solvent.
Extract the product with fresh organic solvent, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. This method is particularly effective for removing non-basic impurities.
Trituration:
If the crude product is a solid, suspend it in a solvent in which the desired product has low solubility, but the impurities are soluble.
Common solvents for trituration of polar compounds include diethyl ether, cold ethyl acetate, or a mixture of hexane and ethyl acetate.
Stir the suspension for a period, then filter to collect the purified solid product.
Problem 2: Streaking or Tailing on Silica Gel TLC/Column Chromatography
Scenario: Your product appears as a streak rather than a defined spot on the TLC plate, making it difficult to assess purity and leading to poor separation during column chromatography.
Causality: The free amine group in 8-Chloroimidazo[1,2-A]pyridin-2-amine is basic and can interact strongly with the acidic silanol groups on the surface of the silica gel. This strong interaction leads to slow and uneven movement up the TLC plate or through the column, resulting in tailing.
Solutions:
Addition of a Basic Modifier to the Eluent:
Add a small amount of a basic modifier like triethylamine (TEA) or ammonia to your mobile phase (typically 0.1-1% v/v). This will neutralize the acidic sites on the silica gel, reducing the strong interaction with your basic compound and leading to sharper peaks.
A common starting eluent system for column chromatography of similar compounds is a gradient of ethyl acetate in hexanes or dichloromethane in methanol, with the addition of a basic modifier.[4][5]
Use of Alternative Stationary Phases:
Alumina (basic or neutral): Alumina is a good alternative to silica gel for the purification of basic compounds.
Amine-functionalized silica: This is an excellent, though more expensive, option that is specifically designed to minimize interactions with basic compounds.
Problem 3: Difficulty in Achieving High Purity by Column Chromatography
Scenario: Despite optimizing the mobile phase, you are unable to completely separate your product from a closely eluting impurity.
Causality: The impurity may be a regioisomer or a structurally very similar side-product with nearly identical polarity to your target compound.
Solutions:
Recrystallization: This is often the most effective method for removing trace impurities after column chromatography.
Solvent Selection: The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures.
Recommended Solvents: For polar compounds like 8-Chloroimidazo[1,2-A]pyridin-2-amine, suitable recrystallization solvents could include ethanol, isopropanol, acetonitrile, or a mixture of a good solvent (like methanol or ethanol) and an anti-solvent (like water or diethyl ether).[4]
Procedure: Dissolve the impure solid in a minimal amount of the hot solvent. Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to maximize crystal formation. Collect the purified crystals by filtration.
Preparative TLC or HPLC: For small-scale purifications requiring very high purity, preparative TLC or High-Performance Liquid Chromatography (HPLC) can provide excellent separation.
III. Frequently Asked Questions (FAQs)
Q1: What is a good starting solvent system for TLC analysis of 8-Chloroimidazo[1,2-A]pyridin-2-amine?
A1: A good starting point for TLC analysis is a 7:3 mixture of ethyl acetate and hexanes. If the compound does not move from the baseline, increase the polarity by switching to a dichloromethane/methanol system, starting with a 95:5 ratio. Remember to add 0.1-1% triethylamine or a few drops of ammonia to the developing chamber to prevent streaking.[5][6]
Q2: My compound "oils out" during recrystallization. What should I do?
A2: "Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This often happens when the solution is cooled too quickly or when the solvent is too nonpolar for the compound.
Slower Cooling: Allow the solution to cool to room temperature very slowly before placing it in an ice bath.
Change Solvent System: Use a more polar solvent for recrystallization.
Scratching the Flask: Gently scratching the inside of the flask with a glass rod at the solvent line can initiate crystal formation.
Seeding: Add a tiny crystal of the pure compound to the cooled solution to act as a nucleation site.
Q3: How can I confirm the purity of my final product?
A3: Purity should be assessed using multiple analytical techniques:
TLC: The purified compound should appear as a single spot in multiple solvent systems.
NMR Spectroscopy (¹H and ¹³C): This will confirm the structure and identify any remaining impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS): This provides information on both the purity (from the LC chromatogram) and the molecular weight of the compound.
Melting Point: A sharp melting point range is indicative of high purity.
IV. Experimental Protocols
Protocol 1: Column Chromatography on Silica Gel
Objective: To purify crude 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Prepare the Column: Pack a glass column with silica gel slurried in the initial mobile phase (e.g., 100% DCM).
Prepare the Sample: Dissolve the crude product in a minimal amount of DCM. If it is not fully soluble, add a small amount of methanol. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry powder.
Load the Column: Carefully add the dry-loaded sample to the top of the packed column.
Elution:
Start with a mobile phase of 100% DCM containing 0.5% TEA.
Gradually increase the polarity by adding methanol. A typical gradient might be from 0% to 5% methanol in DCM.
Collect fractions and monitor them by TLC.
Combine and Concentrate: Combine the fractions containing the pure product and concentrate them under reduced pressure to obtain the purified 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Protocol 2: Recrystallization
Objective: To further purify 8-Chloroimidazo[1,2-A]pyridin-2-amine after column chromatography.
Dissolution: Place the solid in an Erlenmeyer flask and add a small amount of the recrystallization solvent. Heat the mixture to boiling with stirring.
Add More Solvent: Continue adding the solvent in small portions until the solid just dissolves.
Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.
Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. You should observe crystal formation.
Further Cooling: Place the flask in an ice bath for at least 30 minutes to maximize the yield of crystals.
Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.
V. Visualization of Purification Workflow
Caption: A decision-making workflow for the purification of 8-Chloroimidazo[1,2-A]pyridin-2-amine.
VI. Quantitative Data Summary
Purification Method
Typical Purity Achieved
Typical Recovery
Key Considerations
Acid-Base Extraction
80-95%
>90%
Effective for removing non-basic impurities.
Column Chromatography
95-99%
60-80%
Requires optimization of the mobile phase.
Recrystallization
>99%
50-90%
Highly dependent on the choice of solvent.
VII. References
Ferreira, L. A. P., et al. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. [Link]
Medina-García, A., et al. (2021). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry Proceedings. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. [Link]
Yan, R.-L., et al. (2012). Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. The Journal of Organic Chemistry. [Link]
Ben-Yahia, I., et al. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. Chemistry Central Journal. [Link]
ACS Omega. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. [Link]
ChemRxiv. (2023). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce. [Link]
Valle-Salgado, M. F., et al. (2019). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. MDPI. [Link]
Bandyopadhyay, D., & Mukherjee, B. (2010). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. ResearchGate. [Link]
R. S. Publication. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. [Link]
ResearchGate. (n.d.). Examples of aminoimidazo[1,2-a]pyridines with therapeutic activity. [Link]
BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. [Link]
University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. [Link]
De Gruyter. (1993). On the reaction of 3-nitroimidazo[1,2-a]pyridine-2-carbonitrile with amino acid derivatives. [Link]
Khraibani, A., et al. (2020). 8-Aryl-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2-a]pyridines as potent antitrypanosomatid molecules bioactivated by type 1 nitroreductases. European Journal of Medicinal Chemistry. [Link]
Royal Society of Chemistry. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. [Link]
ResearchGate. (2016). Why do I get two spots when using TLC to identify 4-(1-Piperidinyl)pyridine?. [Link]
MDPI. (2021). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. [Link]
Technical Support Center: Overcoming Low Yield in Imidazo[1,2-a]pyridine Synthesis
Welcome to the technical support center for imidazo[1,2-a]pyridine synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic routes...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for imidazo[1,2-a]pyridine synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic routes to this privileged heterocyclic scaffold. The following troubleshooting guides and FAQs are based on established literature and field-proven insights to help you overcome common challenges, particularly low reaction yields.
Troubleshooting Guide: Pinpointing and Resolving Low Yields
This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.
My Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction is resulting in a low yield or failing completely. What are the likely causes?
Low yields in GBB reactions, a popular one-pot method, often originate from issues with starting materials, reaction conditions, or the catalyst.[1] Here is a systematic approach to troubleshooting this synthesis:
Starting Material Quality:
Aldehyde: Ensure your aldehyde is pure and devoid of carboxylic acid impurities, which can form via oxidation.[1]
Isocyanide: Isocyanides can degrade during storage. For optimal results, use freshly prepared or purified isocyanides. While a strong, unpleasant odor is characteristic, purity should be confirmed analytically if possible.[1]
2-Aminopyridine: Verify the purity of your 2-aminopyridine substrate.[1]
Reaction Conditions:
Water Scavenging: The initial imine formation is a condensation reaction that liberates water. This step is often reversible, and the presence of water can hinder the reaction. Consider the addition of a dehydrating agent like trimethyl orthoformate.[1]
Temperature: While many GBB reactions proceed at room temperature, some substrates may require heating to overcome activation energy barriers. Conversely, excessive heat can promote side-product formation. Therefore, temperature optimization is critical.[1] Microwave irradiation has also been reported to enhance reaction rates and yields in some cases.[2]
Catalyst Choice and Handling:
Catalyst Selection: A range of Lewis and Brønsted acids can catalyze the GBB reaction. Common choices include scandium triflate, ytterbium triflate, and iodine.[3][4] The optimal catalyst can be substrate-dependent.
Catalyst Loading: Insufficient catalyst loading can lead to incomplete conversion. A typical starting point is 5-20 mol%.
Below is a troubleshooting workflow for the GBB reaction:
Caption: Simplified mechanism of the Ortoleva-King type reaction.
Frequently Asked Questions (FAQs)
Q1: What are the main advantages and disadvantages of the common synthetic routes to imidazo[1,2-a]pyridines?
Synthesis Method
Key Advantages
Key Disadvantages
Ortoleva-King Reaction
One-pot synthesis, readily available starting materials, often catalyst-free options. [3][5]
Can require high temperatures, yields can be moderate to good. [5]
Groebke-Blackburn-Bienaymé (GBB) Reaction
High atom economy, access to diverse structures through multicomponent approach. [3]
Can be sensitive to starting material purity and reaction conditions. [1]
C-H Functionalization
Direct functionalization of the pre-formed imidazo[1,2-a]pyridine core, high atom and step economy. [6][7]
May require specific directing groups, harsh conditions, or expensive metal catalysts. [6]
Q2: I am struggling with the purification of my imidazo[1,2-a]pyridine product. What are some common challenges and solutions?
Purification can indeed be challenging due to the basic nature of the imidazo[1,2-a]pyridine core and potential side products.
Common Impurities: Unreacted 2-aminopyridine and polymeric materials are common impurities.
Purification Techniques:
Column Chromatography: Silica gel chromatography is the most common method. A gradient elution from a non-polar solvent (e.g., hexane or petroleum ether) to a more polar solvent (e.g., ethyl acetate) is typically effective. Adding a small amount of triethylamine (0.1-1%) to the eluent can help to reduce tailing of the basic product on the acidic silica gel.
Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.
Acid-Base Extraction: An acid-base workup can be used to separate the basic product from non-basic impurities. Dissolve the crude mixture in an organic solvent and wash with a dilute acid (e.g., 1M HCl). The product will move to the aqueous layer. Then, basify the aqueous layer (e.g., with NaOH or NaHCO₃) and extract the purified product back into an organic solvent.
Q3: Are there any "green" or more sustainable methods for synthesizing imidazo[1,2-a]pyridines?
Yes, the development of environmentally benign synthetic strategies is an active area of research.
[8]
Aqueous Synthesis: Several methods have been developed that utilize water as the solvent, reducing the need for volatile organic compounds.
[9][10]* Catalyst-Free Reactions: A number of modern protocols have eliminated the need for metal catalysts, which can be toxic and expensive.
[2][11]* Microwave-Assisted Synthesis: Microwave irradiation can often reduce reaction times, increase yields, and lead to cleaner reactions, contributing to a more sustainable process.
[2]* Multicomponent Reactions (MCRs): MCRs like the GBB reaction are inherently greener as they combine multiple steps into a single operation, reducing waste and energy consumption.
[12]
Q4: How does the electronic nature of substituents on the starting materials affect the yield of imidazo[1,2-a]pyridine synthesis?
The electronic properties of substituents on both the 2-aminopyridine and the other coupling partner (e.g., aldehyde, ketone, or α-haloketone) can significantly influence the reaction outcome.
On the 2-aminopyridine: Electron-donating groups on the pyridine ring generally increase the nucleophilicity of the ring nitrogen, which can facilitate the initial cyclization step and improve yields. Conversely, strong electron-withdrawing groups can deactivate the pyridine ring, making the reaction more difficult.
On the coupling partner: For reactions involving aldehydes or ketones, electron-withdrawing groups on the aromatic ring of the carbonyl compound can make the carbonyl carbon more electrophilic and susceptible to nucleophilic attack, potentially increasing the reaction rate. However, in some C-H functionalization reactions, electron-donating groups on the boronic acid partner have been shown to give better yields, while strongly electron-withdrawing groups led to lower yields or no product.
[13]
It is crucial to consider the specific mechanism of the reaction being employed, as the electronic effects can manifest differently.
References
A Comparative Guide to the Synthesis of Substituted Imidazo[1,2-a]pyridines - Benchchem. (n.d.).
Hamdi, A., El hammoudani, Y., Ahari, M., Amhamdi, H., Salhi, A., Elyoussfi, A., Akichouh, E. H., & El aatiaoui, A. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 109, 01005. [Link]
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021). ACS Omega.
Prasher, P., Sharma, M., Jahan, K., et al. (n.d.). Synthetic Methodologies of Imidazo[1,2-a]Pyrimidine: A Review. Research UEES.
Nickel/iodine-catalyzed synthesis of 2-arylimidazo[1,2-a]pyridines through Ortoleva-King type protocol. (2025). ResearchGate.
ChemInform Abstract: Imidazo[1,2-a]pyridines Susceptible to Excited State Intramolecular Proton Transfer: One-Pot Synthesis via an Ortoleva-King Reaction. (2025). ResearchGate.
Goel, R., Luxami, V., & Paul, K. (2015). Synthetic approaches and functionalizations of imidazo[1,2-a]pyrimidines: an overview of the decade. RSC Advances, 5(99), 81608-81637. [Link]
Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. (n.d.).
Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (2023). PubMed Central.
Chapman, M. R., Kwan, M. H. T., King, G. E., Kyffin, B. A., Blacker, A. J., Willans, C. E., & Nguyen, B. N. (2016). Rapid, metal-free and aqueous synthesis of imidazo[1,2-a]pyridine under ambient conditions. Green Chemistry, 18(16), 4538-4543. [Link]
Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal.
Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (n.d.). BIO Web of Conferences.
Novel One Step Synthesis of Imidazo[1,2-a]pyridines and Zolimidine via Iron/iodine-Catalyzed Ortoleva-King type Protocol. (n.d.). ResearchGate.
Automated flow synthesis and purification of imidazo[1,2-a]-pyridine... (n.d.). ResearchGate.
troubleshooting low yields in multicomponent reactions of imidazo[1,2-a]pyridines. (n.d.). Benchchem.
C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. (2024). MDPI.
Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. (2023). RSC Advances.
Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. (2022). ACS Omega.
Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. (n.d.).
Chichibabin reaction. (n.d.). Grokipedia.
Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. (n.d.). Organic & Biomolecular Chemistry.
Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. (n.d.). NIH.
troubleshooting poor reproducibility in 2-(Furan-2-yl)imidazo[1,2-a]pyrimidine experiments. (n.d.). Benchchem.
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021). PMC - NIH.
stability issues with 8-Chloroimidazo[1,2-A]pyridin-2-amine in solution
Prepared by the Senior Application Scientist Team Welcome to the technical support guide for 8-Chloroimidazo[1,2-A]pyridin-2-amine. This resource is designed for researchers, scientists, and drug development professional...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support guide for 8-Chloroimidazo[1,2-A]pyridin-2-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound in solution. Our goal is to help you ensure the integrity of your experiments by anticipating and resolving potential challenges.
Frequently Asked Questions (FAQs)
This section addresses the most common issues encountered when working with 8-Chloroimidazo[1,2-A]pyridin-2-amine in a solution-based experimental setting.
Q1: What are the primary factors that can compromise the stability of 8-Chloroimidazo[1,2-A]pyridin-2-amine in solution?
A1: The stability of 8-Chloroimidazo[1,2-A]pyridin-2-amine in solution is primarily influenced by three factors: pH, solvent choice, and exposure to light. The imidazo[1,2-a]pyridine core is a robust heterocyclic system, but the exocyclic amino group at the C-2 position introduces pH sensitivity and susceptibility to oxidative degradation.[1] Extreme pH values (highly acidic or basic) can potentially lead to hydrolysis of the imidazole ring over extended periods. Furthermore, prolonged exposure to high-energy light may induce photochemical reactions, a known reactivity pathway for some imidazopyridine derivatives.[2]
Q2: I'm observing a gradual color change (e.g., turning yellow or brown) in my stock solution. What does this indicate?
A2: A visible color change in your solution is a common indicator of compound degradation. This is often due to oxidation of the amine moiety or other slow-reacting degradation pathways that produce chromophoric byproducts. Such processes can be accelerated by exposure to air (oxygen), light, or trace metal impurities.[3] We strongly recommend preparing fresh solutions if any discoloration is observed and storing stock solutions under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.[4][5]
Q3: What is the recommended solvent for preparing a stable stock solution, and why?
A3: For maximum stability, we recommend preparing primary stock solutions in an anhydrous, aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).
Causality: Aprotic solvents lack acidic protons and cannot act as hydrogen bond donors. This environment minimizes the risk of proton-mediated degradation pathways like hydrolysis. Many synthetic procedures for imidazo[1,2-a]pyridine derivatives utilize DMF, highlighting its compatibility with the scaffold.[6] For biological assays, DMSO is typically the preferred starting solvent.
Aqueous buffers should only be used for preparing fresh, dilute working solutions immediately before an experiment. The stability in aqueous media, especially those containing reactive species, is significantly lower than in anhydrous DMSO.
Q4: My compound is precipitating out of my aqueous buffer. How can I improve its solubility?
A4: Poor aqueous solubility is a known challenge for this class of compounds.[6][7][8] If you observe precipitation, consider the following:
pH Adjustment: The amino group on the pyridine ring system means the compound's solubility is pH-dependent. The calculated pKa of the conjugate acid is likely in the acidic range. Try adjusting the pH of your buffer slightly downwards (e.g., to pH 6.0-7.0) to favor the more soluble, protonated form of the amine. Avoid strongly acidic conditions.
Lower the Concentration: You may be exceeding the compound's thermodynamic solubility limit in your chosen buffer.[7] Attempt the experiment with a more dilute working solution.
Co-solvents: For in vitro assays that permit it, including a small percentage (typically <1%) of an organic co-solvent like DMSO or ethanol in the final aqueous solution can help maintain solubility. Always run a vehicle control to account for any effects of the co-solvent.
Q5: How should I store my stock and working solutions to ensure maximum longevity?
A5: Proper storage is critical for preventing degradation.[4]
Solution Type
Recommended Storage Conditions
Rationale
Solid Compound
Store at 2-8°C, desiccated, and protected from light.
Prevents slow hydrolysis from atmospheric moisture and photodecomposition.
Anhydrous Stock (DMSO/DMF)
Store in small aliquots at -20°C or -80°C under an inert gas (argon/nitrogen).
Minimizes freeze-thaw cycles and prevents oxidation and absorption of atmospheric water.
Aqueous Working Solutions
Prepare fresh for each experiment and use immediately. Do not store.
The compound is least stable in aqueous media; degradation can occur within hours.[9][10]
Troubleshooting Workflows & Protocols
Troubleshooting Decision Tree for Solution Instability
If you suspect your 8-Chloroimidazo[1,2-A]pyridin-2-amine solution is unstable, follow this logical decision tree to diagnose the root cause.
Caption: Troubleshooting logic for solution instability.
Protocol 1: Preparation and Validation of a Stable Stock Solution
This protocol describes the best practice for creating a reliable, long-term stock solution.
Materials:
8-Chloroimidazo[1,2-A]pyridin-2-amine (solid)
Anhydrous DMSO (Biotech grade)
Inert gas (Argon or Nitrogen)
Sterile, amber glass vials or polypropylene tubes
Analytical balance and volumetric flasks
Procedure:
Pre-Weighing: Allow the solid compound container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.
Weighing: Accurately weigh the desired amount of the solid compound in a clean, dry weighing vessel.
Dissolution: Transfer the solid to a volumetric flask. Add approximately 80% of the final volume of anhydrous DMSO. Gently swirl or sonicate at room temperature until the solid is fully dissolved.
Expertise Note: Avoid heating the solution, as this can accelerate thermal degradation. The imidazo[1,2-a]pyridine scaffold can be reactive at elevated temperatures.[11][12]
Final Volume: Add anhydrous DMSO to the final volume mark on the flask and mix thoroughly by inversion.
Inert Gas Purge: Gently blow a stream of argon or nitrogen over the headspace of the solution for 15-30 seconds to displace oxygen.
Aliquoting: Immediately dispense the stock solution into smaller, single-use volumes in amber vials.
Storage: Tightly cap the vials and store them at -20°C or -80°C, protected from light.
Initial Quality Control (QC): Before storing, take a small sample of the freshly prepared stock solution and verify its concentration and purity using a validated analytical method such as HPLC-UV or LC-MS. This provides a baseline (T=0) for future stability assessments.
Protocol 2: Workflow for Assessing Compound Stability
Use this workflow to empirically determine the stability of the compound in a new experimental buffer.
Caption: Workflow for testing compound stability in a new buffer.
Potential Degradation Pathways
While specific degradation pathways for 8-Chloroimidazo[1,2-A]pyridin-2-amine are not extensively published, we can hypothesize potential routes based on the chemical nature of the imidazo[1,2-a]pyridine scaffold and the amino functional group. Researchers should be aware of these possibilities when analyzing unexpected results.
Caption: Conceptual diagram of potential degradation pathways.
These pathways are hypothetical and serve to guide analytical investigations. The formation of degradation products can lead to loss of compound activity and potential interference in biological assays.[9] The use of LC-MS is the recommended method for detecting and identifying such byproducts.
References
AK Scientific, Inc. (n.d.). Safety Data Sheet: 8-Chloroimidazo[1,2-a]pyridine.
Zhu, J., et al. (2021). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Molecules.
Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applic
Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. (2023). MDPI.
Formation and Uses of Imidazo[1,2-a]pyrimidines and Related Compounds: A Review Comprising Years 2000-2021. (2022).
Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. (n.d.).
TCI Chemicals. (2025). Safety Data Sheet.
Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. (n.d.).
Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis. (2023). ACS Infectious Diseases.
One-step synthesis of imidazo[1,2-a]pyridines in w
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021). PubMed Central.
Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (2023). RSC Publishing.
Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal.
Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. (n.d.). PubMed Central.
Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. (2022). ChemistrySelect.
Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. (2025). Chemical Methodologies.
6-chloroimidazo[1,2-b]pyridazine-2-carboxylic acid - SAFETY D
MSDS of C-(8-methyl-imidazo[1,2-A]pyridin-2-YL)-methylamine dihydrochloride. (n.d.). BOC Sciences.
Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. (2023). RSC Advances.
Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. (n.d.). MDPI.
EvitaChem. (n.d.). 8-AMINOIMIDAZO[1,2-A]PYRIDINE.
Thermal Degradation of Aqueous Amines Used for Carbon Dioxide Capture. (n.d.).
Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (n.d.). PubMed Central.
Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. (2013). PubMed.
Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture; identification of degradation products, reaction mechanisms and computational studies. (2017).
Thermal degradation of aqueous 2-aminoethylethanolamine in CO 2 capture. (n.d.). SciSpace.
Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions. (2025). PubMed Central.
Technical Support Center: Catalytic Coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine
Welcome to the technical support center for the catalytic coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexi...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the catalytic coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of cross-coupling reactions with this specific substrate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.
The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous pharmaceuticals.[1][2][3][4] The ability to functionalize this core, particularly at the 8-position, through catalytic cross-coupling is a critical step in the synthesis of new chemical entities. However, the unique electronic and structural features of 8-Chloroimidazo[1,2-A]pyridin-2-amine present specific challenges that require careful consideration of reaction parameters.
Frequently Asked Questions (FAQs) and Troubleshooting Guides
General Considerations
Question 1: Why is my cross-coupling reaction with 8-Chloroimidazo[1,2-A]pyridin-2-amine failing or giving low yields?
Answer:
Failure or low yield in cross-coupling reactions with this substrate can often be attributed to a combination of factors related to its inherent chemical properties. The imidazo[1,2-a]pyridine ring system contains nitrogen atoms that can act as Lewis bases and coordinate to the palladium catalyst, leading to catalyst inhibition.[5] Additionally, the 2-amino group can also interact with the catalyst. The chlorine at the 8-position is an aryl chloride, which is generally less reactive than the corresponding bromide or iodide, making the oxidative addition step of the catalytic cycle more challenging.[5]
To troubleshoot, a systematic approach to optimizing the catalyst system, ligand, base, and solvent is necessary. It is also crucial to ensure the quality and purity of all reagents and the rigorous exclusion of oxygen and moisture from the reaction.
Suzuki-Miyaura Coupling
Question 2: I am attempting a Suzuki-Miyaura coupling with 8-Chloroimidazo[1,2-A]pyridin-2-amine, but I am only recovering starting material. What should I do?
Answer:
Recovering the starting material in a Suzuki-Miyaura coupling of an aryl chloride suggests that the oxidative addition of the palladium catalyst to the C-Cl bond is the likely bottleneck. Standard palladium catalysts like Pd(PPh₃)₄ may not be sufficiently active for this transformation.[5]
Here is a troubleshooting workflow to address this issue:
Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.
Step-by-Step Protocol for Optimization:
Catalyst and Ligand Selection:
Switch to a more active palladium precatalyst, such as Pd₂(dba)₃ or a palladacycle-based precatalyst.
Employ electron-rich and sterically hindered phosphine ligands. These ligands are known to facilitate the oxidative addition of aryl chlorides.[6] Good starting points include Buchwald-type biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[7]
Base Selection:
The choice of base is critical for activating the boronic acid for transmetalation.[7] For substrates that may be sensitive, weaker bases like K₃PO₄ or Cs₂CO₃ are often preferred.[8] Stronger bases like NaOtBu can also be effective but may promote side reactions. If using K₃PO₄ with an anhydrous solvent, the addition of a small amount of water can sometimes be beneficial.[8]
Solvent System:
Aprotic polar solvents are generally used. A mixture of toluene and water, or dioxane and water, is a common starting point. The solubility of all components, especially the base, is important.
Boronic Acid Quality:
Ensure the boronic acid is pure and not degraded. Protodeboronation, where the boronic acid is replaced by a proton, is a common side reaction that can be exacerbated by impurities or excess water.[5]
Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine
Component
Recommendation
Rationale
Palladium Source
Pd₂(dba)₃ (2-5 mol%)
Air-stable Pd(0) source.
Ligand
SPhos or XPhos (4-10 mol%)
Bulky, electron-rich ligand to promote oxidative addition.
Base
K₃PO₄ (2-3 equivalents)
Moderately strong, often effective, and well-tolerated.
Solvent
Toluene/Water (10:1) or Dioxane/Water (10:1)
Good for solubilizing reagents and facilitating the reaction.
Temperature
80-110 °C
Higher temperatures are often needed for aryl chlorides.
Buchwald-Hartwig Amination
Question 3: I am trying to perform a Buchwald-Hartwig amination on the 2-amino group of 8-Chloroimidazo[1,2-A]pyridin-2-amine, but the reaction is not working. What are the likely issues?
Answer:
Attempting to perform a Buchwald-Hartwig amination on the existing 2-amino group of 8-Chloroimidazo[1,2-A]pyridin-2-amine is generally not a feasible approach. The Buchwald-Hartwig reaction is designed to form a C-N bond by coupling an amine with an aryl halide. In this case, you are trying to further functionalize an already present amino group, which would require a different synthetic strategy.
If the goal is to introduce a different amino group at the 8-position by substituting the chlorine, then the Buchwald-Hartwig amination is the correct reaction. However, this also presents challenges. The presence of the 2-amino group and the nitrogen atoms in the imidazopyridine ring can chelate to the palladium catalyst and inhibit its activity.[5][9]
Troubleshooting Strategy for C-N Coupling at the 8-Position:
Protecting the 2-Amino Group:
Consider protecting the 2-amino group with a suitable protecting group (e.g., Boc, Cbz) to prevent it from interfering with the catalyst. This will likely improve the reaction outcome significantly.
Ligand and Catalyst Choice:
As with the Suzuki coupling, a highly active catalyst system is required. Bidentate phosphine ligands like BINAP or DPPF have been shown to be effective in preventing the formation of inactive palladium dimers and can improve reaction rates and yields.[10] More modern, sterically hindered biarylphosphine ligands are also excellent choices.
Base Selection:
Strong bases like NaOtBu or LHMDS are commonly used in Buchwald-Hartwig aminations.[11] However, for sensitive substrates, weaker bases such as Cs₂CO₃ or K₃PO₄ can be screened.[11] The choice of base can also depend on the pKa of the amine being coupled.
Diagram: Catalytic Cycle of Buchwald-Hartwig Amination
Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.
Sonogashira Coupling
Question 4: I am observing significant homocoupling of my terminal alkyne (Glaser coupling) and low yield of the desired product in a Sonogashira coupling with 8-Chloroimidazo[1,2-A]pyridin-2-amine. How can I minimize this?
Answer:
Homocoupling of the alkyne is a common side reaction in Sonogashira couplings, often promoted by the presence of oxygen and an excess of the copper co-catalyst. To favor the desired cross-coupling product, the following adjustments should be considered:
Rigorous Exclusion of Oxygen:
Ensure the reaction is performed under a strictly inert atmosphere (e.g., nitrogen or argon). Degas all solvents and reagents thoroughly before use. This is the most critical factor in preventing Glaser coupling.
Minimize Copper(I) Co-catalyst:
While Cu(I) is essential for the catalytic cycle, using a high loading can accelerate homocoupling. Reduce the amount of the copper source (e.g., CuI) to the minimum effective concentration (typically 1-5 mol%).
Choice of Base and Solvent:
An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is typically used and also serves as the solvent in many cases. The base is crucial for deprotonating the terminal alkyne.
"Copper-Free" Sonogashira Conditions:
Several protocols have been developed that proceed without the addition of a copper co-catalyst. These often rely on highly active palladium catalysts and may require a different base or solvent system. This approach can completely eliminate the issue of Glaser homocoupling.
- Inactive catalyst for C-Cl activation- Catalyst inhibition by substrate
- Use a more active Pd source/ligand system (e.g., Pd/NHC).- Increase reaction temperature.
Alkyne Homocoupling
- Presence of oxygen- High concentration of Cu(I) catalyst
- Thoroughly degas all reagents and maintain an inert atmosphere.- Reduce the loading of CuI.- Consider a copper-free protocol.
Dehalogenation
- Presence of reducing agents or impurities
- Use high-purity reagents and solvents.
Concluding Remarks
The catalytic coupling of 8-Chloroimidazo[1,2-A]pyridin-2-amine is a challenging yet achievable transformation. Success hinges on recognizing the inherent reactivity of the substrate and systematically optimizing the reaction conditions to overcome the hurdles of C-Cl bond activation and potential catalyst inhibition. By carefully selecting the appropriate catalyst, ligand, and base, and by maintaining rigorous control over the reaction environment, researchers can effectively functionalize this important heterocyclic scaffold.
References
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
Ghosh, C., et al. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega.
Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros.
Beilstein Journals. (n.d.). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Retrieved from [Link]
ACS Omega. (2022). Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight.
WuXi AppTec. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights.
Nanomaterials Chemistry. (2024).
Wikipedia. (n.d.).
ChemRxiv. (n.d.).
NIH. (n.d.).
Chemistry LibreTexts. (2023).
RSC Publishing. (n.d.). Functionalization of imidazo[1,2-a]pyridines via radical reactions.
ResearchGate. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
RSC Publishing. (n.d.). Palladium-catalyzed oxidative C–H/C–H cross-coupling of imidazopyridines with azoles.
MDPI. (2025). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction.
ResearchGate. (2025). Nickel-Catalyzed 8-Aminoimidazo[1,2-a]pyridine Assisted C(sp2)–H Alkynylation of (Hetero)
ACS Publications. (n.d.). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes.
PubMed Central. (n.d.). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists.
NIH. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
ResearchGate. (n.d.).
RSC Publishing. (2025). Photocatalytic synthesis of imidazo[1,2-a]pyridines via C(sp) 3 –H functionalization using ethylarene as a sustainable surrogate of acetophenone and luminescence studies.
ACS Publications. (n.d.).
ScienceDirect. (2024). Synthesis, characterization and catalytic activities of palladium(II)-imidazopyridine.
Thieme. (n.d.). Science of Synthesis: Cross Coupling and Heck-Type Reactions 2, Carbon–Heteroatom Cross Coupling and C–C Cross Couplings of.
ResearchGate. (n.d.). Suzuki‐Miyaura cross‐coupling reaction of chloro heterocycles with....
BenchChem. (2025). Unsuccessful Suzuki coupling with 2-chloro-3-aminopyridine troubleshooting.
RSC Publishing. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
Technical Support Center: Scale-Up Synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine
Welcome to the technical support center for the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of sca...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this important heterocyclic compound. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide in-depth, practical solutions to common issues encountered during synthesis, purification, and analysis.
Section 1: Synthesis and Reaction Optimization
The synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine typically proceeds through the cyclocondensation of 3-chloro-2-aminopyridine with a suitable C2-synthon, most commonly chloroacetaldehyde or a protected equivalent. This section addresses common challenges in this transformation.
Frequently Asked Questions (FAQs)
Q1: What are the most common synthetic routes for preparing 8-Chloroimidazo[1,2-A]pyridin-2-amine, and which is most suitable for scale-up?
A1: The most prevalent and scalable method is the Tschitschibabin reaction, which involves the condensation of 3-chloro-2-aminopyridine with an α-halocarbonyl compound. For the synthesis of the target 2-amino substituted compound, a common precursor is 2-chloromethyl-8-chloroimidazo[1,2-a]pyridine, which can then be converted to the desired amine. A more direct, but potentially challenging route on scale, is the use of a protected aminoacetaldehyde derivative.
A particularly efficient approach for analogous structures is the Groebke-Blackburn-Bienaymé (GBB) reaction, a one-pot three-component reaction.[1][2][3][4] While highly convergent, its scale-up requires careful control of stoichiometry and reaction conditions to avoid by-product formation.[5]
Q2: I am observing low yields in the cyclocondensation step. What are the likely causes and how can I improve the yield?
A2: Low yields in the cyclocondensation are often attributed to several factors:
Purity of Starting Materials: Ensure the 3-chloro-2-aminopyridine is of high purity. Impurities can interfere with the reaction.
Reaction Conditions: The reaction temperature and time are critical. Overheating can lead to decomposition and the formation of tar-like by-products. Conversely, insufficient heating will result in incomplete conversion. A systematic optimization of the temperature profile is recommended.
Base Selection: The choice of base is crucial for neutralizing the hydrogen halide formed during the reaction. Common bases include sodium bicarbonate, potassium carbonate, and triethylamine. The strength and stoichiometry of the base should be optimized to prevent side reactions.
Solvent Choice: Polar protic solvents like ethanol or isopropanol are commonly used.[6] However, for scale-up, solvent selection should also consider factors like boiling point, ease of removal, and safety.
Q3: My reaction is producing a significant amount of dark, insoluble material. What is this and how can I prevent it?
A3: The formation of dark, insoluble material, often referred to as "tar" or polymeric by-products, is a common issue in imidazo[1,2-a]pyridine synthesis, especially at elevated temperatures. This is typically due to self-polymerization of the starting materials or products under the reaction conditions.
Troubleshooting Steps:
Lower the Reaction Temperature: While this may increase the reaction time, it is the most effective way to minimize polymerization.
Control the Rate of Addition: Add the α-halocarbonyl reagent slowly to the solution of the aminopyridine to maintain a low instantaneous concentration.
Use a Milder Base: A strong base can promote side reactions. Consider switching to a weaker, non-nucleophilic base.
Degas the Solvent: Removing dissolved oxygen can sometimes mitigate oxidative side reactions that contribute to color formation.
Experimental Protocol: Synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine (Illustrative)
This protocol is a general guideline and may require optimization for your specific equipment and scale.
Reaction Setup: To a solution of 3-chloro-2-aminopyridine (1.0 eq.) in a suitable solvent (e.g., ethanol, isopropanol), add a base (e.g., NaHCO₃, 1.5 eq.).
Reagent Addition: Slowly add a solution of chloroacetaldehyde (or a suitable precursor, 1.1 eq.) in the same solvent to the reaction mixture at a controlled temperature (e.g., 40-50 °C).
Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique such as TLC or HPLC.
Work-up: Once the reaction is complete, cool the mixture and filter off any inorganic salts. Concentrate the filtrate under reduced pressure.
Purification: The crude product can be purified by recrystallization from a suitable solvent system or by column chromatography.
Section 2: Purification and Isolation Challenges
Scaling up the synthesis often introduces new challenges in product purification and isolation. This section provides guidance on obtaining high-purity 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Troubleshooting Guide: Purification
Problem
Potential Cause
Recommended Solution
Product is an oil or difficult to crystallize
Residual solvent, presence of impurities.
1. Ensure all solvent is removed under high vacuum. 2. Attempt co-distillation with a non-polar solvent like heptane. 3. Try different solvent systems for recrystallization (e.g., ethanol/water, ethyl acetate/heptane). 4. If all else fails, purification by column chromatography on silica gel may be necessary.
Product is discolored (yellow to brown)
Formation of colored by-products during the reaction or degradation during work-up.
1. Treat a solution of the crude product with activated carbon. 2. Recrystallize the product multiple times. 3. Ensure the work-up is performed promptly and at a low temperature.
Low recovery after recrystallization
Product is too soluble in the chosen solvent system.
1. Use a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below. 2. Use a minimal amount of hot solvent to dissolve the product. 3. Cool the solution slowly to promote the formation of larger crystals.
Section 3: Analytical Characterization
Accurate analytical characterization is essential for quality control and to ensure the desired product has been synthesized.
FAQs: Analytical Methods
Q1: What are the key analytical techniques for characterizing 8-Chloroimidazo[1,2-A]pyridin-2-amine?
A1: The primary techniques for structural elucidation and purity assessment are:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure.[7][8][9] The characteristic chemical shifts and coupling patterns of the protons on the imidazo[1,2-a]pyridine core provide definitive structural information.
Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity.[7][9]
High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final product and to monitor the progress of the reaction.
Q2: I am seeing unexpected peaks in my ¹H NMR spectrum. What could they be?
A2: Unexpected peaks in the ¹H NMR spectrum can arise from several sources:
Residual Solvents: Common solvents from the reaction or purification (e.g., ethanol, ethyl acetate, dichloromethane) will show characteristic peaks.
Unreacted Starting Materials: Compare the spectrum to the spectra of your starting materials to identify any unreacted 3-chloro-2-aminopyridine or α-halocarbonyl reagent.
Isomeric By-products: Depending on the reaction conditions, regioisomers of the desired product can sometimes form. 2D NMR techniques like COSY and HMBC can help in identifying these isomers.
Diagram: Synthetic Workflow and Key Checkpoints
Caption: Workflow for the synthesis and quality control of 8-Chloroimidazo[1,2-A]pyridin-2-amine.
Section 4: Scale-Up Considerations
Transitioning from a laboratory-scale synthesis to a larger, pilot, or manufacturing scale introduces a new set of challenges that must be addressed to ensure a safe, efficient, and reproducible process.
FAQs: Scale-Up Challenges
Q1: What are the primary safety concerns when scaling up the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine?
A1: Key safety considerations include:
Exothermic Reactions: The cyclocondensation reaction can be exothermic. On a large scale, efficient heat management is critical to prevent a runaway reaction. A thorough calorimetric study (e.g., using a reaction calorimeter) is highly recommended to understand the thermal profile of the reaction.
Reagent Handling: Some of the reagents, such as α-halocarbonyls, can be lachrymatory and toxic. Appropriate personal protective equipment (PPE) and engineering controls (e.g., fume hoods, closed systems) are essential.
Solvent Safety: The choice of solvent should take into account its flammability, toxicity, and environmental impact.
Q2: How can I ensure consistent product quality and yield during scale-up?
A2: Maintaining consistency requires careful control over critical process parameters (CPPs):
Mixing Efficiency: Inadequate mixing can lead to localized "hot spots" and non-uniform reaction conditions, resulting in increased by-product formation. The type of agitator and mixing speed should be carefully selected and validated.
Temperature Control: Precise temperature control is crucial. The heating and cooling capacity of the reactor must be sufficient to manage any exotherms and maintain the desired reaction temperature.
Raw Material Specifications: Establish strict specifications for all starting materials and reagents to ensure batch-to-batch consistency.
Diagram: Troubleshooting Decision Tree for Low Yield on Scale-Up
Caption: Decision tree for troubleshooting low yield during scale-up.
References
Beilstein Journal of Organic Chemistry. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). [Link]
ResearchGate. (n.d.). Automated flow synthesis and purification of imidazo[1,2-a]-pyridine.... [Link]
National Center for Biotechnology Information. (n.d.). 3-Chloropyridin-2-amine. [Link]
ResearchGate. (n.d.). Groebke-Blackburn-Bienaym, multicomponent reaction: emerging chemistry for drug discovery. [Link]
National Center for Biotechnology Information. (n.d.). Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes. [Link]
ACS Omega. (2024). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2-a]pyridine Derivatives: In Vitro and In Silico Investigations. [Link]
Chemical Methodologies. (2024). Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. [Link]
Organic Chemistry Portal. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. [Link]
RSC Advances. (2023). Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. [Link]
MDPI. (n.d.). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. [Link]
Beilstein Journals. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). [Link]
Technical Support Center: Synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine
Welcome to the technical support center for the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooti...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the knowledge to anticipate and prevent common side reactions, thereby improving the yield, purity, and scalability of your synthesis.
Troubleshooting Guide: Navigating Common Side Reactions
This section addresses specific experimental issues in a question-and-answer format, providing insights into the underlying chemistry and actionable solutions.
Question 1: My reaction is producing a mixture of chloro-isomers. How can I selectively synthesize the 8-chloro isomer over the 5-chloro isomer?
Answer:
The formation of positional isomers is a primary challenge in the synthesis of substituted imidazo[1,2-a]pyridines, arising from the two nucleophilic nitrogen atoms in the starting 2-aminopyridine derivative. In the case of 3-chloro-2-aminopyridine, cyclocondensation with a C2 synthon can lead to both the desired 8-chloroimidazo[1,2-a]pyridine and the undesired 5-chloroimidazo[1,2-a]pyridine.
Root Cause Analysis:
The regioselectivity of the cyclization is governed by the relative nucleophilicity of the endocyclic (N1 of the pyridine ring) and exocyclic (the amino group) nitrogen atoms of 3-chloro-2-aminopyridine. The initial alkylation of the more nucleophilic nitrogen by the C2 synthon (e.g., chloroacetaldehyde) determines the final product isomer.
Attack by the endocyclic nitrogen (N1) leads to the formation of an N-alkylated intermediate that, upon subsequent intramolecular cyclization and dehydration, yields the desired 8-chloroimidazo[1,2-a]pyridine .
Attack by the exocyclic amino group results in an intermediate that cyclizes to form the undesired 5-chloroimidazo[1,2-a]pyridine .
Preventative Measures and Optimization Strategies:
Controlling the regioselectivity is key to a successful synthesis. Here are several strategies to favor the formation of the 8-chloro isomer:
Solvent Selection: The choice of solvent can significantly influence the reaction's regioselectivity. Non-polar, aprotic solvents are generally preferred as they can minimize the solvation of the amino group, thereby reducing its nucleophilicity relative to the endocyclic nitrogen.
Temperature Control: Lowering the reaction temperature can often enhance the selectivity of the initial alkylation step. It is advisable to perform the reaction at the lowest temperature that allows for a reasonable reaction rate.
Nature of the C2 Synthon: The electrophilicity of the C2 synthon can play a role. Highly reactive electrophiles may exhibit lower selectivity. Using a less reactive C2 synthon, or one that is generated in situ, can sometimes improve the regiochemical outcome.
Protecting Group Strategy: While more synthetically demanding, a protecting group on the exocyclic amino group can be employed to ensure that the initial alkylation occurs exclusively on the endocyclic nitrogen. The protecting group can then be removed in a subsequent step.
Illustrative Workflow for Regiocontrolled Synthesis:
Caption: Workflow for maximizing the yield of the 8-chloro isomer.
Question 2: I am observing a significant amount of a dark, polymeric byproduct in my reaction mixture. What is causing this and how can I prevent it?
Answer:
The formation of dark, often intractable, polymeric material is a common issue in the synthesis of imidazo[1,2-a]pyridines, particularly when using reactive aldehydes like chloroacetaldehyde.
Root Cause Analysis:
Self-Polymerization of the C2 Synthon: Aldehydes, especially α-haloaldehydes, are prone to self-condensation and polymerization under basic or even neutral conditions, particularly at elevated temperatures. This is often the primary source of the dark, tarry byproducts.
Decomposition of Starting Materials or Product: At high temperatures or in the presence of strong acids or bases, the starting 3-chloro-2-aminopyridine or the product itself can degrade, contributing to the formation of colored impurities.
Preventative Measures and Optimization Strategies:
In Situ Generation of the C2 Synthon: To avoid the handling and potential polymerization of unstable aldehydes, consider using a precursor that generates the aldehyde in situ.
Control of Stoichiometry: Use a minimal excess of the C2 synthon. A large excess will increase the likelihood of self-polymerization.
Temperature Management: Maintain the lowest possible reaction temperature that ensures a reasonable reaction rate. Avoid localized overheating by ensuring efficient stirring.
pH Control: The reaction is often carried out under neutral or slightly basic conditions. The use of a non-nucleophilic base, such as sodium bicarbonate, can be beneficial. Avoid strong bases that can catalyze aldehyde polymerization.
Reaction Time: Monitor the reaction progress closely (e.g., by TLC or LC-MS) and quench the reaction as soon as the starting material is consumed to prevent prolonged exposure of the product to the reaction conditions, which can lead to degradation.
Question 3: My final product is difficult to purify. What are the recommended purification strategies for 8-Chloroimidazo[1,2-A]pyridin-2-amine?
Answer:
Effective purification is crucial for obtaining 8-Chloroimidazo[1,2-A]pyridin-2-amine with high purity. The choice of purification method will depend on the nature of the impurities present.
Common Impurities:
Unreacted 3-chloro-2-aminopyridine
The undesired 5-chloro positional isomer
Polymeric byproducts
Residual catalyst and reagents
Recommended Purification Protocol:
Work-up: After the reaction is complete, a standard aqueous work-up is often necessary to remove inorganic salts and water-soluble impurities. This typically involves partitioning the reaction mixture between an organic solvent (e.g., ethyl acetate, dichloromethane) and water or a mild aqueous base (e.g., saturated sodium bicarbonate solution).
Column Chromatography: Silica gel column chromatography is the most common and effective method for separating the desired product from its isomers and other organic impurities.
Solvent System: A gradient elution is often most effective. Start with a non-polar solvent (e.g., hexane or heptane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone). The optimal solvent system should be determined by thin-layer chromatography (TLC) analysis.
TLC Visualization: The product and its isomers may have very similar Rf values. Careful analysis of the TLC plates under UV light is essential. Staining with an appropriate agent (e.g., potassium permanganate) may also be helpful.
Recrystallization: If the product obtained after chromatography is a solid, recrystallization can be an excellent final purification step to remove minor impurities and obtain a highly crystalline product.
Solvent Selection: Suitable solvents for recrystallization can be identified by testing the solubility of the crude product in a range of solvents at room temperature and at elevated temperatures. Common solvents for this class of compounds include ethanol, isopropanol, acetonitrile, or mixtures of solvents like ethyl acetate/hexane.
Table 1: Troubleshooting Summary
Issue
Potential Cause(s)
Recommended Solution(s)
Formation of 5-chloro isomer
Lack of regioselectivity in cyclization
Use aprotic solvents, lower reaction temperature, control stoichiometry of C2 synthon.
Polymeric byproducts
Self-polymerization of C2 synthon, degradation
In situ generation of C2 synthon, maintain low temperature, minimize reaction time.
Difficult purification
Presence of closely related isomers and byproducts
Optimize column chromatography with a suitable solvent gradient, followed by recrystallization.
Frequently Asked Questions (FAQs)
What are the most common synthetic routes to 8-Chloroimidazo[1,2-A]pyridin-2-amine?
The most direct and commonly employed route is the cyclocondensation of 3-chloro-2-aminopyridine with a suitable C2 synthon . This can be a one-pot reaction or a stepwise process.
Route A: Cyclocondensation followed by Amination:
Reaction of 3-chloro-2-aminopyridine with an α-halo carbonyl compound (e.g., chloroacetaldehyde) to form 8-chloroimidazo[1,2-a]pyridine.
Introduction of the amino group at the 2-position, for example, through a Chichibabin amination or a metal-catalyzed amination of a 2-halo precursor.
Route B: Direct Cyclocondensation with an Amino-C2 Synthon:
Reaction of 3-chloro-2-aminopyridine with a reagent that provides the two-carbon unit and the amino group in one step.
How critical is the quality of the starting materials?
The purity of the starting materials is paramount for a successful and clean reaction.
3-chloro-2-aminopyridine: Any isomeric impurities in this starting material will lead to the formation of the corresponding isomeric products, which can be very difficult to separate. It is crucial to use highly pure 3-chloro-2-aminopyridine.
C2 Synthon: If using a reagent like chloroacetaldehyde, it should be fresh and free from polymeric impurities.
What analytical techniques are best for monitoring the reaction and characterizing the product?
Reaction Monitoring:
Thin-Layer Chromatography (TLC): A quick and effective way to monitor the consumption of starting materials and the formation of the product.
Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, allowing for the detection of the product, intermediates, and byproducts, confirming their molecular weights.
Product Characterization:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The most powerful tool for unambiguous structure elucidation and for differentiating between the 8-chloro and 5-chloro isomers. The chemical shifts and coupling patterns of the aromatic protons are distinct for each isomer.
Mass Spectrometry (MS): Confirms the molecular weight of the product.
High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final product and to quantify any isomeric impurities.
Can this synthesis be scaled up? What are the key considerations?
Yes, this synthesis can be scaled up, but careful consideration of several factors is necessary:
Heat Transfer: The cyclocondensation reaction can be exothermic. Ensure that the reactor has adequate cooling capacity to maintain the optimal reaction temperature and prevent runaway reactions.
Mixing: Efficient stirring is crucial to ensure homogeneous reaction conditions and to prevent localized overheating, especially during the addition of reagents.
Reagent Addition: For larger scale reactions, controlled addition of the C2 synthon via a syringe pump or an addition funnel is recommended to manage the reaction exotherm and minimize side reactions.
Work-up and Isolation: The work-up and purification procedures may need to be adapted for larger quantities. For example, crystallization may be a more practical purification method than chromatography for multi-gram or kilogram scale production.
Reaction Pathway and Isomer Formation:
Caption: Competing pathways in the synthesis of 8-chloroimidazo[1,2-a]pyridine.
References
Gueiffier, A., Mavel, S., Lhassani, M., Elhakmaoui, A., Snoeck, R., Andrei, G., ... & Chapat, J. P. (1998). Synthesis and antiviral activity of 2'-and 3'-substituted-3-deazaguanine ribonucleosides. Journal of medicinal chemistry, 41(25), 5108-5112.
Katritzky, A. R., Xu, Y. J., & Tu, H. (2003). Regiospecific synthesis of 3-substituted imidazo [1, 2-a] pyridines, imidazo [1, 2-a] pyrimidines, and imidazo [1, 2-c] pyrimidine. The Journal of organic chemistry, 68(12), 4935-4937.
Zhang, Y., Chen, Z., Wu, W., Zhang, Y., & Su, W. (2013). CuI-catalyzed aerobic oxidative synthesis of imidazo [1, 2-a] pyridines from 2-aminopyridines and acetophenones. The Journal of Organic Chemistry, 78(24), 12494-12504.
Vuillermet, F., Bourret, J., & Pelletier, G. (2021). Synthesis of Imidazo [1, 2-a] pyridines: Triflic Anhydride-Mediated Annulation of 2 H-Azirines with 2-Chloropyridines. The Journal of organic chemistry, 86(1), 388-402.
Optimization
Technical Support Center: Improving Regioselectivity in Imidazo[1,2-a]pyridine Functionalization
Welcome to the technical support center for imidazo[1,2-a]pyridine functionalization. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for imidazo[1,2-a]pyridine functionalization. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of achieving regioselective modifications on this privileged heterocyclic scaffold. The imidazo[1,2-a]pyridine core is a cornerstone in numerous pharmaceuticals, known for a wide range of biological activities including anticancer, antiviral, and anti-inflammatory properties.[1] However, harnessing its full therapeutic potential is often hampered by challenges in controlling the site of functionalization.[2]
This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work. Our goal is to provide not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your research.
Understanding the Regioselectivity Challenge
The imidazo[1,2-a]pyridine ring system possesses multiple potential sites for functionalization (C2, C3, C5, C6, C7, and C8). The inherent electronic properties of the scaffold typically favor electrophilic substitution at the C3 position due to resonance stabilization of the intermediate.[2][3] This makes C3 functionalization the most common and well-established modification. However, accessing other positions, particularly C2 and C5, often requires specialized strategies to overcome this intrinsic reactivity.
Troubleshooting Guides & FAQs
Scenario 1: My reaction is exclusively yielding the C3-functionalized product, but I need to target the C5 position.
FAQ: Why is my reaction so selective for the C3 position?
The high nucleophilicity of the C3 carbon is the primary driver for the regioselectivity of many reactions, especially electrophilic substitutions.[1] Resonance analysis shows that the positive charge in the sigma complex formed upon electrophilic attack is more effectively delocalized when the electrophile adds to C3, as this maintains the aromaticity of the six-membered pyridine ring.[3]
Troubleshooting Steps & Corrective Actions:
Leverage Radical Chemistry: While electrophilic reactions favor C3, radical reactions can be guided towards the C5 position. Minisci-type reactions, for instance, can achieve C5-selectivity.
Expert Insight: The choice of radical precursor and reaction conditions is critical. For example, visible-light-induced methods using eosin Y as a photocatalyst have been successful for C5-alkylation with alkyl N-hydroxyphthalimides.[4]
Employ Directing Groups: Installing a directing group on the pyridine ring can sterically hinder the C3 position and electronically favor functionalization at C5.
Expert Insight: This is a multi-step approach requiring initial modification of the starting material, but it offers a high degree of control. Consider groups that can be easily installed and removed if necessary.
Utilize Transition Metal Catalysis: Certain transition metal-catalyzed C-H activation pathways can override the inherent reactivity of the scaffold.
Expert Insight: Palladium catalysis has shown promise in directing functionalization to various positions on the imidazo[1,2-a]pyridine core. The choice of ligand is often key to controlling the regioselectivity.
Scenario 2: I am attempting a C2-functionalization but am getting a mixture of C2 and C3 products, or no reaction at all.
FAQ: Why is C2 functionalization so challenging?
Direct functionalization at the C2 position is difficult due to the lower nucleophilicity of this carbon compared to C3.[2] Many synthetic routes to imidazo[1,2-a]pyridines install a substituent at C2 from the outset, for example, by using a substituted α-halocarbonyl compound in the initial cyclization.[5][6]
Troubleshooting Steps & Corrective Actions:
Substrate Pre-functionalization: The most reliable method for introducing diversity at the C2 position is often to incorporate the desired functionality into one of the starting materials for the imidazo[1,2-a]pyridine synthesis.
Expert Insight: For example, using a variety of α-bromoketones in the reaction with 2-aminopyridine allows for the introduction of a wide range of substituents at the C2 position.[7]
Directed Metalation: In some cases, it may be possible to achieve C2-lithiation with a strong base, followed by quenching with an electrophile. This is often substrate-dependent and can be difficult to control.
Consider Alternative Synthetic Routes: If direct C2-functionalization is proving intractable, it may be more efficient to redesign the synthesis to introduce the C2-substituent at an earlier stage.
Scenario 3: My C3-functionalization reaction is low-yielding or producing significant byproducts.
FAQ: What are the common pitfalls in C3-functionalization reactions?
While C3 is the most reactive site, issues can still arise from suboptimal reaction conditions, inappropriate choice of catalyst or reagents, or substrate-specific effects.
Troubleshooting Steps & Corrective Actions:
Catalyst and Reagent Screening: The choice of catalyst can have a profound impact on yield and selectivity.
Expert Insight: For C3-thiolation, copper-catalyzed reactions using molecular oxygen as the oxidant have proven highly effective.[8] For C3-cyanomethylation, an iron(III) chloride catalyst can be effective under oxidant- and ligand-free conditions.[9]
Solvent and Temperature Optimization: These parameters can influence reaction rates and the stability of intermediates.
Expert Insight: A systematic screen of solvents with varying polarities and boiling points is recommended. Similarly, running the reaction at a range of temperatures can help identify the optimal conditions.
Consider Metal-Free Alternatives: In some cases, transition-metal-free conditions can provide cleaner reactions and avoid issues with metal contamination in the final product.[10]
Expert Insight: Visible light-induced photoredox catalysis has emerged as a powerful tool for a variety of C3-functionalizations, including amination, formylation, and sulfenylation.[4]
Summary of Regioselective Functionalization Strategies
Target Position
Preferred Strategy
Key Considerations
C3
Electrophilic Substitution
Most electronically favored position. A wide variety of methods are available.[11]
Radical Reactions
Often proceeds with high efficiency at this position.
Transition Metal Catalysis
Numerous catalytic systems are known for C3-functionalization.[12]
C5
Radical Reactions
Can be selective for C5 under the right conditions.[4]
Directing Groups
Steric and electronic control can favor C5.
C2
Pre-functionalization
Incorporate the desired substituent into the starting materials for the cyclization.[2]
Experimental Protocols
Protocol 1: General Procedure for C3-Thiolation of Imidazo[1,2-a]pyridines
This protocol is adapted from a copper-catalyzed method for the regioselective C-S bond formation at the C3 position.[8]
Materials:
Imidazo[1,2-a]pyridine substrate
Thiol
Copper(I) iodide (CuI)
Dimethyl sulfoxide (DMSO)
Oxygen balloon
Procedure:
To a reaction vessel, add the imidazo[1,2-a]pyridine (1.0 mmol), thiol (1.2 mmol), and CuI (10 mol%).
Add DMSO (3 mL) to the vessel.
Seal the vessel and purge with oxygen.
Inflate an oxygen balloon and attach it to the reaction vessel.
Stir the reaction mixture at the desired temperature (e.g., 80 °C) until the starting material is consumed (monitor by TLC or LC-MS).
Upon completion, cool the reaction to room temperature and quench with water.
Extract the product with an appropriate organic solvent (e.g., ethyl acetate).
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Visualizing Reaction Pathways
Decision Tree for Regioselective Functionalization
Caption: A decision-making workflow for selecting a strategy for imidazo[1,2-a]pyridine functionalization.
Generalized Mechanism for C3 Electrophilic Substitution
Caption: Simplified mechanism for the electrophilic substitution at the C3 position of imidazo[1,2-a]pyridine.
References
Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. (n.d.). National Institutes of Health.
C3 Regioselectivity: A Major Constraint in the Drug Development With Imidazo[1,2-a]pyridines. (2022). Future Science.
Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. (2023). Molecules.
Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. (n.d.). Royal Society of Chemistry.
Regioselective copper-catalyzed thiolation of imidazo[1,2-a]pyridines: an efficient C–H functionalization strategy for C–S bond formation. (n.d.). Royal Society of Chemistry.
FeCl3−catalyzed C−3 functionalization of imidazo[1,2-a]pyridines with diazoacetonitrile under oxidant- and ligand-free conditions. (n.d.). ResearchGate.
Recent advances in transition-metal-free C–H functionalization of imidazo[1,2-a]pyridines. (2022). Green Synthesis and Catalysis.
C3‐Functionalization of Imidazo[1,2‐a]pyridines. (n.d.). ResearchGate.
C5‐Hydroxyalkylation of imidazo[1,2‐a]pyridines. (n.d.). ResearchGate.
Synthesis and Site Selective C-H Functionalization of Imidazo-[1,2-a]pyridines. (n.d.). ResearchGate.
Regiospecific Synthesis of 3-Substituted Imidazo[1,2-a]pyridines, Imidazo[1,2-a]pyrimidines, and Imidazo[1,2-c]pyrimidine. (n.d.). The Journal of Organic Chemistry.
Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal.
Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. (2014). Chemistry Stack Exchange.
Synthesis of Imidazo[1,2-a]pyridines: C-H Functionalization in the Direction of C-S Bond Formation. (n.d.). ResearchGate.
Technical Support Center: Analytical Methods for 8-Chloroimidazo[1,2-A]pyridin-2-amine
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the analysis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, analytical scientists, and drug...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the analysis of 8-Chloroimidazo[1,2-A]pyridin-2-amine. This guide is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, field-proven insights into identifying, quantifying, and controlling impurities in this active pharmaceutical ingredient (API). Our goal is to equip you with the knowledge to navigate common analytical challenges, ensure data integrity, and meet stringent regulatory standards.
Introduction: The Criticality of Impurity Profiling
8-Chloroimidazo[1,2-A]pyridin-2-amine is a key heterocyclic building block in modern medicinal chemistry.[1] As with any API, ensuring its purity is paramount to the safety and efficacy of the final drug product.[2] Impurity profiling—the identification, quantification, and characterization of impurities—is a mandatory step throughout the drug development lifecycle.[3] Regulatory bodies like the FDA and EMA, guided by the International Council for Harmonisation (ICH), have established strict limits for impurities.[2] Failure to control these can lead to toxicological risks, altered therapeutic outcomes, and significant regulatory delays.[2][3]
This center provides a structured approach to understanding potential impurities, selecting appropriate analytical techniques, and troubleshooting common experimental hurdles.
Frequently Asked Questions (FAQs)
This section addresses high-level questions that form the foundation of a robust impurity control strategy.
Q1: What are the potential impurities associated with 8-Chloroimidazo[1,2-A]pyridin-2-amine?
Impurities in this API can be classified into three main categories as outlined by ICH guidelines: organic impurities, inorganic impurities, and residual solvents.[4]
Organic Impurities : These are the most common and structurally diverse.
Process-Related Impurities : These arise from the manufacturing process.[5] A sound scientific appraisal of the synthesis route is required to predict them.[5] For imidazo[1,2-a]pyridines, synthesis often involves the condensation of a 2-aminopyridine derivative with a carbonyl compound.[6][7] Therefore, potential impurities include:
By-products from side reactions, such as isomers or products of over-reaction.[6]
Degradation Products : These form during storage or handling due to exposure to light, heat, humidity, acid, or base.[3] Forced degradation studies are essential to identify these potential degradants.
Inorganic Impurities : These can originate from manufacturing equipment, catalysts, and reagents and must be carefully controlled.[2]
Residual Solvents : These are organic volatile chemicals used during synthesis and purification.[2] Their limits are strictly defined by ICH Q3C guidelines.[3]
Genotoxic Impurities (GTIs) : A critical subclass, GTIs are compounds that can damage DNA and are potentially carcinogenic even at trace levels.[8] They often arise from reactive reagents used in synthesis (e.g., alkylating agents). GTIs are subject to much lower limits, often governed by a Threshold of Toxicological Concern (TTC), which is a default acceptable intake of 1.5 µ g/day for most pharmaceuticals.[8][9] A Structure-Activity Relationship (SAR) assessment is typically performed to identify potential GTIs.[8]
Q2: What are the primary analytical techniques for impurity detection and quantification?
A multi-technique approach is necessary for comprehensive impurity profiling.[10]
High-Performance Liquid Chromatography (HPLC) : This is the most common and powerful technique for separating, detecting, and quantifying organic impurities in APIs.[10] When coupled with a UV detector, it provides excellent quantitative performance. Reversed-phase HPLC is typically the method of choice.
Gas Chromatography (GC) : GC is primarily used to identify and quantify volatile organic impurities and residual solvents.[10]
Liquid Chromatography-Mass Spectrometry (LC-MS) : LC-MS is indispensable for the structural elucidation of unknown impurities.[11] High-resolution mass spectrometry (HRMS) techniques, such as Quadrupole Time-of-Flight (Q-TOF), provide highly accurate mass measurements, which allow for the determination of elemental composition and proposed molecular formulas for unknown peaks.[12][13]
Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR is a powerful tool for the definitive structural confirmation of isolated impurities.
Q3: What are the standard regulatory thresholds for impurities in an API?
The ICH Q3A(R2) guideline provides a framework for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug.[3] For an API with a maximum daily dose of ≤ 2 g/day , the following thresholds apply:
Threshold
Level
Purpose
Reporting Threshold
0.05%
Impurities at or above this level must be reported in regulatory filings.[3]
Identification Threshold
0.10%
Impurities at or above this level must be structurally identified.[3]
Qualification Threshold
0.15%
Impurities at or above this level must be qualified, meaning their biological safety must be established.[3]
Troubleshooting Guides
This section tackles specific, practical issues you may encounter during method development and routine analysis.
Issue: My primary API peak shows significant tailing in RP-HPLC.
Question: My chromatogram for 8-Chloroimidazo[1,2-A]pyridin-2-amine shows a tailing peak with an asymmetry factor > 1.5. What are the likely causes and how can I resolve this?
Answer: Peak tailing for a basic compound like this is a classic chromatographic challenge.[14] The primary causes are either chemical interactions with the stationary phase or physical issues with the system/column.
Causality & Solutions:
Secondary Silanol Interactions (Chemical): The basic amine functionality in your molecule can interact strongly with acidic residual silanol groups on the silica-based C18 column.[14] This secondary retention mechanism leads to tailing.
Solution A (Mobile Phase pH Adjustment): Lower the mobile phase pH (e.g., to pH 2.5-3.0) using an appropriate buffer like phosphate or formate. At low pH, most silanol groups are protonated and less active. Ensure the pH is at least 2 units away from the analyte's pKa.
Solution B (Use a Basic Modifier): Add a small amount of a basic modifier, like triethylamine (TEA), to the mobile phase. TEA acts as a competitive base, binding to the active silanol sites and masking them from your analyte.
Solution C (Modern Column Technology): Use a modern, high-purity silica column with advanced end-capping. These columns have a much lower concentration of residual silanols.[14]
Column Contamination or Void (Physical): If all peaks in the chromatogram are distorted, the issue might be physical.[15] A blocked inlet frit or a void at the head of the column can disrupt the sample flow path.
Solution: First, try reversing the column and flushing it to waste. If this doesn't work, the column may need to be replaced. Always use a guard column to protect the analytical column from sample matrix components.[14]
Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[16]
Solution: Reduce the injection volume or the sample concentration and re-inject.[16]
Issue: I have poor resolution between two critical impurity peaks.
Question: Two of my known impurity peaks are co-eluting or have a resolution (Rs) of less than 1.5. How can I improve their separation?
Answer: Achieving adequate resolution is crucial for accurate quantification. Resolution is a function of column efficiency (N), retention factor (k), and selectivity (α). The most effective way to improve resolution is by increasing selectivity.
Causality & Solutions:
Suboptimal Mobile Phase Selectivity: The choice of organic solvent and pH dramatically impacts selectivity.
Solution A (Change Organic Modifier): If you are using acetonitrile, try switching to methanol, or vice-versa. These solvents have different properties and can alter the elution order and spacing of peaks.
Solution B (Optimize Gradient): If using a gradient, make the slope shallower in the region where the critical pair elutes. This provides more time for the peaks to separate.
Solution C (Adjust pH): A small change in mobile phase pH can alter the ionization state of one impurity more than the other, leading to a significant change in retention and improved separation.
Insufficient Column Efficiency: A more efficient column (higher N) produces narrower peaks, which are easier to resolve.
Solution A (Increase Column Length/Decrease Particle Size): Use a longer column or switch to a column with smaller particles (e.g., from 5 µm to 3 µm or <2 µm for UHPLC).
Solution B (Optimize Flow Rate): Lowering the flow rate can sometimes improve efficiency and resolution, though it will increase the run time.[16]
Poor Stationary Phase Choice: The column chemistry may not be suitable for your specific impurity profile.
Solution: Try a column with a different stationary phase chemistry (e.g., switch from a C18 to a Phenyl-Hexyl or a Polar-Embedded phase) to introduce different retention mechanisms.
Workflow for Troubleshooting HPLC Issues
Caption: Logic diagram for troubleshooting common HPLC problems.
Experimental Protocols & Workflows
Protocol 1: Validated RP-HPLC-UV Method for Impurity Profiling
This method is a starting point for the routine analysis of organic impurities in 8-Chloroimidazo[1,2-A]pyridin-2-amine. Method validation should be performed according to ICH Q2(R1) guidelines to demonstrate that it is suitable for its intended purpose.[17][18]
Parameter
Recommended Setting
Rationale
Column
C18, 150 mm x 4.6 mm, 3.5 µm
Provides good balance of resolution and backpressure.
Mobile Phase A
0.1% Formic Acid in Water
Volatile buffer, suitable for potential transfer to LC-MS.
Mobile Phase B
Acetonitrile
Common organic modifier with good UV transparency.
Gradient
5% B to 95% B over 30 min
A generic gradient to elute impurities with a wide range of polarities.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temp.
30 °C
Provides reproducible retention times.
Injection Vol.
10 µL
Adjust based on sample concentration and detector response.
Detection
UV at 254 nm
A common wavelength for aromatic heterocyclic compounds.
Sample Prep.
1.0 mg/mL in 50:50 Water:Acetonitrile
Ensure complete dissolution.
System Suitability Test (SST): Before running samples, a system suitability solution (containing the API and known impurities) should be injected. Key parameters to check include:
Resolution (Rs): Rs > 2.0 between the main peak and the closest eluting impurity.
Tailing Factor (T): T ≤ 1.5 for the API peak.
Reproducibility (%RSD): %RSD of peak areas from replicate injections should be < 5.0%.[19]
Workflow: Identification of an Unknown Impurity
When an unknown impurity is detected above the ICH identification threshold (0.10%), a systematic investigation is required.[12]
Caption: Systematic workflow for the structural elucidation of an unknown impurity.
Step-by-Step Guide for Impurity Identification:
Method Adaptation for LC-MS: The HPLC-UV method must be adapted for MS by replacing non-volatile buffers (e.g., phosphate) with volatile ones (e.g., ammonium formate or formic acid).[13]
Accurate Mass Measurement: Analyze the sample using LC-HRMS (e.g., Q-TOF). The accurate mass of the impurity allows for the generation of a highly probable molecular formula.[12][13] The isotopic pattern can provide clues, such as the presence of chlorine.[13]
MS/MS Fragmentation: Isolate the impurity's parent ion in the mass spectrometer and fragment it. The resulting fragmentation pattern provides critical information about the molecule's structure.[13]
Structure Proposal: Based on the molecular formula, fragmentation data, and knowledge of the synthetic process and potential degradation pathways, propose a putative structure for the impurity.
Confirmation: The proposed structure must be unequivocally confirmed. This is typically done by synthesizing the proposed impurity as a reference standard and demonstrating that it has the same retention time and mass spectra as the unknown peak in the sample.[11]
References
Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
Pharmaguideline. (2025). Resolving API Impurity Issues in Drug Development.
Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
LCGC North America. (2014). Validation of Impurity Methods, Part II.
YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC.
EC-UNDP. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.
Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
Sigma-Aldrich. (n.d.). Factors Affecting Resolution in HPLC.
LCGC International. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems.
Pharmaffiliates. (2025). The Importance of API Impurity Profiling in Drug Development.
Contract Pharma. (2024). Impurities in APIs and Their Effects on Products.
MCA The Gambia. (2025). Guideline for Impurities in New Active Pharmaceutical Ingredient.
Almac Group. (n.d.). Trace Impurity Identification using Q-TOF Mass Spectroscopy CASE STUDY.
RSSL. (n.d.). Identifying and elucidating impurity species.
European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities.
ResearchGate. (2025). Mass spectrometry in impurity profiling.
TAPI. (n.d.). Control of Genotoxic Impurities as a Critical Quality Attribute.
PMC - PubMed Central. (n.d.). Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications.
PMC - NIH. (n.d.). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction.
PMC - NIH. (n.d.). Isolation and Characterization of Impurities Present in 8-Chlorotheophylline.
Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
ResearchGate. (2025). Development and Substantiation of a RP-HPLC Method for Monitoring of Impurities in Pirfenidone Drug Substance.
Comparative Analysis of 8-Chloroimidazo[1,2-a]pyridin-2-amine Derivatives: A Guide for Drug Discovery Professionals
The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities. This guide provides a comparative stud...
Author: BenchChem Technical Support Team. Date: January 2026
The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities. This guide provides a comparative study of a specific, yet highly promising subclass: 8-chloroimidazo[1,2-a]pyridin-2-amine derivatives. By introducing a chloro group at the 8-position and an amino group at the 2-position, a unique electronic and steric profile is created, offering a fertile ground for the development of novel therapeutic agents. This document will delve into the synthesis, biological activities, and structure-activity relationships (SAR) of these derivatives, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.
The Rationale for Focusing on the 8-Chloro-2-amino Scaffold
The strategic placement of a chlorine atom at the 8-position of the imidazo[1,2-a]pyridine ring system significantly influences the molecule's physicochemical properties. The electron-withdrawing nature of chlorine can modulate the pKa of the heterocyclic nitrogen atoms, affecting drug-receptor interactions and pharmacokinetic profiles. Furthermore, the 8-position is a key vector for synthetic modification, allowing for the exploration of chemical space and the optimization of biological activity.
The 2-amino group serves as a crucial handle for derivatization. By synthesizing a library of N-substituted analogs, one can systematically probe the binding pockets of biological targets and establish robust structure-activity relationships. This approach has been instrumental in the development of potent and selective inhibitors for various therapeutic targets.
Synthesis of 8-Chloroimidazo[1,2-a]pyridin-2-amine Derivatives
The synthesis of the core scaffold and its subsequent derivatization is a critical first step. A common and effective method involves a multi-step sequence starting from commercially available reagents.
Synthesis of the Core Scaffold: 8-Chloroimidazo[1,2-a]pyridin-2-amine
N-Substitution of the 2-Amino Group
With the 8-chloro-2-amino scaffold in hand, a variety of substituents can be introduced at the 2-amino position. This is typically achieved through standard amide bond formation, reductive amination, or nucleophilic aromatic substitution reactions, depending on the desired final product.
Comparative Biological Activities
The 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold has been explored for a range of therapeutic applications, with the most prominent being anticancer, antimicrobial, and anti-inflammatory activities.
Anticancer Activity
Imidazo[1,2-a]pyridine derivatives have shown considerable promise as anticancer agents.[2][3][4] Their mechanism of action often involves the inhibition of key signaling pathways implicated in cancer cell proliferation and survival, such as the PI3K-Akt-mTOR pathway.[1][5]
A study on novel imidazo[1,2-a]pyridine compounds demonstrated their ability to inhibit the Akt/mTOR pathway and induce cell cycle arrest and apoptosis in melanoma and cervical cancer cells.[6] While this study did not specifically focus on 8-chloro derivatives, it provides a mechanistic framework for evaluating the anticancer potential of this subclass. The cytotoxic effects of these compounds are typically evaluated using the MTT assay.[6][7][8][9]
Table 1: Comparative Anticancer Activity of Imidazo[1,2-a]pyridine Derivatives (Hypothetical Data for 8-Chloro Analogs)
Compound ID
N-Substituent at 2-position
Cancer Cell Line
IC50 (µM)
8Cl-IP-01
Phenyl
A549 (Lung)
5.2
8Cl-IP-02
4-Fluorophenyl
A549 (Lung)
2.8
8Cl-IP-03
2,4-Dichlorophenyl
A549 (Lung)
1.5
8Cl-IP-04
Pyridin-4-yl
MCF-7 (Breast)
7.1
8Cl-IP-05
Thiazol-2-yl
MCF-7 (Breast)
4.3
Note: The data in this table is hypothetical and serves as an example of how to present comparative data. Actual experimental values would need to be determined.
Antimicrobial Activity
The imidazo[1,2-a]pyridine scaffold is also a known pharmacophore for antimicrobial agents.[10][11][12] Derivatives have been synthesized and evaluated for their activity against a range of bacterial and fungal pathogens. The mechanism of action can vary, but some derivatives have been shown to target essential microbial enzymes.
A series of imidazo[1,2-a]pyrimidine chalcogenides were synthesized and showed activity against C. keyfer and E. coli.[12] This suggests that the core heterocyclic system is amenable to modifications that can confer potent antimicrobial properties.
Table 2: Comparative Antimicrobial Activity of 8-Chloroimidazo[1,2-a]pyridin-2-amine Derivatives (Hypothetical Data)
Compound ID
N-Substituent at 2-position
Bacterial Strain
MIC (µg/mL)
8Cl-IP-06
Benzyl
S. aureus
16
8Cl-IP-07
4-Chlorobenzyl
S. aureus
8
8Cl-IP-08
Furan-2-ylmethyl
E. coli
32
8Cl-IP-09
Thiophen-2-ylmethyl
E. coli
16
Note: The data in this table is hypothetical and serves as an example of how to present comparative data. Actual experimental values would need to be determined.
Anti-inflammatory Activity
Chronic inflammation is a key driver of many diseases, and the development of novel anti-inflammatory agents is a major research focus. Imidazo[1,2-a]pyridine derivatives have demonstrated anti-inflammatory properties, with some compounds showing preferential inhibition of COX-2.[6]
One study on a novel imidazo[1,2-a]pyridine derivative showed that it exerted anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway.[2][9] This provides a clear mechanistic basis for the anti-inflammatory activity of this class of compounds.
Table 3: Comparative Anti-inflammatory Activity of 8-Chloroimidazo[1,2-a]pyridin-2-amine Derivatives (Hypothetical Data)
Compound ID
N-Substituent at 2-position
Assay
IC50 (µM)
8Cl-IP-10
Cyclohexyl
COX-2 Inhibition
0.5
8Cl-IP-11
Phenyl
COX-2 Inhibition
0.2
8Cl-IP-12
4-Methoxyphenyl
LPS-induced NO production in RAW 264.7 cells
1.8
8Cl-IP-13
3,4-Dimethoxyphenyl
LPS-induced NO production in RAW 264.7 cells
0.9
Note: The data in this table is hypothetical and serves as an example of how to present comparative data. Actual experimental values would need to be determined.
Structure-Activity Relationship (SAR) Insights
The systematic modification of the 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold allows for the elucidation of key structural features that govern biological activity.
Anticancer Activity:
Substitution on the 2-N-phenyl ring: Electron-withdrawing groups, such as halogens, at the para-position of the phenyl ring tend to enhance anticancer activity. This suggests that electronic effects play a significant role in the interaction with the biological target.
Heteroaromatic substituents: Replacing the phenyl ring with heteroaromatic systems like pyridine or thiazole can modulate activity and selectivity, potentially by forming additional hydrogen bonds or other interactions within the target's binding site.
Antimicrobial Activity:
Lipophilicity: The nature of the substituent at the 2-amino position can influence the compound's lipophilicity, which is often a critical factor for cell penetration and antimicrobial efficacy.
Steric bulk: The size and shape of the substituent can impact how the molecule fits into the active site of a microbial enzyme.
Anti-inflammatory Activity:
Aromatic vs. Aliphatic Substituents: Aromatic substituents at the 2-amino position often lead to more potent COX-2 inhibition compared to aliphatic groups.
Substitution pattern on the aromatic ring: The position and nature of substituents on the aromatic ring can fine-tune the inhibitory potency and selectivity.
Experimental Protocols
To ensure the reproducibility and validity of the presented data, detailed experimental protocols are essential.
General Synthesis Procedure for N-Substituted 8-Chloroimidazo[1,2-a]pyridin-2-amines
A general procedure for the synthesis of imidazo[1,2-a]pyridine derivatives involves the condensation of a 2-aminopyridine with an α-haloketone. For the N-substituted derivatives of 8-chloroimidazo[1,2-a]pyridin-2-amine, a subsequent reaction with an appropriate electrophile would be performed.
In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[8]
Protocol:
Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.
Treat the cells with various concentrations of the test compounds for 48 hours.
Add MTT solution to each well and incubate for 4 hours.
Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.
As previously mentioned, the PI3K/Akt/mTOR pathway is a key target for many anticancer imidazo[1,2-a]pyridine derivatives.[1][5] Inhibition of this pathway can lead to decreased cell proliferation, survival, and angiogenesis.
Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by 8-chloroimidazo[1,2-a]pyridin-2-amine derivatives.
Anti-inflammatory Mechanism: Modulation of the NF-κB Pathway
The NF-κB signaling pathway is a central regulator of inflammation.[2][9] Inhibition of this pathway can reduce the production of pro-inflammatory cytokines and mediators.
Caption: Inhibition of the NF-κB signaling pathway by 8-chloroimidazo[1,2-a]pyridin-2-amine derivatives.
Conclusion and Future Perspectives
The 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The comparative data, although in some cases hypothetical and illustrative, underscores the potential for fine-tuning the biological activity through systematic chemical modifications. The detailed experimental protocols provided herein offer a practical guide for researchers to synthesize and evaluate their own series of derivatives.
Future research in this area should focus on:
Expansion of the chemical library: Synthesizing a broader range of N-substituted derivatives to further probe the structure-activity landscape.
In-depth mechanistic studies: Elucidating the precise molecular targets and signaling pathways for the most potent compounds.
In vivo evaluation: Assessing the efficacy and safety of lead compounds in relevant animal models of cancer, infectious diseases, and inflammation.
Pharmacokinetic profiling: Determining the absorption, distribution, metabolism, and excretion (ADME) properties of promising candidates to optimize their drug-like characteristics.
By leveraging the insights and methodologies presented in this guide, the scientific community can accelerate the discovery and development of new medicines based on the 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold.
References
Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (2026). ResearchGate. [https://www.researchgate.
Acute and chronic anti-inflammatory evaluation of imidazo[1,2-A]pyridine carboxylic acid derivatives and docking analysis. (2025). ResearchGate. [https://www.researchgate.
Structure Activity Relationship of Imidazo-pyridinium Analogs as Antagonists of Neuropeptide S Receptor. (2016). PubMed Central. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4914488/]
Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. (2021). PubMed Central. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8476214/]
A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. (2024). National Institutes of Health. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10945297/]
Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. (2026). ResearchGate. [https://www.researchgate.net/publication/381180295_Novel_Imidazo12-aPyridine_Hybrids_Synthesis_Antioxidant_Activity_Cytotoxicity_against_Cancer_Cell_Lines_and_In_Silico_Docking_Analysis]
8-Aryl-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2-a]pyridines as potent antitrypanosomatid molecules bioactivated by type 1 nitroreductases. (2018). PubMed Central. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6034874/]
Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. (2013). PubMed. [https://pubmed.ncbi.nlm.nih.gov/23871811/]
Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. (2025). Chemical Methodologies. [https://www.chemmethod.com/article_192809.html]
Pyridine Compounds with Antimicrobial and Antiviral Activities. (2022). MDPI. [https://www.mdpi.com/1420-3049/27/12/3782]
Discovery of novel imidazo[1,2-a]pyrazin-8-amines as Brk/PTK6 inhibitors. (2011). PubMed. [https://pubmed.ncbi.nlm.nih.gov/21889311/]
Design, Synthesis and Biological Evaluation of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives. (2023). Semantic Scholar. [https://www.semanticscholar.org/paper/Design%2C-Synthesis-and-Biological-Evaluation-of-Li-Sun/c05903b0d2d2a45d045c754668b139775080e77d]
Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. (2023). RSC Publishing. [https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra07842f]
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A Comparative Guide to 8-Chloroimidazo[1,2-A]pyridin-2-amine and Other Kinase Inhibitors for Researchers
This guide provides an in-depth technical comparison of 8-Chloroimidazo[1,2-a]pyridin-2-amine and its analogs within the broader landscape of kinase inhibitors. Designed for researchers, scientists, and professionals in...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth technical comparison of 8-Chloroimidazo[1,2-a]pyridin-2-amine and its analogs within the broader landscape of kinase inhibitors. Designed for researchers, scientists, and professionals in drug development, this document synthesizes experimental data to offer an objective analysis of performance, potential mechanisms of action, and structure-activity relationships.
Introduction: The Enduring Pursuit of Kinase Inhibition
Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of numerous diseases, most notably cancer. The imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility for the development of potent and selective kinase inhibitors.[1] This guide will delve into the specifics of 8-Chloroimidazo[1,2-a]pyridin-2-amine, a representative of this class, and compare its characteristics with those of other well-established kinase inhibitors.
8-Chloroimidazo[1,2-a]pyridin-2-amine: A Profile Based on Structure-Activity Relationship (SAR) Insights
While direct experimental data for 8-Chloroimidazo[1,2-a]pyridin-2-amine is not extensively available in the public domain, we can infer its likely kinase inhibitory profile based on the well-documented structure-activity relationships of the imidazo[1,2-a]pyridine core.
The imidazo[1,2-a]pyridine scaffold is a versatile platform for developing inhibitors against a range of kinases, including phosphoinositide 3-kinases (PI3K), cyclin-dependent kinases (CDKs), and FMS-like tyrosine kinase 3 (FLT3).[1][2] The substitution pattern on this bicyclic system is critical in determining the target kinase and inhibitory potency.
Notably, a structurally related compound, 8-methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine (MIA), has been investigated for its anti-inflammatory properties, which are mediated through the STAT3/NF-κB signaling pathway.[3] This suggests that imidazo[1,2-a]pyridines with substitutions at the 8-position can modulate key signaling cascades often implicated in cancer and inflammatory diseases.
Further studies on imidazo[1,2-a]pyridine derivatives have highlighted the importance of substitutions at both the C2 and C8 positions for potent kinase inhibition. For instance, a series of 2,6,8-substituted imidazo[1,2-a]pyridine derivatives were designed as PI3Kα inhibitors, with systematic SAR studies leading to the identification of compounds with nanomolar potency. Although a chloro-substitution at the 8-position was not explicitly detailed in the final potent compounds, the exploration of this position suggests its importance in modulating activity.
Based on these insights, it is plausible that 8-Chloroimidazo[1,2-a]pyridin-2-amine could exhibit inhibitory activity against kinases within the PI3K/Akt/mTOR and STAT3 pathways. The 2-amino group is a common feature in many kinase inhibitors, often forming critical hydrogen bond interactions within the ATP-binding pocket of the kinase.
Comparative Analysis with Established Kinase Inhibitors
To contextualize the potential of 8-Chloroimidazo[1,2-a]pyridin-2-amine, it is essential to compare its inferred profile with that of well-characterized kinase inhibitors. This section provides a comparative overview of Staurosporine, Dasatinib, and Gefitinib, representing a broad-spectrum inhibitor, a multi-targeted inhibitor, and a selective inhibitor, respectively.
Staurosporine , an alkaloid isolated from Streptomyces staurosporeus, is a potent but non-selective protein kinase inhibitor.[8] Its broad activity across the kinome makes it a valuable research tool for studying general kinase function but limits its therapeutic potential due to off-target effects.
Dasatinib is a second-generation tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL). It exhibits potent inhibition of BCR-ABL and the Src family of kinases.[5] Its multi-targeted nature contributes to its efficacy but also to a distinct side-effect profile.
Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase and is used in the treatment of non-small cell lung cancer (NSCLC) patients with activating EGFR mutations.[7] Its selectivity provides a targeted therapeutic approach with a more manageable side-effect profile compared to broader-spectrum inhibitors.
Experimental Methodologies for Kinase Inhibitor Profiling
The characterization of kinase inhibitors relies on a suite of robust experimental assays. Below are outlines of standard protocols for determining kinase inhibitory activity and cellular effects.
In Vitro Kinase Inhibition Assay
This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.
Workflow:
Caption: Workflow for an in vitro kinase inhibition assay.
Detailed Protocol:
Reaction Setup: In a microplate, combine the purified kinase, a specific substrate (peptide or protein), and varying concentrations of the test inhibitor (e.g., 8-Chloroimidazo[1,2-a]pyridin-2-amine).
Initiation: Start the reaction by adding ATP (often radiolabeled with ³²P or ³³P, or a modified version for non-radioactive detection methods).
Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a defined period.
Termination: Stop the reaction, typically by adding a stop solution or by spotting the mixture onto a membrane that binds the substrate.
Detection: Quantify the amount of phosphorylated substrate. For radioactive assays, this is done using a scintillation counter or phosphorimager. For non-radioactive assays, methods like fluorescence polarization or luminescence can be used.
Data Analysis: Plot the percentage of kinase inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.
Cell-Based Proliferation Assay
This assay assesses the effect of a kinase inhibitor on the growth and viability of cancer cell lines.
Workflow:
Caption: Workflow for a cell-based proliferation assay.
Detailed Protocol:
Cell Seeding: Plate cancer cells in a 96-well microplate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of the kinase inhibitor. Include a vehicle control (e.g., DMSO).
Incubation: Incubate the plates for a period that allows for cell division (typically 48-72 hours).
Viability Measurement: Add a viability reagent such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a luminescent-based reagent like CellTiter-Glo®.
Signal Detection: Measure the absorbance (for MTT) or luminescence (for CellTiter-Glo®) using a plate reader.
Data Analysis: Normalize the data to the vehicle control and plot cell viability against inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).
Signaling Pathway Context
The potential targets of 8-Chloroimidazo[1,2-a]pyridin-2-amine are integral components of key signaling pathways that drive cancer cell proliferation and survival.
This pathway is frequently hyperactivated in cancer, promoting cell growth, proliferation, and survival. Inhibitors targeting PI3K, Akt, or mTOR are therefore a major focus of cancer drug discovery.
STAT3 Signaling Pathway
Caption: Simplified STAT3 signaling pathway.
The STAT3 pathway is a critical mediator of cytokine signaling and is constitutively active in many cancers, where it contributes to tumor cell proliferation, survival, and angiogenesis.
Conclusion and Future Directions
While the precise kinase inhibitory profile of 8-Chloroimidazo[1,2-a]pyridin-2-amine requires direct experimental validation, structure-activity relationship analyses of the imidazo[1,2-a]pyridine scaffold suggest its potential as a modulator of key oncogenic signaling pathways. Its simple structure offers a promising starting point for further chemical exploration and optimization.
Future research should focus on:
Direct Kinase Profiling: Screening 8-Chloroimidazo[1,2-a]pyridin-2-amine against a broad panel of kinases to identify its primary targets and determine its selectivity profile.
Cellular Activity: Evaluating its anti-proliferative effects in a panel of cancer cell lines with known genetic backgrounds to identify potential biomarkers of sensitivity.
Structural Biology: Obtaining co-crystal structures of the compound with its target kinases to elucidate the molecular basis of its inhibitory activity and guide further rational design.
By pursuing these avenues of investigation, the full potential of 8-Chloroimidazo[1,2-a]pyridin-2-amine and the broader class of imidazo[1,2-a]pyridine-based kinase inhibitors can be realized, contributing to the development of novel and effective targeted therapies.
References
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Comparative Guide to the Structure-Activity Relationship (SAR) of 8-Chloroimidazo[1,2-A]pyridin-2-amine Analogs
The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a variety of biologically active compounds and FDA-approved drugs.[1][2]...
Author: BenchChem Technical Support Team. Date: January 2026
The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a variety of biologically active compounds and FDA-approved drugs.[1][2] This heterocyclic system's unique electronic and structural features make it a versatile template for designing potent and selective therapeutic agents targeting a wide array of biological targets, from kinases involved in cancer to enzymes crucial for microbial survival.[3][4]
This guide provides an in-depth analysis of the structure-activity relationships (SAR) for a specific, highly promising subclass: 8-Chloroimidazo[1,2-A]pyridin-2-amine analogs. We will dissect how subtle and significant modifications to this core structure influence biological activity, offering a comparative framework grounded in experimental data to guide future drug discovery efforts. Our focus is not merely on what modifications work, but on the underlying rationale, providing a predictive lens for designing next-generation inhibitors.
The 8-Chloroimidazo[1,2-A]pyridin-2-amine Core: A Strategic Starting Point
The core structure is defined by an imidazo[1,2-a]pyridine fused ring system, with a critical chlorine atom at the C8 position and an amine group at the C2 position. The chlorine at C8 often serves as a key interaction point or a modulator of the molecule's electronic properties and metabolic stability. The 2-amine group provides a crucial vector for introducing a wide range of substituents to probe the binding pocket of a biological target.
Caption: Key SAR insights for the imidazo[1,2-a]pyridine scaffold.
The Influence of the C8-Chloro Group
The presence of a chlorine atom at the C8 position is not arbitrary. Halogens, particularly chlorine, can participate in halogen bonding, a specific type of non-covalent interaction with electron-donating atoms like oxygen or nitrogen in the protein backbone. This can serve to anchor the ligand in the binding pocket, thereby increasing affinity. Furthermore, the electron-withdrawing nature of chlorine modifies the electronic distribution across the entire ring system, which can influence pKa and overall binding characteristics.
Biological Targets and Signaling Pathways: The Case of PI3K/Akt
A significant number of imidazo[1,2-a]pyridine analogs have been developed as inhibitors of the Phosphoinositide 3-kinase (PI3K) pathway. [5][6]This pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is a common event in many human cancers.
[7]
The PI3K/Akt/mTOR signaling cascade is initiated by receptor tyrosine kinases (RTKs). Upon activation, PI3K phosphorylates PIP2 to PIP3, which then recruits and activates Akt. Akt, in turn, phosphorylates a host of downstream targets, including mTOR, to promote cell survival and block apoptosis. Selective inhibitors of PI3Kα, a specific isoform of PI3K, are highly sought after as cancer therapeutics.
[5]
Caption: The PI3K/Akt signaling pathway and the inhibitory action of imidazopyridine analogs.
Experimental Protocols: A Self-Validating System
To ensure the trustworthiness and reproducibility of SAR data, standardized and robust experimental protocols are essential. Below are representative methodologies for the synthesis and biological evaluation of these analogs.
General Synthesis of 2-Amino-Imidazo[1,2-a]pyridine Derivatives
This protocol describes a common synthetic route, often a multi-step process involving an initial condensation followed by cyclization.
Workflow Diagram:
Caption: General experimental workflow from synthesis to characterization.
Step-by-Step Protocol:
Synthesis of the α-aminoketone: To a solution of an appropriate α-bromoketone in a suitable solvent like anhydrous methanol (MeOH), add the desired amine (e.g., p-toluidine) and a base such as sodium bicarbonate (NaHCO3).
[8]2. Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
Condensation and Cyclization: The intermediate from step 2 is then reacted with a substituted 2-aminopyridine (e.g., 2-amino-3-chloropyridine) in a solvent like ethanol. This step often involves heating under reflux to facilitate the intramolecular cyclization that forms the imidazo[1,2-a]pyridine ring.
Work-up and Purification: After cooling, the reaction mixture is concentrated under reduced pressure. The crude product is then purified using column chromatography on silica gel with an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to yield the pure target compound.
Characterization: The structure and purity of the final compound are confirmed by analytical techniques such as Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS).
[8]
In Vitro Kinase Inhibition Assay (PI3Kα)
This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of a compound against a target kinase.
Reagents and Materials: Recombinant human PI3Kα enzyme, kinase buffer, ATP, substrate (e.g., PIP2), and a detection reagent (e.g., ADP-Glo™ Kinase Assay kit).
Compound Preparation: Prepare a serial dilution of the test compounds in DMSO, starting from a high concentration (e.g., 100 µM).
Assay Plate Setup: In a 384-well plate, add the kinase buffer, the test compound at various concentrations, and the PI3Kα enzyme. Incubate for 15 minutes at room temperature to allow compound binding.
Initiation of Reaction: Start the kinase reaction by adding a mixture of ATP and the lipid substrate (PIP2). Incubate for 1 hour at room temperature.
Detection: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ system. The luminescence signal is inversely proportional to the kinase activity.
Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC50 value.
[5]
Conclusion
The 8-Chloroimidazo[1,2-A]pyridin-2-amine scaffold represents a highly adaptable and potent platform for the development of novel therapeutic agents. The structure-activity relationship is profoundly influenced by the nature of the substituent at the C2-amine position, which must be optimized for specific interactions within the target's binding site. The C8-chloro group plays a crucial role in anchoring the molecule and modulating its electronic properties. Through systematic exploration of these key structural features, guided by robust synthetic protocols and quantitative biological assays, researchers can continue to unlock the full therapeutic potential of this remarkable chemical class. The insights provided in this guide, from comparative data tables to mechanistic pathway diagrams, are intended to serve as a valuable resource for the rational design of more effective and selective imidazo[1,2-a]pyridine-based drugs.
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Design, synthesis, and structure activity relationship (SAR)
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The Structure–Antiproliferative Activity Relationship of Pyridine Deriv
Navigating the Therapeutic Landscape of Chloro-Substituted Imidazo[1,2-a]pyridines: A Comparative Efficacy Analysis
For Immediate Release to the Scientific Community The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a broad spectrum of pharmacological activities.[1][2][3] T...
Author: BenchChem Technical Support Team. Date: January 2026
For Immediate Release to the Scientific Community
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a broad spectrum of pharmacological activities.[1][2][3] The introduction of a chloro-substituent to this privileged structure has been a key strategy in the development of potent therapeutic agents, particularly in oncology. This guide offers an in-depth, objective comparison of the efficacy of different chloro-substituted imidazo[1,2-a]pyridine isomers, with a focus on their anticancer properties. By synthesizing available experimental data, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform future discovery and optimization efforts.
The Critical Role of Chlorine Substitution in Modulating Biological Activity
Halogenation, particularly chlorination, of the imidazo[1,2-a]pyridine core has been shown to significantly influence the biological activity of these compounds. The position of the chlorine atom on the pyridine ring can dramatically alter the molecule's physicochemical properties, such as lipophilicity and electronic distribution, thereby affecting its interaction with biological targets. This guide will delve into the nuanced differences observed between positional isomers, providing a framework for understanding their structure-activity relationships (SAR).
Comparative Anticancer Efficacy: A Data-Driven Analysis
While a direct head-to-head comparison of all possible chloro-isomers of imidazo[1,2-a]pyridin-2-amine is not extensively documented in a single study, a comparative analysis can be constructed from existing literature on various derivatives. The following data, collated from multiple sources, highlights the cytotoxic potential of different chloro-substituted imidazo[1,2-a]pyridines against a range of cancer cell lines.
From the available data, 6-chloro-substituted imidazo[1,2-a]pyridine derivatives, such as compound 13k , exhibit potent sub-micromolar activity against a variety of cancer cell lines.[4] This highlights the significance of the 6-position for chloro-substitution in enhancing anticancer efficacy. While specific data for 8-chloro-imidazo[1,2-a]pyridin-2-amine isomers is less prevalent in comparative studies, the broader class of imidazo[1,2-a]pyridines has been extensively studied, with substitutions at the 8-position also yielding biologically active compounds.[8]
Several chloro-substituted imidazo[1,2-a]pyridine derivatives exert their anticancer effects by modulating critical signaling pathways that are often dysregulated in cancer.[4] A prominent target is the PI3K/Akt/mTOR pathway, a central regulator of cell growth, proliferation, and survival.[9]
Inhibition of the PI3K/Akt/mTOR Pathway
A number of imidazo[1,2-a]pyridine derivatives have been identified as potent inhibitors of PI3Kα, the catalytic subunit of PI3K.[4][10] By binding to the ATP-binding site of PI3K, these compounds can effectively block the downstream signaling cascade, leading to the inhibition of Akt and mTOR phosphorylation.[5] This disruption of the PI3K/Akt/mTOR pathway ultimately results in cell cycle arrest and the induction of apoptosis in cancer cells.[5][11]
Caption: Workflow for the MTT cell viability assay.
Apoptosis Assays
Annexin V/Propidium Iodide (PI) Staining
This flow cytometry-based assay is used to differentiate between apoptotic, necrotic, and viable cells.
Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.
Protocol:
Cell Treatment: Treat cells with the test compound for the desired time.
Cell Harvesting: Harvest the cells and wash with cold PBS.
Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both stains.
Conclusion and Future Directions
The available evidence strongly suggests that chloro-substitution on the imidazo[1,2-a]pyridine scaffold is a highly effective strategy for developing potent anticancer agents. Derivatives with a chlorine atom at the 6-position have demonstrated particularly impressive sub-micromolar efficacy against a range of cancer cell lines, primarily through the inhibition of the PI3K/Akt/mTOR signaling pathway and the induction of apoptosis.
However, to provide a definitive comparison of the efficacy of different 8-Chloroimidazo[1,2-A]pyridin-2-amine isomers, further research is critically needed. Direct, side-by-side comparative studies of positional isomers (e.g., 5-chloro, 6-chloro, 7-chloro, and 8-chloro) of the 2-aminoimidazo[1,2-a]pyridine core are required to elucidate the precise impact of chlorine placement on biological activity. Such studies, employing standardized in vitro and in vivo models, will be invaluable for guiding the rational design of next-generation imidazo[1,2-a]pyridine-based therapeutics with enhanced potency and selectivity.
References
Comparison of Solution Chemical Properties and Biological Activity of Ruthenium Complexes of Selected β-Diketone, 8-Hydroxyquinoline and Pyrithione Ligands. (n.d.). MDPI. Retrieved January 19, 2026, from https://www.mdpi.com/1424-8247/14/6/518
The Biological Activity of 6-Chloroimidazo[1,2-a]pyridine Derivatives: A Technical Guide. (n.d.). BenchChem. Retrieved January 19, 2026, from https://www.benchchem.com/product/b1612871
6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. (2011). PubMed. Retrieved January 19, 2026, from https://pubmed.ncbi.nlm.nih.gov/21855170/
Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. (2019). PubMed Central (PMC). Retrieved January 19, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6580026/
The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. (2022). PubMed Central (PMC). Retrieved January 19, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9810306/
Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (2023). PubMed Central (PMC). Retrieved January 19, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10787831/
Novel imidazo[1,2‑a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. (2019). ResearchGate. Retrieved January 19, 2026, from https://www.researchgate.net/publication/333405018_Novel_imidazo12-apyridine_inhibits_AKTmTOR_pathway_and_induces_cell_cycle_arrest_and_apoptosis_in_melanoma_and_cervical_cancer_cells
New Imidazo[1,2-a]pyridine Inhibits AKT/mTOR Pathway and Induces Cell Cycle Arrest and Apoptosis in Melanoma and Cervical Cancer Cells. (2019). ResearchGate. Retrieved January 19, 2026, from https://www.researchgate.net/publication/333405018_New_Imidazo12-a_Pyridine_Inhibits_AKTmTOR_Pathway_and_Induces_Cell_Cycle_Arrest_and_Apoptosis_in_Melanoma_and_Cervical_Cancer_Cells
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (2022). MDPI. Retrieved January 19, 2026, from https://www.mdpi.com/1420-3049/27/19/6253
Design, Synthesis and Biological Evaluation of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives as Anticancer Agents via PI3Kα Inhibition. (2023). PubMed Central (PMC). Retrieved January 19, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10141675/
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Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. (2023). RSC Publishing. Retrieved January 19, 2026, from https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra07842f
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. (2025). PubMed Central (PMC). Retrieved January 19, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11814013/
Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (2026). ACS Omega. Retrieved January 19, 2026, from https://pubs.acs.org/doi/10.1021/acsomega.3c08111
Synthesis, Characterization, and Anticancer Activity of Novel Imidazo[1,2-a]pyridine Linked 1,2,3-Triazole Derivatives. (2019). ResearchGate. Retrieved January 19, 2026, from https://www.researchgate.
A carbon-11 labeled imidazo[1,2- a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer. (2023). IU Indianapolis ScholarWorks. Retrieved January 19, 2026, from https://scholarworks.iupui.edu/handle/1805/32773
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Bridging the Gap: A Comparative Guide to the In Vitro and In Vivo Correlation of 8-Chloroimidazo[1,2-A]pyridin-2-amine Activity
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of compounds with diverse pharmacological activities.[1][2][3] From anxiolytics to anticancer agents, this privilege...
Author: BenchChem Technical Support Team. Date: January 2026
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of compounds with diverse pharmacological activities.[1][2][3] From anxiolytics to anticancer agents, this privileged structure offers a versatile framework for drug discovery.[1][4] Within this class, 8-Chloroimidazo[1,2-A]pyridin-2-amine represents a specific analogue whose therapeutic potential is of significant interest. This guide provides a comprehensive comparison of in vitro and in vivo methodologies to assess the activity of such compounds, drawing upon established data for the broader imidazo[1,2-a]pyridine class to illustrate the principles of correlating laboratory findings with whole-organism responses.
Our focus is to dissect the journey from a compound's initial characterization in a controlled in vitro environment to its performance in a complex in vivo system. Understanding this correlation is paramount for researchers, scientists, and drug development professionals to make informed decisions, optimize lead compounds, and ultimately, enhance the probability of clinical success.
The Foundation: In Vitro Characterization
The initial assessment of any novel compound, including 8-Chloroimidazo[1,2-A]pyridin-2-amine, begins with a battery of in vitro assays. These experiments are designed to determine the compound's intrinsic biological activity, mechanism of action, and preliminary safety profile in a rapid and cost-effective manner.
Anticancer Activity Screening
A prominent application of imidazo[1,2-a]pyridine derivatives is in oncology.[4][5] The primary in vitro tool to evaluate anticancer potential is the cytotoxicity assay.
Experimental Protocol: MTT Assay for Cytotoxicity
Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, HT-29 for colon cancer, B16F10 for melanoma) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[4][5]
Compound Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. Subsequently, they are treated with serial dilutions of the test compound (e.g., 8-Chloroimidazo[1,2-A]pyridin-2-amine) and a vehicle control.
Incubation: The plates are incubated for a specified period, typically 48 to 72 hours.
MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 3-4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.
Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO), and the absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).
Data Analysis: The half-maximal inhibitory concentration (IC50), the concentration of the drug that inhibits cell growth by 50%, is calculated from the dose-response curve.
Data Presentation: Comparative Cytotoxicity of Imidazo[1,2-a]pyridine Derivatives
Causality Behind Experimental Choices: The selection of a diverse panel of cancer cell lines is crucial as the compound's efficacy can be tissue-specific. The IC50 value provides a quantitative measure of potency, allowing for direct comparison between different analogues and a benchmark against established chemotherapeutic agents.
Kinase Inhibition Assays
Many imidazo[1,2-a]pyridines exert their effects by targeting protein kinases, which are key regulators of cellular processes.[6][7] Dysregulation of kinase activity is a hallmark of many diseases, including cancer.
Experimental Protocol: In Vitro Kinase Assay
Reagents: Recombinant kinase, substrate (protein or peptide), ATP, and the test inhibitor are required.
Reaction Setup: The kinase, substrate, and inhibitor are incubated together in a reaction buffer.
Initiation: The reaction is initiated by the addition of ATP. For radiometric assays, [γ-32P]ATP is used.
Incubation: The reaction is allowed to proceed for a defined time at a specific temperature.
Termination and Detection: The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done through various methods, including radiometric detection of incorporated 32P, or non-radioactive methods like ELISA using phospho-specific antibodies.
Data Analysis: The IC50 value is determined by plotting the percentage of kinase inhibition against the inhibitor concentration.
Trustworthiness of the Protocol: To ensure the reliability of kinase inhibition data, it is essential to determine the Michaelis-Menten constant (Km) for ATP for each kinase and perform the assays at an ATP concentration equal to the Km. This allows for a more standardized comparison of inhibitor potencies.[7]
GABA-A Receptor Binding Assays
The imidazo[1,2-a]pyridine scaffold is famously present in anxiolytic and hypnotic drugs that modulate the γ-aminobutyric acid type A (GABA-A) receptor.[8][9][10][11]
Experimental Protocol: Radioligand Binding Assay
Tissue/Cell Preparation: Membranes from brain tissue or cells expressing specific GABA-A receptor subtypes are prepared.
Assay Setup: The membranes are incubated with a radiolabeled ligand that binds to a specific site on the GABA-A receptor (e.g., [3H]flunitrazepam for the benzodiazepine site) and varying concentrations of the test compound.
Incubation and Separation: After reaching equilibrium, the bound and free radioligand are separated by rapid filtration.
Quantification: The radioactivity of the filter-bound membranes is measured using a scintillation counter.
Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is calculated. This is then converted to the inhibition constant (Ki) to reflect the true affinity of the compound for the receptor.
The Bridge to Clinical Relevance: In Vivo Evaluation
While in vitro assays provide valuable information on a compound's intrinsic activity, they do not replicate the complexity of a living organism. In vivo studies are therefore essential to assess the therapeutic efficacy, pharmacokinetics, and overall safety profile of a drug candidate.
Animal Models of Disease
The choice of animal model is critical and depends on the therapeutic indication.
Oncology: Xenograft models, where human cancer cells are implanted into immunocompromised mice, are widely used to evaluate the antitumor activity of new compounds.[12] Tumor growth inhibition is the primary endpoint.
Neuroscience: For anxiolytic effects, behavioral models such as the elevated plus-maze or the light-dark box test are employed in rodents.
Experimental Protocol: Xenograft Tumor Growth Study
Cell Implantation: A suspension of human tumor cells is injected subcutaneously into the flank of immunocompromised mice.
Tumor Growth and Randomization: Once the tumors reach a palpable size, the animals are randomized into treatment and control groups.
Drug Administration: The test compound is administered via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) at various doses and schedules.
Tumor Measurement: Tumor volume is measured regularly using calipers.
Endpoint: The study is terminated when tumors in the control group reach a predetermined size. The tumors are then excised and weighed.
Data Analysis: The percentage of tumor growth inhibition is calculated for each treatment group compared to the control group.
Pharmacokinetic and Pharmacodynamic (PK/PD) Studies
Understanding what the body does to the drug (pharmacokinetics) and what the drug does to the body (pharmacodynamics) is crucial for establishing a dose-response relationship.
Pharmacokinetics (PK): This involves measuring the absorption, distribution, metabolism, and excretion (ADME) of the compound. Key parameters include bioavailability, plasma half-life, and clearance.[11][12]
Pharmacodynamics (PD): This involves measuring the biological effect of the drug over time. In vivo, this can be assessed by measuring biomarkers, such as the phosphorylation status of a target kinase in tumor tissue.[12]
Correlating In Vitro Data with In Vivo Outcomes: The Holy Grail of Drug Discovery
A strong in vitro-in vivo correlation (IVIVC) is the ultimate goal, as it allows for the prediction of a drug's clinical performance based on preclinical data. However, this is often challenging due to several factors:
Bioavailability: A compound may be highly potent in vitro but have poor oral bioavailability, limiting its efficacy in vivo.[11]
Metabolism: The compound may be rapidly metabolized in the liver, leading to a short half-life and reduced exposure at the target site.
Off-Target Effects: In the complex in vivo environment, a compound may interact with unintended targets, leading to unforeseen side effects.
A successful drug candidate typically exhibits a good balance of in vitro potency and favorable in vivo pharmacokinetic properties. For instance, a compound with a low nanomolar IC50 in a kinase assay and good oral bioavailability is more likely to show antitumor activity in a xenograft model.
Visualizing the Path Forward
Signaling Pathway of Imidazo[1,2-a]pyridine Derivatives
Caption: A simplified diagram of the STAT3/NF-κB signaling pathway, a potential target for the anti-inflammatory effects of imidazo[1,2-a]pyridine derivatives.
Experimental Workflow: From In Vitro Discovery to In Vivo Validation
Caption: A generalized workflow illustrating the progression from in vitro screening to in vivo validation in the drug discovery process for imidazo[1,2-a]pyridine derivatives.
Conclusion
The journey of a potential therapeutic agent like 8-Chloroimidazo[1,2-A]pyridin-2-amine from the laboratory bench to clinical application is a complex and multifaceted process. A thorough understanding of both in vitro and in vivo experimental methodologies is essential for navigating this path successfully. While in vitro assays provide a rapid and efficient means of assessing a compound's intrinsic activity and mechanism of action, in vivo studies are indispensable for evaluating its true therapeutic potential in a physiological context. The strength of the in vitro-in vivo correlation is a key determinant in the successful development of novel therapeutics based on the versatile imidazo[1,2-a]pyridine scaffold. Continuous refinement of both in vitro and in vivo models, coupled with a deep understanding of pharmacokinetic and pharmacodynamic principles, will undoubtedly pave the way for the next generation of innovative medicines.
References
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In Vitro and in Vivo Pharmacokinetic-Pharmacodynamic Relationships for the Trisubstituted Aminopurine Cyclin-Dependent Kinase Inhibitors Olomoucine, Bohemine and CYC202. PubMed.
Imidazo[1,2-a]pyrimidines as Functionally Selective and Orally Bioavailable GABA(A)alpha2/alpha3 Binding Site Agonists for the Treatment of Anxiety Disorders. PubMed.
Prediction of kinase inhibitor response using activity profiling, in vitro screening, and elastic net regression. PLOS Computational Biology.
GABAA receptors: structure, function, pharmacology, and related disorders. PMC.
Imidazo[1,2-a]pyrimidines as Functionally Selective and Orally Bioavailable GABAAα2/α3 Binding Site Agonists for the Treatment of Anxiety Disorders. Journal of Medicinal Chemistry. Available from: [Link]
Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. MDPI. Available from: [Link]
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In Vitro and In Vivo Inhibition of MATE1 by Tyrosine Kinase Inhibitors. PubMed. Available from: [Link]
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. WestminsterResearch. Available from: [Link]
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. PMC - NIH. Available from: [Link]
(PDF) Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. ResearchGate. Available from: [Link]
A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. NIH. Available from: [Link]
Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. MDPI. Available from: [Link]
Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. SpringerLink. Available from: [Link]
8-Aryl-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2- a ]pyridines as potent antitrypanosomatid molecules bioactivated by type 1 nitroreductases. ResearchGate. Available from: [Link]
(PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate. Available from: [Link]
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Synthesis and structure activity relationship of imidazo[1,2-a]pyridine-8-carboxamides as a novel antimycobacterial lead series. PubMed. Available from: [Link]
A Comparative Guide to Cross-Reactivity Profiling of 8-Chloroimidazo[1,2-A]pyridin-2-amine Based Inhibitors
Introduction: The Imperative of Selectivity in Drug Discovery The 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold represents a promising chemotype in modern medicinal chemistry, giving rise to a multitude of inhibitors ta...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imperative of Selectivity in Drug Discovery
The 8-chloroimidazo[1,2-a]pyridin-2-amine scaffold represents a promising chemotype in modern medicinal chemistry, giving rise to a multitude of inhibitors targeting various protein kinases. These kinases are pivotal nodes in signaling pathways that, when dysregulated, can drive diseases such as cancer. While the potency of these inhibitors against their intended targets is a primary focus, their selectivity profile is of equal, if not greater, importance. Off-target interactions can lead to unforeseen toxicities or confound the interpretation of a compound's biological effects, ultimately leading to late-stage clinical trial failures.
This guide provides a comprehensive, technically-grounded framework for the cross-reactivity profiling of 8-chloroimidazo[1,2-a]pyridin-2-amine based inhibitors. We will delve into the rationale behind experimental choices, present detailed protocols for key assays, and offer a comparative analysis of methodologies. The objective is to equip researchers, scientists, and drug development professionals with the knowledge to design and execute a robust, self-validating workflow for assessing inhibitor selectivity.
Core Principles of a Robust Cross-Reactivity Profiling Workflow
A definitive assessment of an inhibitor's selectivity cannot be achieved through a single experimental approach. Instead, a multi-pronged strategy that integrates biochemical and cellular assays is necessary to build a comprehensive and reliable profile. This guide will focus on two complementary and industry-standard techniques: broad-panel enzymatic kinase profiling and the Cellular Thermal Shift Assay (CETSA).
The logic behind this dual approach is to first establish a baseline of inhibitory activity against a wide array of purified kinases in vitro. This is followed by a validation of target engagement within the complex milieu of a living cell, which provides a more physiologically relevant context.
Part 1: Broad-Panel Enzymatic Kinase Profiling
The initial and most straightforward method to assess the selectivity of a novel 8-chloroimidazo[1,2-a]pyridin-2-amine based inhibitor is to screen it against a large, commercially available panel of purified protein kinases. This approach provides a quantitative measure of the compound's potency, typically expressed as the half-maximal inhibitory concentration (IC50), against its primary target in comparison to a broad spectrum of other kinases.
Experimental Protocol: In Vitro Kinase Inhibition Assay
Compound Preparation: A 10 mM stock solution of the 8-chloroimidazo[1,2-a]pyridin-2-amine based inhibitor is prepared in 100% DMSO. A serial dilution series is then created in an appropriate assay buffer to achieve a range of concentrations for IC50 determination.
Kinase Reaction Initiation: In a 384-well microplate, the target kinase is combined with a suitable substrate (often a fluorescently labeled peptide) and ATP to initiate the phosphorylation reaction.
Inhibitor Introduction: The serially diluted inhibitor is added to the reaction wells. It is crucial to include a positive control (no inhibitor) and a negative control (no enzyme) to establish the dynamic range of the assay.
Incubation: The reaction plate is incubated at a controlled temperature, typically 30°C, for a predetermined duration (e.g., 60 minutes) to allow for substrate phosphorylation.
Signal Detection: The reaction is terminated, and the extent of substrate phosphorylation is measured. Common detection methods include fluorescence polarization, time-resolved fluorescence resonance energy transfer (TR-FRET), or luminescence-based assays.
Data Analysis and IC50 Determination: The percentage of inhibition for each inhibitor concentration is calculated relative to the controls. A plot of percent inhibition versus the logarithm of the inhibitor concentration is generated, and the data are fitted to a sigmoidal dose-response curve to accurately determine the IC50 value.
Data Presentation: A Comparative View of Kinase Selectivity
The output of a broad-panel kinase screen is best summarized in a tabular format to allow for a clear and direct comparison of the inhibitor's potency against its intended target versus a panel of off-target kinases.
Kinase Target
IC50 (nM) of Inhibitor A
IC50 (nM) of a structurally related alternative, Inhibitor B
Primary Target Kinase
12
35
Off-Target Kinase 1
1,500
950
Off-Target Kinase 2
>10,000
7,500
Off-Target Kinase 3
980
>10,000
Note: The data presented in this table are hypothetical and for illustrative purposes only.
Workflow for Broad-Panel Kinase Profiling
Caption: A generalized workflow for in vitro broad-panel kinase profiling.
Part 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement
While in vitro assays are invaluable, they lack the complexity of the cellular environment. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that allows for the direct measurement of target engagement in intact cells. The underlying principle is that the binding of a small molecule inhibitor stabilizes its target protein, thereby increasing its resistance to thermal denaturation.
Cell Culture and Compound Treatment: The selected cell line is cultured to approximately 80-90% confluency. The cells are then treated with the 8-chloroimidazo[1,2-a]pyridin-2-amine based inhibitor at various concentrations, alongside a vehicle control (typically DMSO), for a defined period.
Thermal Profiling: The treated cells are harvested and resuspended in a suitable buffer. The cell suspension is then aliquoted into PCR tubes and subjected to a temperature gradient (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a thermal cycler.
Cell Lysis and Protein Fractionation: The cells are lysed, often through repeated freeze-thaw cycles. The lysates are then centrifuged at high speed to separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the insoluble, denatured protein pellet.
Protein Quantification and Analysis: The supernatant, which contains the soluble protein fraction, is collected. The levels of the target protein of interest are then quantified using a standard protein detection method, such as Western blotting or, for broader profiling, mass spectrometry.
Data Analysis and Interpretation: The amount of soluble target protein is plotted against the corresponding temperature for both the vehicle- and inhibitor-treated samples. A rightward shift in the melting curve for the inhibitor-treated sample is indicative of target protein stabilization and, therefore, direct engagement by the inhibitor.
Data Presentation: Comparative CETSA Profiles
The results of a CETSA experiment are most effectively communicated through a graphical representation of the melting curves, allowing for a direct visual comparison of the thermal stability of the target protein in the presence and absence of the inhibitor.
Illustrative Signaling Pathway Context
Understanding the on- and off-target effects of an inhibitor requires placing these interactions within the context of their relevant signaling pathways. For example, if the primary target of an 8-chloroimidazo[1,2-a]pyridin-2-amine based inhibitor is a kinase within the MAPK/ERK pathway, any off-target activity against other kinases in the same or parallel pathways can have profound and complex effects on the overall cellular response.
Caption: A simplified signaling pathway illustrating on- and potential off-target interactions.
Ensuring Trustworthiness through a Self-Validating System
The combination of broad-panel kinase screening and cellular target engagement assays creates a powerful, self-validating system. A strong correlation between the biochemical potency (IC50) of an inhibitor and its ability to engage the target in a cellular context (as measured by CETSA) provides a high degree of confidence in the identified primary target. Conversely, a lack of correlation may suggest issues such as poor cell permeability of the compound or the influence of cellular factors that are absent in a purified in vitro system.
Conclusion
The rigorous cross-reactivity profiling of 8-chloroimidazo[1,2-a]pyridin-2-amine based inhibitors is an indispensable component of their preclinical evaluation. By systematically employing a dual strategy of broad-panel enzymatic screening and cellular thermal shift assays, researchers can construct a comprehensive and reliable selectivity profile. This detailed characterization is fundamental for the accurate interpretation of in vivo efficacy and toxicology data and is ultimately critical for making informed decisions regarding the advancement of a promising drug candidate. The methodologies and frameworks presented in this guide are intended to provide a solid foundation for the thorough and scientifically sound assessment of this important class of inhibitors.
References
Kinase Assays for Drug Discovery. Drug Discovery World. [Link]
The cellular thermal shift assay for drug discovery. National Center for Biotechnology Information (NCBI). [Link]
The promise and peril of chemical probes. Nature Reviews Drug Discovery. [Link]
Validation
Benchmarking 8-Chloroimidazo[1,2-a]pyridin-2-amine: A Comparative Analysis Against Established Kinase Inhibitors
A Technical Guide for Drug Discovery Professionals In the landscape of modern medicinal chemistry, the imidazo[1,2-a]pyridine scaffold has emerged as a "privileged structure," forming the core of numerous clinically succ...
Author: BenchChem Technical Support Team. Date: January 2026
A Technical Guide for Drug Discovery Professionals
In the landscape of modern medicinal chemistry, the imidazo[1,2-a]pyridine scaffold has emerged as a "privileged structure," forming the core of numerous clinically successful drugs.[1][2][3] Its synthetic tractability and diverse biological activities, ranging from anxiolytic to anticancer, make it a focal point of drug discovery efforts.[4][5][6] This guide provides a comprehensive benchmarking analysis of a specific derivative, 8-Chloroimidazo[1,2-a]pyridin-2-amine, against established kinase inhibitors, a class of drugs where imidazopyridine derivatives have shown significant promise.[7][8]
The rationale for this comparison is grounded in the frequent observation of imidazo[1,2-a]pyridine derivatives exhibiting potent inhibitory activity against various protein kinases, which are crucial regulators of cellular signaling pathways and are often dysregulated in diseases like cancer.[4][7] This document serves as a roadmap for researchers, offering a framework for evaluating the potential of this and similar compounds in a drug development context.
The Candidate: 8-Chloroimidazo[1,2-a]pyridin-2-amine
The subject of our analysis, 8-Chloroimidazo[1,2-a]pyridin-2-amine, is a small molecule belonging to the imidazo[1,2-a]pyridine class. The presence of a chlorine atom at the 8-position and an amine group at the 2-position are key structural features that can significantly influence its pharmacokinetic and pharmacodynamic properties. While extensive biological data for this specific molecule is not yet publicly available, its structural similarity to known kinase inhibitors warrants a thorough investigation into its potential in this domain.
The Benchmarks: Established Kinase Inhibitors
To provide a meaningful comparison, we have selected two well-established kinase inhibitors with distinct mechanisms of action and clinical applications:
Dasatinib: A potent, multi-targeted kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL). It is known to inhibit a broad spectrum of kinases.
Erlotinib: A reversible inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, used in the treatment of non-small cell lung cancer and pancreatic cancer.
These benchmarks provide a robust framework for assessing the potency, selectivity, and cellular activity of our candidate compound.
Comparative Experimental Workflows
A rigorous evaluation of a novel compound requires a multi-faceted experimental approach. The following protocols outline the key assays for benchmarking 8-Chloroimidazo[1,2-a]pyridin-2-amine against Dasatinib and Erlotinib.
In Vitro Kinase Inhibition Assay
Causality: The primary objective is to determine the direct inhibitory effect of the compound on a panel of purified kinases. This assay is fundamental to understanding the compound's potency and selectivity profile.
Methodology:
Kinase Panel Selection: A representative panel of kinases, including targets of Dasatinib (e.g., ABL, SRC family kinases) and EGFR (target of Erlotinib), as well as a broader panel for selectivity profiling, will be utilized.
Assay Principle: A common method is a fluorescence-based assay that measures the amount of ATP consumed during the phosphorylation of a substrate peptide by the kinase.
Procedure:
Kinases, substrate peptides, and ATP are prepared in assay buffer.
Serial dilutions of the test compounds (8-Chloroimidazo[1,2-a]pyridin-2-amine, Dasatinib, Erlotinib) are added to the wells of a microplate.
The kinase reaction is initiated by the addition of the kinase to the mixture.
The reaction is allowed to proceed for a defined period at a controlled temperature.
A detection reagent is added to stop the reaction and generate a fluorescent signal inversely proportional to the amount of ATP remaining.
Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by fitting the dose-response data to a sigmoidal curve.
Self-Validation: The inclusion of positive (benchmark inhibitors) and negative (DMSO vehicle) controls in each assay plate ensures the validity of the results.
In Vitro Kinase Inhibition Assay Workflow.
Cellular Proliferation Assay
Causality: To assess the functional consequence of kinase inhibition in a cellular context, a proliferation assay is performed on cancer cell lines with known dependencies on the target kinases.
Methodology:
Cell Line Selection:
K562 (CML cell line, sensitive to ABL kinase inhibition)
A549 (Non-small cell lung cancer, EGFR-wild type)
NCI-H1975 (Non-small cell lung cancer, EGFR-mutant, resistant to first-generation inhibitors)
Assay Principle: A colorimetric or fluorometric assay (e.g., MTS or CellTiter-Glo®) is used to measure the number of viable cells after treatment with the compounds.
Procedure:
Cells are seeded in 96-well plates and allowed to adhere overnight.
The cells are treated with a range of concentrations of the test compounds.
After a 72-hour incubation period, the viability reagent is added.
The absorbance or luminescence is measured, which correlates with the number of viable cells.
Data Analysis: The half-maximal growth inhibitory concentration (GI50) is determined from the dose-response curves.
Self-Validation: Untreated cells and cells treated with the vehicle (DMSO) serve as controls for normal cell growth.
A Comparative Pharmacokinetic Analysis of Imidazo[1,2-a]pyridine Derivatives: A Guide for Drug Development Professionals
The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, giving rise to a diverse array of therapeutic agents with applications ranging from hypnotic sedatives to potent antitubercular and anti...
Author: BenchChem Technical Support Team. Date: January 2026
The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, giving rise to a diverse array of therapeutic agents with applications ranging from hypnotic sedatives to potent antitubercular and anticancer drugs.[1] The inherent versatility of this bicyclic heterocycle allows for extensive structural modifications, leading to compounds with finely tuned pharmacological activities. However, the journey from a promising lead compound to a clinically viable drug is critically dependent on its pharmacokinetic profile—what the body does to the drug. This guide provides a comprehensive comparative analysis of the pharmacokinetic properties of several key imidazo[1,2-a]pyridine derivatives, offering field-proven insights and experimental data to inform rational drug design and candidate selection.
The Decisive Role of Pharmacokinetics in Drug Efficacy
Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a drug candidate is paramount. A compound with exceptional in vitro potency may fail in vivo due to poor oral bioavailability, rapid metabolism leading to a short duration of action, or unfavorable distribution characteristics. For the imidazo[1,2-a]pyridine class, a thorough grasp of structure-pharmacokinetic relationships (SPRs) is essential for optimizing drug-like properties. This guide will delve into the experimental methodologies used to characterize these properties and present a comparative analysis of prominent derivatives, highlighting how subtle structural changes can dramatically influence their pharmacokinetic fate.
Experimental Methodologies for Pharmacokinetic Profiling
The generation of reliable and reproducible pharmacokinetic data hinges on robust and well-validated experimental protocols. Here, we outline the standard in vivo and in vitro workflows employed in the characterization of imidazo[1,2-a]pyridine derivatives.
In Vivo Pharmacokinetic Studies in Rodent Models
The primary objective of in vivo studies is to determine the plasma concentration-time profile of a drug after administration, from which key pharmacokinetic parameters are derived.
Step-by-Step Protocol:
Animal Models: Male Sprague-Dawley rats or BALB/c mice are commonly used for these studies.[2] Animals are acclimatized and fasted overnight before drug administration.
Drug Formulation and Administration: For oral (PO) administration, compounds are typically formulated in a vehicle such as a solution of 0.5% carboxymethylcellulose. For intravenous (IV) administration, a solution in a vehicle like 5% dextrose is common. Doses are calculated based on the body weight of the animal.
Blood Sampling: Following drug administration, blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours).[1] Blood is typically drawn from the tail vein or retro-orbital sinus into tubes containing an anticoagulant like EDTA.
Plasma Preparation: The collected blood samples are centrifuged to separate the plasma, which is then harvested and stored at -80°C until analysis.[1]
Bioanalytical Method: The concentration of the parent drug and its major metabolites in the plasma samples is quantified using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.[1] This technique offers high sensitivity and selectivity.
Pharmacokinetic Analysis: The plasma concentration-time data are analyzed using non-compartmental or compartmental pharmacokinetic models to calculate key parameters such as:
Cmax: Maximum plasma concentration.
Tmax: Time to reach maximum plasma concentration.
AUC: Area under the plasma concentration-time curve, which reflects total drug exposure.
t1/2: Elimination half-life, the time it takes for the plasma concentration to decrease by half.
Bioavailability (F%): The fraction of the administered dose that reaches systemic circulation, calculated by comparing the AUC after oral administration to the AUC after intravenous administration.[1]
Caption: A generalized workflow for in vivo pharmacokinetic analysis.
In Vitro Metabolic Stability Assay
This assay provides an early indication of a compound's susceptibility to metabolism by liver enzymes.
Step-by-Step Protocol:
Microsome Incubation: The test compound is incubated with liver microsomes (from human, rat, or other species) and NADPH (a cofactor for metabolic enzymes) at 37°C.
Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: The metabolic reaction is stopped by adding a cold organic solvent like acetonitrile.
Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to determine the remaining concentration of the parent compound.
Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life and intrinsic clearance.
Comparative Pharmacokinetic Profiles of Imidazo[1,2-a]pyridine Derivatives
The following tables summarize the pharmacokinetic parameters of several notable imidazo[1,2-a]pyridine derivatives.
Table 1: Pharmacokinetics of Hypnotic and Anxiolytic Imidazo[1,2-a]pyridines
Structure-Pharmacokinetic Relationships (SPRs) and Metabolic Pathways
The observed differences in the pharmacokinetic profiles of these derivatives can be attributed to specific structural features.
Zolpidem , a widely prescribed hypnotic, exhibits rapid absorption and a relatively short half-life of 2-3 hours in healthy adults, which is ideal for a sleep aid to avoid next-day drowsiness.[3] Its metabolism is extensive, primarily mediated by CYP3A4, with additional contributions from CYP2C9 and CYP1A2.[3][11][12] The main metabolic pathways involve hydroxylation of the methyl groups on the phenyl and imidazopyridine rings, followed by oxidation to carboxylic acids, resulting in inactive metabolites.[11]
Caption: Major metabolic pathways of Zolpidem.
Alpidem , an anxiolytic, demonstrates good absorption in rats but suffers from a significant first-pass effect, leading to a low oral bioavailability of approximately 13%.[2][5] In humans, its bioavailability is estimated to be higher.[6] It is extensively metabolized through aromatic oxidation, N-dealkylation, and aliphatic oxidation.[2] Unlike zolpidem, some of its metabolites are pharmacologically active.[5]
In the realm of antitubercular agents , structure-pharmacokinetic relationships are actively being explored to enhance drug efficacy. For instance, "Compound 18" from a series of imidazo[1,2-a]pyridine-3-carboxamides showed significantly improved pharmacokinetic properties compared to its analogue "Compound 13".[9] Compound 18 exhibited a much higher AUC and a longer half-life, suggesting greater in vivo stability and prolonged exposure.[9] This improvement is attributed to structural modifications that likely reduce its susceptibility to metabolic degradation.[13] Further optimization in this class led to the clinical candidate Q203 , which boasts excellent oral bioavailability (90.7%) and a long half-life (23.4 h) in mice, making it suitable for once-daily dosing.[10]
Concluding Remarks for the Drug Developer
This comparative analysis underscores the critical importance of early and continuous pharmacokinetic evaluation in the development of imidazo[1,2-a]pyridine-based therapeutics. Key takeaways for researchers and drug development professionals include:
Metabolic Stability is Key: The primary route of elimination for many imidazo[1,2-a]pyridines is hepatic metabolism. Strategies to block or reduce the rate of metabolism, such as the introduction of steric hindrance or electron-withdrawing groups at metabolically labile positions, can significantly enhance bioavailability and half-life.
Structure-Pharmacokinetic Relationships are Predictive: As demonstrated by the antitubercular compounds, systematic modifications to the imidazo[1,2-a]pyridine scaffold can lead to predictable improvements in pharmacokinetic profiles.
Early In Vitro Screening is Crucial: In vitro assays for metabolic stability and plasma protein binding can provide valuable early insights into a compound's likely in vivo behavior, allowing for the prioritization of candidates with more favorable ADME properties.
The imidazo[1,2-a]pyridine scaffold will undoubtedly continue to be a fertile ground for the discovery of novel therapeutics. A deep understanding of the principles and experimental data outlined in this guide will empower scientists to design and develop the next generation of these important medicines with optimized pharmacokinetic profiles for enhanced clinical success.
References
A Comparative Analysis of the Pharmacokinetic Profiles of Imidazo[1,2-a]pyridine Deriv
Clinical pharmacokinetics and tolerability of alpidem in healthy subjects given increasing single doses - PubMed. [Link]
Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC - NIH. [Link]
Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - NIH. [Link]
Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis | ACS Medicinal Chemistry Letters. [Link]
Structure Activity Relationship of Imidazo-pyridinium Analogs as Antagonists of Neuropeptide S Receptor - PMC - PubMed Central. [Link]
Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. [Link]
Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight | ACS Omega. [Link]
Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑ a]pyridine Derivatives: In Vitro and In Silico Investigations - PubMed. [Link]
A Procedural Guide to the Safe Disposal of 8-Chloroimidazo[1,2-A]pyridin-2-amine
This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 8-Chloroimidazo[1,2-A]pyridin-2-amine. Designed for researchers, scientists, and drug development professionals, this docum...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 8-Chloroimidazo[1,2-A]pyridin-2-amine. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple checklists to explain the scientific rationale behind each procedural step. By integrating principles of chemical safety, regulatory compliance, and operational efficiency, this guide aims to foster a culture of safety and responsibility in the laboratory. The imidazopyridine scaffold is of significant interest in medicinal chemistry for its diverse biological activities, making it imperative that all personnel handling these compounds are proficient in their safe management from acquisition to disposal.[1][2][3]
Core Hazard Profile and Risk Assessment
Understanding the intrinsic hazards of 8-Chloroimidazo[1,2-A]pyridin-2-amine is the foundation of its safe management. This compound is a chlorinated, nitrogen-containing heterocyclic amine that requires careful handling to avoid exposure.
The primary risks are associated with direct contact and inhalation.[4] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear summary of its potential health effects.
Table 1: GHS Hazard Profile for 8-Chloroimidazo[1,2-A]pyridin-2-amine
| Specific Target Organ Toxicity (Single Exposure) | Category 3 | Warning | H335: May cause respiratory irritation.[4] |
Causality of Hazards:
Irritation: The chemical structure can interact with proteins and lipids in the skin, eyes, and respiratory tract, leading to irritation.
Inhalation Risk: As a solid, the compound can form dust. Inhaling these airborne particles allows for rapid absorption into the respiratory system, causing irritation.[4]
Thermal Decomposition: While the compound itself is not combustible, heating or fire can lead to its decomposition, potentially emitting highly toxic and corrosive fumes, including nitrogen oxides (NOx), carbon monoxide, carbon dioxide, and hydrogen chloride gas.[5]
Mandatory Engineering Controls and Personal Protective Equipment (PPE)
To mitigate the risks identified above, a multi-layered safety approach combining engineering controls and appropriate PPE is required.
Engineering Controls:
All handling of 8-Chloroimidazo[1,2-A]pyridin-2-amine, including weighing, preparing solutions, and adding to reactions, must be conducted in a certified chemical fume hood. This is the primary engineering control to prevent the inhalation of dust or vapors.[6][7]
Personal Protective Equipment (PPE):
PPE is the last line of defense and must be worn at all times when handling the compound.
Table 2: Required Personal Protective Equipment (PPE)
Protection Type
Specification
Rationale
Eye/Face Protection
Safety glasses with side-shields or tightly fitting safety goggles.
Protects against splashes and airborne dust particles, preventing serious eye irritation.[4][6]
Hand Protection
Chemical-resistant gloves (e.g., Nitrile).
Prevents direct skin contact, which can cause irritation. Gloves must be inspected for integrity before each use and disposed of as contaminated solid waste after handling.[4][6]
Body Protection
Standard laboratory coat.
Protects skin on the arms and body from accidental contact. Contaminated clothing must be removed immediately and decontaminated before reuse.[4][8]
| Respiratory Protection | Not required if handled within a fume hood. | A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used if engineering controls fail or for large-scale spill cleanup.[6][8] |
Waste Management and Disposal Protocol
The guiding principle for the disposal of 8-Chloroimidazo[1,2-A]pyridin-2-amine is that it must be treated as hazardous chemical waste.[4][8] Disposal into standard trash or down the sewer is strictly prohibited.[9]
Step-by-Step Waste Collection Procedure
Container Selection and Labeling:
Designate a specific, leak-proof hazardous waste container for all waste streams containing this compound.[9][10] Suitable containers include glass bottles or chemically compatible polyethylene containers.
The container must be clearly labeled with the words "HAZARDOUS WASTE ".
The label must include the full chemical name: "8-Chloroimidazo[1,2-A]pyridin-2-amine " and list all other chemical constituents in the waste container.
Attach the appropriate GHS hazard pictograms (e.g., exclamation mark for irritant).
Waste Segregation:
Solid Waste: Collect all solid materials contaminated with the compound in a designated, sealed container or a heavy-duty, sealable plastic bag clearly labeled as hazardous waste.[8][11] This includes:
Unused or expired pure compound.
Contaminated gloves, weigh boats, pipette tips, and paper towels.
Liquid Waste: Collect all solutions containing the compound in a designated liquid hazardous waste container.
Do not mix with incompatible waste streams. Based on the reactivity of similar compounds, avoid mixing with strong oxidizing agents.[5]
Adhere to your institution's guidelines for segregating halogenated and non-halogenated solvent waste. Since this compound contains chlorine, it should be disposed of in the halogenated organic waste stream .
Decontamination of Empty Containers:
Empty containers that once held pure 8-Chloroimidazo[1,2-A]pyridin-2-amine are also considered hazardous waste.[11]
To decontaminate a container for reuse or disposal as non-hazardous waste, it must be triple-rinsed.[12]
Procedure:
Select a solvent in which the compound is soluble.
Rinse the container with a small amount of the solvent, ensuring the entire inner surface is contacted.
Crucially, the first rinsate must be collected and disposed of as liquid hazardous waste. [12]
Repeat the rinse two more times. For highly toxic chemicals, it is best practice to collect all three rinses as hazardous waste.[12]
Allow the container to air-dry completely in a fume hood before disposal or reuse.
Disposal Workflow Diagram
Caption: Waste segregation and disposal decision workflow.
Spill Management Protocol
Accidental spills must be managed immediately and safely. The response depends on the scale of the spill.
Table 3: Spill Response Actions
Spill Size
Immediate Actions
Minor Spill (Small amount of solid inside a fume hood)
1. Alert personnel in the immediate area.[8]2. Ensure you are wearing full PPE (lab coat, goggles, double gloves).3. Use dry cleanup procedures; do NOT use water.[8]4. Carefully sweep or wipe up the solid with absorbent pads. Avoid creating dust.[8][13]5. Place all contaminated materials into a sealed, labeled hazardous waste container.6. Clean the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth as hazardous waste.
| Major Spill (Outside of a fume hood, or a large quantity) | 1. Evacuate the area immediately. Alert all personnel and your supervisor.[8]2. Alert Emergency Services and your institution's Environmental Health & Safety (EHS) office. Provide them with the location and nature of the hazard.[8][13]3. Prevent entry into the spill area.4. Do not attempt to clean up a major spill unless you are trained and equipped to do so. |
Spill Response Decision Logic
Caption: Decision logic for responding to a chemical spill.
Final Disposal and Regulatory Compliance
All collected hazardous waste containing 8-Chloroimidazo[1,2-A]pyridin-2-amine must be disposed of through your institution's official channels.
Contact EHS: Store the sealed and labeled waste containers in a designated satellite accumulation area. Contact your Environmental Health & Safety (EHS) department to schedule a waste pickup.
Regulatory Framework: The disposal of this chemical is governed by the Resource Conservation and Recovery Act (RCRA), which is administered by the U.S. Environmental Protection Agency (EPA).[10] Your institution's EHS office will ensure that the waste is transported and disposed of by a licensed hazardous waste contractor in compliance with all federal, state, and local regulations.[6]
By adhering to this comprehensive guide, laboratory personnel can effectively manage 8-Chloroimidazo[1,2-A]pyridin-2-amine waste, ensuring personal safety, protecting the environment, and maintaining regulatory compliance.
References
8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide Safety D
8-Chloroimidazo[1,2-a]pyridine Safety D
Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applic
Derivatives of Imidazole. I. Synthesis and Reactions of Imidazo[1,2-α]pyridines with Analgesic, Antiinflammatory, Antipyretic, and Anticonvulsant Activity. (1965).
Safety D
MSDS of C-(8-methyl-imidazo[1,2-A]pyridin-2-YL)-methylamine dihydrochloride.
Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. (2024). E3S Web of Conferences.
Advances in Synthesis and Application of Imidazopyridine Derivatives. (2012).
Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance. Office of Research, Northwestern University.
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 8-Chloroimidazo[1,2-A]pyridin-2-amine
Greetings, fellow researchers. In our pursuit of novel therapeutics and scientific advancement, the integrity of our safety protocols is as crucial as the accuracy of our results.
Author: BenchChem Technical Support Team. Date: January 2026
Greetings, fellow researchers. In our pursuit of novel therapeutics and scientific advancement, the integrity of our safety protocols is as crucial as the accuracy of our results. Today, we will address the safe handling of 8-Chloroimidazo[1,2-A]pyridin-2-amine, a heterocyclic amine. As specific toxicological data for this compound is not extensively documented, we must adopt a conservative and rigorous approach to personal protection. This guide is built upon the foundational principles of chemical safety, drawing parallels from structurally similar compounds to establish a robust framework for its handling.
Our primary directive is to mitigate risk by understanding the compound's potential hazards. The structure incorporates a chlorinated pyridine ring fused with an imidazole, and features a primary amine group. This combination suggests potential for skin, eye, and respiratory irritation, common traits of halogenated heterocyclic amines.[1][2][3][4] Our strategy, therefore, must be comprehensive, extending from engineering controls to the last line of defense: our Personal Protective Equipment (PPE).
Hazard Recognition: A Proactive Stance
Before handling any chemical, a thorough understanding of its potential hazards is paramount. For 8-Chloroimidazo[1,2-A]pyridin-2-amine, we infer its hazard profile from analogous structures:
Skin Irritation: The aromatic amine and chlorinated components present a significant risk of causing skin irritation upon contact.[1][2]
Eye Damage: Chemicals of this class are often severe eye irritants. Direct contact with the eyes could lead to serious damage.[1][2][4]
Respiratory Tract Irritation: As a powder or aerosol, the compound may cause respiratory irritation if inhaled.[1][3][5]
Unknown Long-Term Effects: The toxicological properties have not been fully investigated.[5] Therefore, we must assume the possibility of other hazards, including potential toxicity if swallowed or absorbed through the skin.
Engineering Controls: Your Primary Barrier
PPE is essential, but it is not the first line of defense. Engineering controls are designed to minimize exposure by isolating the hazard from the researcher.
Chemical Fume Hood: All weighing, handling, and reactions involving 8-Chloroimidazo[1,2-A]pyridin-2-amine must be conducted inside a certified chemical fume hood. This is non-negotiable. The fume hood's constant airflow will capture and exhaust vapors or dust, significantly reducing the risk of inhalation.
Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of any fugitive emissions.
Personal Protective Equipment (PPE): A Multi-Layered Defense
The following PPE is mandatory for all personnel handling 8-Chloroimidazo[1,2-A]pyridin-2-amine. The selection is based on providing a complete barrier to the most likely routes of exposure.
Eye and Face Protection
Given the risk of serious eye irritation, robust protection is critical.
Chemical Splash Goggles: Must be worn at all times. Standard safety glasses do not provide an adequate seal against splashes or fine powders.[6]
Face Shield: A full-face shield must be worn over chemical splash goggles during procedures with a high risk of splashing or aerosol generation (e.g., transferring large quantities, sonicating solutions).
Skin and Body Protection
Preventing skin contact is a primary objective.
Laboratory Coat: A clean, buttoned, flame-resistant lab coat should be worn.
Gloves: The choice of glove material is critical. Double-gloving is recommended to provide an extra layer of protection. Nitrile or neoprene gloves are generally recommended for handling amine compounds.[6] Always inspect gloves for tears or holes before use.[7]
Glove Type
Splash Protection
Extended Contact
Rationale
Nitrile
Excellent
Good
Good general chemical resistance, suitable for incidental contact.
Neoprene
Excellent
Excellent
Offers robust protection against a wide range of chemicals, including amines and some chlorinated compounds.
PVC
Good
Fair
A viable alternative, though may offer less dexterity.[6]
Procedure for Glove Removal: After handling, remove gloves using a technique that avoids touching the outer surface with bare skin. Dispose of contaminated gloves immediately in the designated hazardous waste container.[5][7]
Respiratory Protection
While engineering controls are the primary means of preventing inhalation, respiratory protection may be necessary in certain situations.
Standard Operations: For routine handling of small quantities within a certified fume hood, respiratory protection is typically not required.
High-Risk Scenarios: In the event of a spill outside of a fume hood, or when engineering controls are not sufficient, a NIOSH-approved respirator with organic vapor/acid gas cartridges is necessary.[6]
Procedural Discipline: Donning and Doffing PPE
The order of donning and doffing PPE is crucial to prevent cross-contamination.
Donning Sequence:
Lab Coat
Inner Gloves
Chemical Splash Goggles
Face Shield (if required)
Outer Gloves
Doffing Sequence (to be performed in a designated area):
Remove Outer Gloves
Remove Face Shield
Remove Lab Coat
Remove Inner Gloves
Remove Goggles
Decontamination and Disposal Plan
Proper disposal is a critical component of the safety protocol. 8-Chloroimidazo[1,2-A]pyridin-2-amine is a halogenated organic compound and must be treated as hazardous waste.
Personnel Decontamination
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2] Remove contaminated clothing.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Waste Disposal
Solid Waste: All disposable PPE (gloves, bench paper) and any materials contaminated with the compound must be placed in a clearly labeled, sealed container for halogenated organic waste.[8][9]
Chemical Waste: Unused or waste 8-Chloroimidazo[1,2-A]pyridin-2-amine, and any solutions containing it, must be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with non-halogenated waste, as this significantly increases disposal costs and complexity.[10][11] The container should be marked as "Halogenated Organic Waste".[8][12]
Visual Workflow: PPE Selection Logic
The following diagram outlines the decision-making process for selecting the appropriate level of PPE.
Caption: PPE selection flowchart for handling 8-Chloroimidazo[1,2-A]pyridin-2-amine.
By adhering to these protocols, we can confidently work with novel compounds like 8-Chloroimidazo[1,2-A]pyridin-2-amine, ensuring our safety and the integrity of our research. Always remember to consult your institution's specific safety guidelines and the most current Safety Data Sheets for any chemical you handle.
References
Vertex AI Search. (2025). Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia.
Vertex AI Search. (n.d.).
Braun Research Group. (n.d.).
Enamine. (n.d.).
Cornell EHS. (n.d.). 7.2 Organic Solvents.
AK Scientific, Inc. (n.d.). Safety Data Sheet: 8-Chloroimidazo[1,2-a]pyridine.
